5-Hydroxyheptan-2-one

• CAS: 37902-41-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 5-Hydroxyheptan-2-one

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 5-Hydroxyheptan-2-one. Due to a scarcity of experimentally determined data in publicly available literature, this guide combines computed property values with detailed, generalized experimental protocols for their determination. This information is intended to serve as a valuable resource for researchers and professionals engaged in drug development and other scientific endeavors involving this compound.

Core Physical Properties

Data Presentation: Computed Physical Properties of 5-Hydroxyheptan-2-one

Property	Value	Source
Molecular Formula	C₇H₁₄O₂	PubChem[1]
Molecular Weight	130.18 g/mol	PubChem[1]
IUPAC Name	5-hydroxyheptan-2-one	PubChem[1]
CAS Number	37902-41-3	PubChem[1]
XLogP3-AA (LogP)	0.5	PubChem[1]
Hydrogen Bond Donor Count	1	PubChem[1]
Hydrogen Bond Acceptor Count	2	PubChem[1]
Rotatable Bond Count	4	PubChem[1]
Exact Mass	130.099379685 Da	PubChem[1]
Topological Polar Surface Area	37.3 Ų	PubChem[1]
Boiling Point	Not available
Melting Point	Not available
Density	Not available
Refractive Index	Not available

Experimental Protocols for Physical Property Determination

The following sections detail standard laboratory procedures for determining the key physical properties of a liquid compound like 5-Hydroxyheptan-2-one.

Determination of Boiling Point

The boiling point is a fundamental physical property that can be determined through several methods, depending on the sample volume available.

• Simple Distillation Method: This method is suitable for larger sample volumes (> 5 mL) and also serves as a purification step. The liquid is heated in a distillation apparatus, and the temperature at which the vapor pressure of the liquid equals the atmospheric pressure is recorded as the boiling point. It is crucial to record the barometric pressure at the time of the measurement as the boiling point is pressure-dependent.

• Thiele Tube Method: This micro-method is ideal for small sample volumes. A small amount of the liquid is placed in a fusion tube along with an inverted capillary tube. The fusion tube is attached to a thermometer and heated in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil). As the sample is heated, a stream of bubbles will emerge from the capillary. The heat is then removed, and the temperature at which the liquid is drawn back into the capillary tube is recorded as the boiling point.

• Digital Melting Point Apparatus with Boiling Point Accessory: Modern digital melting point apparatuses can be equipped with accessories for boiling point determination on a micro-scale, offering high precision.

Determination of Melting Point

Should 5-Hydroxyheptan-2-one be a solid at room temperature or for the determination of its freezing point, the following methods are applicable.

• Capillary Method: A small, powdered sample is packed into a capillary tube, which is then placed in a melting point apparatus. The sample is heated at a controlled rate, and the temperature range from the first appearance of liquid to the complete melting of the solid is recorded as the melting point range.

• Cooling Curve Method: This method involves melting the substance and then allowing it to cool while recording the temperature at regular intervals. A plateau in the cooling curve indicates the freezing point, which is equivalent to the melting point for a pure substance.

Determination of Density

The density of a liquid can be determined using several techniques with varying levels of precision.

• Pycnometer Method: A pycnometer, a flask with a precisely known volume, is weighed empty, then filled with the sample liquid, and weighed again. The density is calculated by dividing the mass of the liquid by the volume of the pycnometer. Temperature control is crucial for accurate measurements.

• Hydrometer Method: A hydrometer is a calibrated instrument that is floated in the liquid. The density is read directly from the scale on the stem of the hydrometer at the point where the liquid surface meets it. This method is quick but generally less accurate than the pycnometer method.

• Vibrating Tube Densimeter: This instrument measures the oscillation frequency of a U-shaped tube filled with the sample. The frequency is directly related to the density of the liquid, providing highly accurate results.

Determination of Refractive Index

The refractive index is a measure of how light bends as it passes through a substance and is a characteristic property.

• Abbe Refractometer: This is a traditional and widely used instrument for measuring the refractive index of liquids. A few drops of the sample are placed on the prism, and the instrument is adjusted until a dividing line between light and dark fields is centered on a crosshair. The refractive index is then read from a scale. Temperature control is essential as the refractive index is temperature-dependent.

• Digital Refractometer: These instruments offer a more automated and precise measurement of the refractive index. A small amount of the sample is placed on the sensor, and the refractive index is displayed digitally.

Visualizations: Chemical Behavior and Potential Metabolism

While specific biological pathways for 5-Hydroxyheptan-2-one are not documented, its chemical structure suggests involvement in common metabolic processes for ketones and its existence in a state of equilibrium.

Keto-Enol Tautomerism

Like other ketones with an alpha-hydrogen, 5-Hydroxyheptan-2-one exists in equilibrium with its enol tautomer. This tautomerism is a fundamental concept in organic chemistry and can influence the reactivity of the compound.

Caption: Keto-enol tautomerism of 5-Hydroxyheptan-2-one.

Plausible Metabolic Pathway

Based on the metabolism of similar ketones like n-heptane, a plausible metabolic pathway for 5-Hydroxyheptan-2-one involves oxidation reactions catalyzed by cytochrome P450 enzymes. This hypothetical pathway illustrates the potential biotransformation of the compound.

Caption: A plausible metabolic pathway for 5-Hydroxyheptan-2-one.

References

• 1. 5-Hydroxyheptan-2-one | C7H14O2 | CID 54086231 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Structure Elucidation of 5-Hydroxyheptan-2-one

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies and data interpretation involved in the structural elucidation of 5-hydroxyheptan-2-one. The document details the spectroscopic techniques used to confirm the molecular structure, presents predicted data for analysis, and outlines the experimental protocols for these methods.

Molecular Structure and Properties

5-Hydroxyheptan-2-one is an organic compound with the chemical formula C₇H₁₄O₂.[1] It possesses two functional groups: a hydroxyl (-OH) group and a ketone (C=O) group. Its IUPAC name is 5-hydroxyheptan-2-one, and its structure consists of a seven-carbon chain with a carbonyl group at the second position and a hydroxyl group at the fifth position.[1]

Table 1: Key Properties of 5-Hydroxyheptan-2-one

Property	Value
Molecular Formula	C₇H₁₄O₂
Molecular Weight	130.18 g/mol [1]
IUPAC Name	5-hydroxyheptan-2-one[1]
SMILES	CCC(CCC(=O)C)O[1]
CAS Number	37902-41-3[1]

Spectroscopic Data for Structure Elucidation

The structural confirmation of 5-hydroxyheptan-2-one relies on a combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy. The following tables summarize the predicted spectroscopic data for this molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 2: Predicted ¹H NMR Data (500 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
H1	2.15	s	-	3H
H3	2.55	t	7.0	2H
H4	1.80	m	-	2H
H5	3.80	m	-	1H
H6	1.55	m	-	2H
H7	0.95	t	7.5	3H
5-OH	2.50 (broad)	s	-	1H

Table 3: Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Carbon Position	Chemical Shift (δ, ppm)
C1	29.8
C2	209.0
C3	42.5
C4	28.0
C5	67.5
C6	30.0
C7	10.0

Mass Spectrometry (MS)

Table 4: Predicted Mass Spectrometry Data (Electron Ionization - EI)

m/z	Predicted Fragment Ion	Relative Intensity (%)
130	[C₇H₁₄O₂]⁺ (Molecular Ion)	5
115	[M - CH₃]⁺	15
101	[M - C₂H₅]⁺	40
87	[M - C₃H₇]⁺	20
71	[CH₃COCH₂CH₂]⁺	80
59	[CH(OH)CH₂CH₃]⁺	100 (Base Peak)
43	[CH₃CO]⁺	90

Infrared (IR) Spectroscopy

Table 5: Predicted FT-IR Data

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3400 (broad)	O-H stretch	Alcohol
2960-2870	C-H stretch	Alkane
1715 (strong)	C=O stretch	Ketone
1465	C-H bend	Alkane
1375	C-H bend	Alkane (CH₃)
1100	C-O stretch	Secondary Alcohol

Experimental Protocols

The following are detailed methodologies for the key experiments required for the structure elucidation of 5-hydroxyheptan-2-one.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra to determine the carbon-hydrogen framework of the molecule.

Protocol:

• Sample Preparation:

  • Accurately weigh 10-20 mg of the purified 5-hydroxyheptan-2-one sample for ¹H NMR (50-100 mg for ¹³C NMR).

  • Dissolve the sample in approximately 0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup (500 MHz Spectrometer):

  • Insert the sample into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the CDCl₃.

  • Shim the magnetic field to achieve optimal homogeneity, indicated by a sharp and symmetrical solvent peak.

• ¹H NMR Acquisition:

  • Acquire the spectrum using a standard pulse sequence.

  • Set the spectral width to cover the range of -1 to 12 ppm.

  • Use a 90° pulse angle and a relaxation delay of 2 seconds.

  • Accumulate 16-32 scans to ensure a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Switch the probe to the ¹³C nucleus frequency.

  • Acquire the spectrum using a proton-decoupled pulse sequence.

  • Set the spectral width to cover the range of 0 to 220 ppm.

  • Use a 45° pulse angle and a relaxation delay of 2 seconds.

  • Accumulate 1024-4096 scans.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decays (FIDs).

  • Phase correct the spectra and perform baseline correction.

  • Calibrate the ¹H and ¹³C spectra to the TMS signal at 0.00 ppm.

  • Integrate the peaks in the ¹H spectrum and identify the chemical shifts and multiplicities of all signals.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule to confirm its elemental composition and structural features.

Protocol:

• Sample Preparation:

  • Prepare a dilute solution of 5-hydroxyheptan-2-one (approximately 1 mg/mL) in a volatile organic solvent such as methanol or dichloromethane.

• Instrument Setup (GC-MS with Electron Ionization):

  • Set the gas chromatograph (GC) conditions for optimal separation (e.g., select an appropriate column and temperature program).

  • Set the mass spectrometer to operate in Electron Ionization (EI) mode.

  • Use a standard ionization energy of 70 eV.

  • Set the mass analyzer to scan a mass-to-charge (m/z) range of 40-200 amu.

• Data Acquisition:

  • Inject a small volume (e.g., 1 µL) of the sample solution into the GC inlet.

  • Acquire the mass spectrum of the peak corresponding to the elution of 5-hydroxyheptan-2-one.

• Data Analysis:

  • Identify the molecular ion peak (M⁺) to confirm the molecular weight.

  • Analyze the fragmentation pattern, identifying major fragment ions and their corresponding neutral losses.

  • Correlate the fragmentation pattern with the proposed structure of 5-hydroxyheptan-2-one.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Protocol:

• Sample Preparation (Neat Liquid Film):

  • Ensure the ATR (Attenuated Total Reflectance) crystal of the FT-IR spectrometer is clean.

  • Place one drop of neat 5-hydroxyheptan-2-one directly onto the ATR crystal.

• Data Acquisition:

  • Acquire a background spectrum of the empty ATR crystal.

  • Acquire the sample spectrum over a range of 4000 to 400 cm⁻¹.

  • Co-add 16-32 scans to obtain a high-quality spectrum.

• Data Analysis:

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Identify the characteristic absorption bands and assign them to the corresponding functional groups (e.g., O-H, C=O, C-H).

Visualization of Workflows and Pathways

Logical Workflow for Structure Elucidation

The following diagram illustrates the logical steps taken to elucidate the structure of an unknown compound, as applied to 5-hydroxyheptan-2-one.

Caption: Logical workflow for the structure elucidation of 5-hydroxyheptan-2-one.

Hypothetical Signaling Pathway Involvement

While no specific signaling pathway has been definitively associated with 5-hydroxyheptan-2-one, as a hydroxy-ketone, it bears structural resemblance to intermediates in fatty acid metabolism and lipid signaling. The following diagram illustrates a hypothetical pathway where such a molecule could be generated or act as a signaling molecule.

Caption: Hypothetical signaling pathway for a bioactive lipid like 5-hydroxyheptan-2-one.

References

• 1. Lipid signaling - Wikipedia [en.wikipedia.org]

In-Depth Technical Guide: 5-Hydroxyheptan-2-one (CAS Number: 37902-41-3)

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Hydroxyheptan-2-one, with the CAS number 37902-41-3, is a bifunctional organic molecule belonging to the class of hydroxy ketones.[1] These compounds contain both a hydroxyl (-OH) and a ketone (C=O) functional group, imparting them with a unique reactivity profile that makes them valuable intermediates in organic synthesis. The presence of both a nucleophilic hydroxyl group and an electrophilic carbonyl carbon, along with the potential for enolization, allows for a diverse range of chemical transformations. This guide provides a comprehensive overview of the known properties, a detailed plausible synthesis protocol, and an exploration of the potential biological significance of 5-hydroxyheptan-2-one.

Physicochemical Properties

The known physicochemical properties of 5-Hydroxyheptan-2-one are summarized in the table below. This data is primarily sourced from computational predictions available in public chemical databases.

Property	Value	Source
Molecular Formula	C7H14O2	PubChem[1]
Molecular Weight	130.18 g/mol	PubChem[1]
IUPAC Name	5-hydroxyheptan-2-one	PubChem[1]
SMILES	CCC(CCC(=O)C)O	PubChem[1]
InChI	InChI=1S/C7H14O2/c1-3-7(9)5-4-6(2)8/h7,9H,3-5H2,1-2H3	PubChem[1]
InChIKey	MQRALIJAASQPNT-UHFFFAOYSA-N	PubChem[1]
XLogP3	0.5	PubChem[1]
Topological Polar Surface Area	37.3 Ų	PubChem[1]
Hydrogen Bond Donor Count	1	PubChem
Hydrogen Bond Acceptor Count	2	PubChem
Rotatable Bond Count	4	PubChem

Experimental Protocols

Proposed Synthesis via Reformatsky Reaction

This protocol outlines a potential synthetic route to 5-Hydroxyheptan-2-one from propanal and ethyl 4-bromobutanoate.

Reaction Scheme:

Propanal + Ethyl 4-bromobutanoate --(1. Zn, THF; 2. H3O+)--> Ethyl 5-hydroxyheptanoate --(H3O+, Δ)--> 5-Hydroxyheptan-2-one

Materials and Reagents:

• Propanal

• Ethyl 4-bromobutanoate

• Zinc dust (activated)

• Tetrahydrofuran (THF), anhydrous

• Hydrochloric acid (HCl), aqueous solution

• Sodium bicarbonate (NaHCO3), saturated aqueous solution

• Brine (saturated aqueous NaCl solution)

• Magnesium sulfate (MgSO4), anhydrous

• Diethyl ether

• Standard laboratory glassware and equipment (round-bottom flasks, dropping funnel, condenser, magnetic stirrer, heating mantle, separatory funnel, rotary evaporator)

Procedure:

• Activation of Zinc: Zinc dust is activated by stirring with dilute HCl, followed by washing with water, ethanol, and diethyl ether, and then dried under vacuum.

• Reaction Setup: A three-necked round-bottom flask equipped with a dropping funnel, a reflux condenser, and a magnetic stirrer is charged with activated zinc dust and anhydrous THF under an inert atmosphere (e.g., nitrogen or argon).

• Initiation: A small amount of a solution of propanal and ethyl 4-bromobutanoate in anhydrous THF is added to the zinc suspension. The reaction mixture is gently warmed to initiate the reaction, which is indicated by a slight exotherm and the appearance of a cloudy solution.

• Addition of Reactants: The remaining solution of propanal and ethyl 4-bromobutanoate is added dropwise from the dropping funnel at a rate that maintains a gentle reflux.

• Reaction Completion: After the addition is complete, the reaction mixture is stirred at reflux for an additional 1-2 hours to ensure complete consumption of the starting materials.

• Work-up: The reaction mixture is cooled to room temperature and then quenched by the slow addition of dilute HCl. The aqueous layer is extracted with diethyl ether. The combined organic extracts are washed with saturated NaHCO3 solution, followed by brine.

• Drying and Concentration: The organic layer is dried over anhydrous MgSO4, filtered, and the solvent is removed under reduced pressure using a rotary evaporator to yield the crude ethyl 5-hydroxyheptanoate.

• Hydrolysis and Decarboxylation: The crude ester is then subjected to acidic hydrolysis and decarboxylation by refluxing with a dilute mineral acid (e.g., HCl or H2SO4). The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Final Work-up and Purification: Upon completion, the reaction mixture is cooled, neutralized, and extracted with a suitable organic solvent. The organic layer is washed, dried, and concentrated to give the crude 5-Hydroxyheptan-2-one.

Purification and Analysis

• Purification: The crude product can be purified by vacuum distillation or column chromatography on silica gel.

• Analysis: The identity and purity of the final product can be confirmed by standard analytical techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectroscopy to confirm the chemical structure.

  • Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

  • Infrared (IR) Spectroscopy: To identify the presence of the hydroxyl (-OH) and carbonyl (C=O) functional groups.

  • Gas Chromatography (GC): To assess the purity of the compound.

Potential Biological Significance

Direct studies on the biological activity of 5-Hydroxyheptan-2-one are scarce in the scientific literature. However, the biological roles of structurally related aliphatic ketones, such as 2-heptanone, can provide insights into its potential applications.

2-Heptanone is a naturally occurring compound found in various plants and is also a pheromone in some insects and mammals.[7] It has been identified as a component of the alarm pheromone of honeybees and has been shown to act as an anesthetic on pests like wax moth larvae and Varroa mites.[7][8] This suggests a potential application of related compounds in pest control.

Furthermore, long-chain aliphatic hydroxy ketones isolated from medicinal plants have been reported to exhibit a range of biological activities, including anticancer, antimicrobial, and antioxidant properties.[9] The presence of both a hydroxyl and a ketone group in 5-Hydroxyheptan-2-one makes it a candidate for investigation into similar biological activities. Its bifunctional nature could allow for interactions with biological targets such as enzymes and receptors. Further research is warranted to explore the potential pharmacological and biological activities of 5-Hydroxyheptan-2-one.

Visualizations

Retrosynthetic Analysis

The following diagram illustrates a plausible retrosynthetic pathway for 5-Hydroxyheptan-2-one, leading back to simple starting materials.

References

• 1. 5-Hydroxyheptan-2-one | C7H14O2 | CID 54086231 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. SATHEE: Chemistry Reformatsky Reaction [sathee.iitk.ac.in]
• 4. psiberg.com [psiberg.com]
• 5. byjus.com [byjus.com]
• 6. recnotes.com [recnotes.com]
• 7. 2-Heptanone - Wikipedia [en.wikipedia.org]
• 8. Biosynthesis of 2-Heptanone, a Volatile Organic Compound with a Protective Role against Honey Bee Pathogens, by Hive Associated Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

The Biological Activity of 5-Hydroxyheptan-2-one: A Technical Overview of a Knowledge Gap and Future Research Directions

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Hydroxyheptan-2-one is a chemical compound with the molecular formula C7H14O2. Despite its presence in chemical databases, a comprehensive review of the scientific literature reveals a significant gap in the understanding of its biological activity. There is a notable absence of published studies detailing its specific mechanisms of action, associated signaling pathways, or quantitative efficacy. This technical guide summarizes the available physicochemical data for 5-Hydroxyheptan-2-one and explores potential biological roles based on the known activities of structurally related compounds. The document aims to provide a foundation for future research by outlining hypothetical activities and corresponding experimental approaches.

Physicochemical Properties

A summary of the key physicochemical properties of 5-Hydroxyheptan-2-one is presented in Table 1. This data is compiled from publicly available chemical databases.

Property	Value	Source
Molecular Formula	C7H14O2	PubChem
Molecular Weight	130.18 g/mol	PubChem
IUPAC Name	5-hydroxyheptan-2-one	PubChem
CAS Number	37902-41-3	PubChem
SMILES	CCC(CCC(=O)C)O	PubChem
InChI	InChI=1S/C7H14O2/c1-3-7(9)5-4-6(2)8/h7,9H,3-5H2,1-2H3	PubChem
InChIKey	MQRALIJAASQPNT-UHFFFAOYSA-N	PubChem

Potential Biological Activities: An Extrapolation from Related Compounds

While direct evidence is lacking for 5-Hydroxyheptan-2-one, the biological activities of similar molecules, particularly other ketones and alcohols, suggest potential areas for investigation.

As a Microbial Volatile Organic Compound (MVOC)

Many microorganisms produce volatile organic compounds (MVOCs) as part of their metabolism. These can act as signaling molecules or have antimicrobial properties. Ketones, such as 2-heptanone, have been identified as MVOCs produced by various bacteria, including those associated with honey bees where they play a protective role against pathogens.[1][2] It is plausible that 5-Hydroxyheptan-2-one could be produced by certain microbial species and may exhibit similar antimicrobial or signaling functions.

As a Semiochemical

Hydroxy ketones are a class of compounds known to act as semiochemicals (pheromones or kairomones) in insects and other organisms.[3] These chemicals mediate interactions between individuals of the same or different species, influencing behaviors such as mating, aggregation, or host location. The structural features of 5-Hydroxyheptan-2-one make it a candidate for investigation as an insect attractant or repellent.

General Antimicrobial Properties

Derivatives of hydroxy-ketones have been synthesized and evaluated for their antibacterial and antifungal activities.[4][5][6] Although the specific efficacy of 5-Hydroxyheptan-2-one is unknown, its chemical structure suggests that it could possess some level of antimicrobial activity.

Proposed Experimental Workflows

Given the absence of data, the following diagrams illustrate conceptual workflows for the initial screening of 5-Hydroxyheptan-2-one for potential biological activities.

Caption: Conceptual workflow for antimicrobial screening of 5-Hydroxyheptan-2-one.

Caption: Conceptual workflow for semiochemical activity screening.

General Experimental Protocols

The following are generalized protocols that could be adapted for the investigation of 5-Hydroxyheptan-2-one's biological activity.

Antimicrobial Susceptibility Testing (Broth Microdilution)

• Preparation of Inoculum: A standardized suspension of the test microorganism (e.g., bacteria or fungi) is prepared in a suitable broth medium to a defined cell density (e.g., McFarland standard).

• Compound Dilution: A serial dilution of 5-Hydroxyheptan-2-one is prepared in a 96-well microtiter plate using the appropriate broth.

• Inoculation: Each well is inoculated with the microbial suspension. Positive (microorganism only) and negative (broth only) controls are included.

• Incubation: The plate is incubated under appropriate conditions (temperature, time) for the test microorganism.

• Determination of Minimum Inhibitory Concentration (MIC): The MIC is determined as the lowest concentration of the compound that visibly inhibits microbial growth.

• Determination of Minimum Bactericidal/Fungicidal Concentration (MBC/MFC): Aliquots from wells showing no growth are plated on agar plates. The MBC/MFC is the lowest concentration that results in a significant reduction (e.g., 99.9%) in viable cells.

Electroantennography (EAG)

• Antennal Preparation: An antenna is excised from the target insect and mounted between two electrodes.

• Stimulus Delivery: A defined puff of air carrying a known concentration of 5-Hydroxyheptan-2-one is delivered over the antennal preparation.

• Signal Recording: The electrical response (depolarization) of the antenna is recorded.

• Data Analysis: The amplitude of the response is measured and compared to positive and negative controls to determine if the compound elicits an olfactory response.

Conclusion

There is currently a significant lack of published data on the biological activity of 5-Hydroxyheptan-2-one. Based on the activities of structurally related compounds, potential areas of investigation include its role as a microbial volatile organic compound with antimicrobial properties or as a semiochemical in insect communication. The experimental workflows and protocols outlined in this guide provide a starting point for future research to elucidate the biological function of this compound. Such studies are essential to uncover any potential applications in fields such as agriculture, medicine, or biotechnology.

References

• 1. Biosynthesis of 2-Heptanone, a Volatile Organic Compound with a Protective Role against Honey Bee Pathogens, by Hive Associated Bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and antibacterial activities of 5-hydroxy-4-amino-2(5H)-furanones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Isolation and characterization of an antifungal compound 5-hydroxy-7,4'-dimethoxyflavone from Combretum zeyheri - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

The Elusive Natural Presence of 5-Hydroxyheptan-2-one: A Survey of Current Knowledge

A comprehensive review of scientific literature and chemical databases reveals a notable absence of documented evidence for the natural occurrence of 5-Hydroxyheptan-2-one. While its parent compound, 2-heptanone, and other structural isomers are well-known natural products found in a variety of organisms, 5-Hydroxyheptan-2-one has not been identified as a constituent of any plant, animal, or microorganism to date. This technical guide summarizes the current state of knowledge, details the natural sources of closely related compounds, and provides context for researchers, scientists, and drug development professionals interested in the chemical ecology and biosynthesis of aliphatic ketones.

5-Hydroxyheptan-2-one: An Undiscovered Natural Product

Despite extensive research into the chemical composition of natural volatile and semi-volatile compounds, 5-Hydroxyheptan-2-one remains absent from natural product databases and the scientific literature concerning natural sources. Chemical databases such as PubChem provide detailed information on the physical and chemical properties of this compound, but do not list any known natural occurrences[1]. Searches for its isolation, quantification, or biosynthesis in natural systems have not yielded any specific findings.

The Natural Occurrence of Structurally Related Compounds

In contrast to 5-Hydroxyheptan-2-one, several of its isomers and its parent ketone, 2-heptanone, are prevalent in nature. Understanding the sources and functions of these related molecules can provide valuable context for the potential roles that 5-Hydroxyheptan-2-one might play if discovered in a natural system.

2-Heptanone

2-Heptanone is a widely distributed natural compound, contributing to the aroma and flavor of many foods and acting as a semiochemical in insects.

• In Food: It is a characteristic component of blue cheeses, such as Gorgonzola, where it contributes to the distinctive sharp and fruity aroma[2]. It is also found in beer, white bread, butter, and potato chips[2][3].

• In Insects: 2-Heptanone serves as an alarm pheromone in honeybees, released to alert other bees to a threat[2]. It is also found in the urine of stressed rats, suggesting a role in chemical communication[2].

• In Plants: While less common, 2-heptanone has been identified as a volatile component in some plants.

The biosynthesis of 2-heptanone in microorganisms, particularly fungi like Penicillium roqueforti used in cheese production, occurs through the β-oxidation of fatty acids.

Other Hydroxyheptanone Isomers

While 5-Hydroxyheptan-2-one is not documented as a natural product, other hydroxylated isomers of 2-heptanone have been identified in nature. For instance, 7-hydroxyheptan-2-one has been reported, although its natural sources are not extensively documented in the readily available literature[4]. The presence of these isomers suggests that the enzymatic machinery for hydroxylating the heptanone backbone exists in nature.

Methodologies for the Study of Aliphatic Ketones from Natural Sources

For researchers interested in investigating the potential natural occurrence of 5-Hydroxyheptan-2-one or studying related compounds, a general workflow for the isolation and identification of volatile and semi-volatile compounds is applicable.

Sample Collection and Preparation

The initial step involves the collection of the biological material (e.g., plant leaves, fungal cultures, insect glands). The preparation method will depend on the nature of the sample and the target compound's volatility. Common techniques include:

• Headspace Analysis: For highly volatile compounds, solid-phase microextraction (SPME) or dynamic headspace sampling can be used to capture volatiles from the air surrounding the sample.

• Solvent Extraction: For less volatile compounds, extraction with an appropriate organic solvent (e.g., dichloromethane, hexane, ethyl acetate) is employed.

• Steam Distillation: This technique can be used to isolate volatile oils from plant material.

Chromatographic Separation and Identification

Gas chromatography-mass spectrometry (GC-MS) is the primary analytical technique for separating and identifying volatile and semi-volatile compounds like hydroxyketones.

• Gas Chromatography (GC): The extract is injected into the GC, where compounds are separated based on their boiling points and interactions with the stationary phase of the column.

• Mass Spectrometry (MS): As compounds elute from the GC column, they are fragmented and ionized in the mass spectrometer. The resulting mass spectrum provides a unique fingerprint that can be used to identify the compound by comparison to spectral libraries (e.g., NIST, Wiley).

Structural Elucidation

For novel compounds or to confirm the identity of a known compound, further spectroscopic analysis is necessary:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR provide detailed information about the carbon-hydrogen framework of the molecule, allowing for unambiguous structure determination.

• Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of specific functional groups, such as the hydroxyl (-OH) and carbonyl (C=O) groups in 5-Hydroxyheptan-2-one.

Below is a generalized workflow for the investigation of natural sources for a target compound like 5-Hydroxyheptan-2-one.

Figure 1. A generalized experimental workflow for the isolation and identification of natural products.

Conclusion and Future Directions

The current body of scientific knowledge does not support the natural occurrence of 5-Hydroxyheptan-2-one. However, the prevalence of its structural relatives in diverse biological systems suggests that its existence as a yet-undiscovered natural product is plausible. Future research employing high-resolution analytical techniques on a wider range of unexplored organisms may yet reveal its presence in nature. Such a discovery would open new avenues for investigating its biosynthetic pathways, ecological roles, and potential applications in fields such as flavor chemistry, semiochemistry, and drug development. Researchers are encouraged to utilize the methodologies outlined in this guide to explore the vast chemical diversity of the natural world.

References

• 1. 5-Hydroxyheptan-2-one | C7H14O2 | CID 54086231 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Heptanone - Wikipedia [en.wikipedia.org]
• 3. Showing Compound 2-Heptanone (FDB008055) - FooDB [foodb.ca]
• 4. 7-Hydroxyheptan-2-one | C7H14O2 | CID 11367002 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 5-Hydroxyheptan-2-one

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Hydroxyheptan-2-one, a bifunctional organic molecule featuring both a hydroxyl and a ketone group. Its unique chemical structure makes it a valuable intermediate in various synthetic pathways. This document outlines its chemical properties, provides detailed hypothetical experimental protocols for its synthesis and reactions, and illustrates a logical workflow for its utilization in research.

Core Concepts: IUPAC Nomenclature and Physicochemical Properties

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 5-hydroxyheptan-2-one .[1] This name is derived from the seven-carbon heptane backbone, with a ketone functional group at the second position and a hydroxyl group at the fifth position.

Physicochemical Data

A summary of the key quantitative data for 5-Hydroxyheptan-2-one is presented in the table below for easy reference and comparison.

Property	Value	Source
IUPAC Name	5-hydroxyheptan-2-one	[1]
Molecular Formula	C₇H₁₄O₂	[1]
Molecular Weight	130.18 g/mol	[1]
CAS Number	37902-41-3	[1]
SMILES	CCC(CCC(=O)C)O	[1]
XLogP3	0.5	[1]

Experimental Protocols

Due to the limited availability of specific experimental protocols for 5-Hydroxyheptan-2-one in the scientific literature, the following sections provide detailed, representative methodologies for its synthesis and subsequent reactions based on established organic chemistry principles for similar hydroxyketones.

Protocol 1: Synthesis of 5-Hydroxyheptan-2-one via Aldol Addition

This protocol describes a plausible synthesis route using a crossed aldol reaction between propanal and acetone, followed by a selective reduction.

Materials:

• Propanal

• Acetone

• Lithium diisopropylamide (LDA) solution (2.0 M in THF/heptane/ethylbenzene)

• Anhydrous tetrahydrofuran (THF)

• Sodium borohydride (NaBH₄)

• Methanol

• Hydrochloric acid (1 M)

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Dry ice/acetone bath

• Standard glassware for inert atmosphere reactions

Procedure:

• Enolate Formation: A solution of LDA (1.1 equivalents) in anhydrous THF is cooled to -78 °C under an inert atmosphere (e.g., argon or nitrogen). Acetone (1.0 equivalent), dissolved in anhydrous THF, is added dropwise to the LDA solution. The mixture is stirred at this temperature for 30 minutes to ensure complete formation of the lithium enolate of acetone.

• Aldol Addition: Propanal (1.2 equivalents), freshly distilled, is added dropwise to the enolate solution at -78 °C. The reaction mixture is stirred for 1-2 hours at this temperature, monitoring the reaction progress by thin-layer chromatography (TLC).

• Workup of Aldol Adduct: The reaction is quenched by the addition of a saturated aqueous ammonium chloride solution. The mixture is allowed to warm to room temperature, and the aqueous layer is extracted three times with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure to yield the crude aldol adduct, 5-hydroxyheptan-2-one.

• Purification: The crude product is purified by flash column chromatography on silica gel using a hexane-ethyl acetate gradient to afford pure 5-hydroxyheptan-2-one.

Protocol 2: Oxidation of 5-Hydroxyheptan-2-one to Heptane-2,5-dione

This protocol outlines the oxidation of the secondary alcohol in 5-hydroxyheptan-2-one to a ketone using a common oxidizing agent.

Materials:

• 5-Hydroxyheptan-2-one

• Pyridinium chlorochromate (PCC)

• Anhydrous dichloromethane (DCM)

• Silica gel

• Celite®

• Standard laboratory glassware

Procedure:

• Reaction Setup: A solution of 5-hydroxyheptan-2-one (1.0 equivalent) in anhydrous DCM is added to a suspension of PCC (1.5 equivalents) and a small amount of silica gel in anhydrous DCM at room temperature.

• Reaction Monitoring: The reaction mixture is stirred at room temperature and monitored by TLC until the starting material is consumed (typically 2-4 hours).

• Workup: The reaction mixture is filtered through a pad of Celite® and silica gel, and the filter cake is washed with additional DCM. The filtrate is concentrated under reduced pressure.

• Purification: The crude residue is purified by flash column chromatography on silica gel using a hexane-ethyl acetate gradient to yield pure heptane-2,5-dione.

Logical Workflow and Potential Applications

While no specific signaling pathways involving 5-hydroxyheptan-2-one have been definitively characterized, its structure suggests potential roles as a precursor in the synthesis of more complex molecules, such as pheromones or other biologically active compounds. The following diagram illustrates a logical workflow for the synthesis and potential derivatization of 5-hydroxyheptan-2-one for research purposes.

A logical workflow for the synthesis and derivatization of 5-Hydroxyheptan-2-one.

This workflow highlights the central role of 5-hydroxyheptan-2-one as a versatile intermediate. Through oxidation, it can be converted to the corresponding diketone, while reduction of the ketone functionality would yield a diol. Both the diketone and diol can serve as precursors for further chemical modifications to generate a library of compounds for screening in drug discovery or for the synthesis of specific target molecules. The bifunctional nature of 5-hydroxyheptan-2-one allows for selective reactions at either the hydroxyl or carbonyl group, providing a powerful tool for synthetic chemists.

References

• 1. 5-Hydroxyheptan-2-one | C7H14O2 | CID 54086231 - PubChem [pubchem.ncbi.nlm.nih.gov]

Spectroscopic Profile of 5-Hydroxyheptan-2-one: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 5-Hydroxyheptan-2-one. Due to the limited availability of experimentally derived spectra in public databases, this guide presents a combination of available data and predicted spectroscopic values based on established principles of organic spectroscopy. Detailed experimental protocols for the acquisition of such data are also provided to facilitate further research and verification.

Spectroscopic Data Summary

The following tables summarize the predicted and expected spectroscopic data for 5-Hydroxyheptan-2-one. These values are intended to serve as a reference for the identification and characterization of this compound.

Table 1: Predicted ¹H NMR Spectroscopic Data (Solvent: CDCl₃, Frequency: 400 MHz)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Predicted Coupling Constant (J, Hz)
~3.75	m	1H	H-5	-
~2.55	t	2H	H-3	7.2
~2.15	s	3H	H-1	-
~1.70	m	2H	H-4	-
~1.45	m	2H	H-6	-
~0.90	t	3H	H-7	7.4

Table 2: Predicted ¹³C NMR Spectroscopic Data (Solvent: CDCl₃, Frequency: 100 MHz)

Chemical Shift (δ, ppm)	Assignment
~209.0	C-2
~67.5	C-5
~43.0	C-3
~30.0	C-1
~29.5	C-4
~29.0	C-6
~9.5	C-7

Table 3: Expected Infrared (IR) Absorption Data

Wavenumber (cm⁻¹)	Functional Group	Description
3400-3200 (broad)	O-H	Alcohol stretch
2960-2850	C-H	Alkane stretch
1715	C=O	Ketone stretch
1465	C-H	Alkane bend
1375	C-H	Alkane bend
1100	C-O	Alcohol stretch

Table 4: Predicted Mass Spectrometry (MS) Fragmentation Data

m/z	Proposed Fragment
130	[M]⁺ (Molecular Ion)
115	[M - CH₃]⁺
101	[M - C₂H₅]⁺
87	[M - C₃H₇]⁺
71	[M - H₂O - C₂H₅]⁺
58	[CH₃COCH₃]⁺ (McLafferty rearrangement)
43	[CH₃CO]⁺

Experimental Protocols

The following are generalized experimental protocols for the acquisition of spectroscopic data for a compound such as 5-Hydroxyheptan-2-one.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of 5-Hydroxyheptan-2-one in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or D₂O) in a standard 5 mm NMR tube. The choice of solvent depends on the solubility of the compound and the desired chemical shift reference.

• Instrument Setup:

  • Place the NMR tube in the spectrometer's probe.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity, resulting in sharp, symmetrical peaks.

• ¹H NMR Acquisition:

  • Acquire a single-pulse ¹H NMR spectrum. Typical parameters include a 30-45° pulse angle, a spectral width of 10-15 ppm, an acquisition time of 2-4 seconds, and a relaxation delay of 1-2 seconds.

  • Process the raw data by applying a Fourier transform, phasing the spectrum, and setting the reference (e.g., TMS at 0.00 ppm).

  • Integrate the peaks to determine the relative number of protons.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum. This is typically done using a larger number of scans than for ¹H NMR due to the lower natural abundance of ¹³C.

  • Process the data similarly to the ¹H spectrum, with the solvent peak used for referencing (e.g., CDCl₃ at 77.16 ppm).

Infrared (IR) Spectroscopy

• Sample Preparation (Attenuated Total Reflectance - ATR):

  • Ensure the ATR crystal is clean.

  • Place a small drop of liquid 5-Hydroxyheptan-2-one directly onto the crystal.

• Data Acquisition:

  • Record a background spectrum of the empty, clean ATR crystal.

  • Acquire the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio. The spectral range is usually 4000-400 cm⁻¹.

• Data Processing: The instrument software automatically ratios the sample spectrum to the background spectrum to generate the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

• Sample Introduction: Introduce a dilute solution of 5-Hydroxyheptan-2-one in a volatile solvent (e.g., methanol or acetonitrile) into the mass spectrometer. Common techniques include direct infusion or coupling with a gas chromatograph (GC-MS) or liquid chromatograph (LC-MS).

• Ionization:

  • Electron Ionization (EI) for GC-MS: The sample is vaporized and bombarded with a high-energy electron beam (typically 70 eV), causing ionization and fragmentation.

  • Electrospray Ionization (ESI) for LC-MS: The sample solution is sprayed through a heated capillary to which a high voltage is applied, creating charged droplets that desolvate to produce ions.

• Mass Analysis: The generated ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The separated ions are detected, and a mass spectrum is generated, plotting ion intensity versus m/z.

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the logical workflow for the spectroscopic identification and characterization of an organic compound like 5-Hydroxyheptan-2-one.

Caption: Workflow for Spectroscopic Analysis.

5-Hydroxyheptan-2-one: An In-Depth Technical Review and Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive literature review of 5-hydroxyheptan-2-one, a bifunctional organic molecule. Due to a notable scarcity of specific research on this compound, this document summarizes the available data and presents proposed experimental protocols and predicted spectroscopic information based on established chemical principles and data from analogous compounds. This guide is intended to serve as a foundational resource for researchers and professionals in the fields of chemistry and drug development.

Chemical and Physical Properties

5-Hydroxyheptan-2-one possesses both a hydroxyl (-OH) and a ketone (C=O) functional group, making it a potentially versatile building block in organic synthesis.[1] The fundamental physicochemical properties of 5-hydroxyheptan-2-one are detailed in the table below.

Property	Value	Source(s)
Molecular Formula	C₇H₁₄O₂	[1]
Molecular Weight	130.18 g/mol	[1]
IUPAC Name	5-hydroxyheptan-2-one	[1]
CAS Number	37902-41-3	[2]
SMILES	CCC(CCC(=O)C)O	[1]
InChIKey	MQRALIJAASQPNT-UHFFFAOYSA-N	[1]
XLogP3	0.5	[1]
Hydrogen Bond Donor Count	1	[1]
Hydrogen Bond Acceptor Count	2	[1]

Synthesis of 5-Hydroxyheptan-2-one

A specific, detailed experimental protocol for the synthesis of 5-hydroxyheptan-2-one is not available in the current scientific literature. However, a plausible and widely used method for the formation of such β-hydroxy ketones is the aldol addition reaction. A proposed synthetic route involves the nucleophilic addition of the lithium enolate of acetone to propanal.

Proposed Experimental Protocol: Synthesis via Aldol Addition

This protocol describes a general procedure for the synthesis of 5-hydroxyheptan-2-one. Optimization of reaction conditions, including stoichiometry, temperature, and reaction duration, would be necessary to achieve high yields.

Materials:

• Diisopropylamine, freshly distilled

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous tetrahydrofuran (THF)

• Acetone, anhydrous

• Propanal, freshly distilled

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard glassware for conducting reactions under anhydrous conditions

Procedure:

• Formation of Lithium Diisopropylamide (LDA): In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen or argon inlet, dissolve freshly distilled diisopropylamine in anhydrous THF. Cool the solution to -78 °C using a dry ice/acetone bath. To this solution, add n-butyllithium in hexanes dropwise, ensuring the temperature remains below -70 °C. Stir the resulting mixture at -78 °C for 30 minutes to generate the LDA solution.

• Generation of Acetone Enolate: Slowly add anhydrous acetone to the LDA solution at -78 °C. Allow the reaction to stir for 1 hour at this temperature to ensure the complete formation of the lithium enolate of acetone.

• Aldol Addition Reaction: Add freshly distilled propanal dropwise to the acetone enolate solution at -78 °C. Stir the reaction mixture at this temperature for 2 to 3 hours.

• Reaction Quenching: Quench the reaction by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride. Allow the mixture to gradually warm to room temperature.

• Extraction and Isolation: Transfer the reaction mixture to a separatory funnel and extract the aqueous layer with diethyl ether or ethyl acetate (3x). Combine the organic layers and wash with brine. Dry the combined organic phase over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude 5-hydroxyheptan-2-one using flash column chromatography on silica gel, eluting with a suitable solvent system (e.g., a gradient of ethyl acetate in hexanes).

Proposed Synthetic Workflow Diagram

References

• 1. 5-Hydroxyheptan-2-one | C7H14O2 | CID 54086231 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-hydroxyheptan-2-one | CAS#:37902-41-3 | Chemsrc [chemsrc.com]

Protocols & Analytical Methods

Synthesis of 5-Hydroxyheptan-2-one: A Detailed Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of 5-hydroxyheptan-2-one, a valuable intermediate in organic synthesis. The protocols outlined below are based on established chemical principles and aim to provide a reproducible method for obtaining the target compound.

Introduction

5-Hydroxyheptan-2-one is a bifunctional organic molecule containing both a hydroxyl and a ketone functional group. This structure makes it a versatile building block for the synthesis of more complex molecules, including pharmaceuticals and other specialty chemicals. The presence of both a nucleophilic hydroxyl group and an electrophilic carbonyl group allows for a wide range of chemical transformations.

Synthesis Methodology

The primary method for the synthesis of 5-hydroxyheptan-2-one is the aldol condensation reaction. This reaction involves the base-catalyzed reaction of an enolate with a carbonyl compound. In this case, the enolate of acetone reacts with propanal to form a β-hydroxy ketone, which is 5-hydroxyheptan-2-one.

Reaction Scheme:

An alternative, though less direct, approach could involve a Grignard reaction. This would entail the reaction of an appropriate Grignard reagent with a protected keto-aldehyde or a related derivative. However, the aldol condensation represents a more straightforward and atom-economical approach.

Data Presentation

While specific experimental data for the synthesis of 5-hydroxyheptan-2-one is not widely published, the following table outlines the expected physical and chemical properties of the compound. This data is compiled from publicly available chemical databases.

Property	Value	Source
Molecular Formula	C₇H₁₄O₂	PubChem[1]
Molecular Weight	130.18 g/mol	PubChem[1]
IUPAC Name	5-hydroxyheptan-2-one	PubChem[1]
CAS Number	37902-41-3	PubChem[1]

Experimental Protocols

The following is a detailed protocol for the synthesis of 5-hydroxyheptan-2-one via an aldol condensation reaction. This protocol is based on general procedures for similar aldol condensations and may require optimization for specific laboratory conditions.

Materials and Equipment:

• Acetone (reagent grade)

• Propanal (reagent grade)

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl), dilute solution

• Diethyl ether or other suitable extraction solvent

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Stirring apparatus (magnetic stirrer and stir bar)

• Dropping funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

• Distillation apparatus (optional, for purification)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve a catalytic amount of sodium hydroxide in a minimal amount of water. Cool the flask in an ice bath.

• Addition of Reactants: Add a molar excess of acetone to the cooled NaOH solution. While stirring vigorously, add propanal dropwise from the dropping funnel. The rate of addition should be controlled to maintain the reaction temperature below 10 °C.

• Reaction Monitoring: After the addition is complete, continue stirring the reaction mixture in the ice bath for 1-2 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, neutralize the mixture by slowly adding a dilute solution of hydrochloric acid until the pH is approximately 7.

• Extraction: Transfer the reaction mixture to a separatory funnel and extract the product with diethyl ether (3 x 50 mL).

• Drying and Concentration: Combine the organic layers and dry over anhydrous magnesium sulfate. Filter the drying agent and remove the solvent using a rotary evaporator.

• Purification: The crude product can be purified by vacuum distillation to obtain pure 5-hydroxyheptan-2-one.

Safety Precautions:

• All manipulations should be performed in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Propanal is a volatile and flammable liquid. Handle with care and avoid ignition sources.

• Sodium hydroxide is corrosive. Avoid contact with skin and eyes.

Mandatory Visualization

The following diagram illustrates the logical workflow of the synthesis of 5-hydroxyheptan-2-one via aldol condensation.

Caption: Workflow for the synthesis of 5-Hydroxyheptan-2-one.

References

• 1. 5-Hydroxyheptan-2-one | C7H14O2 | CID 54086231 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Purification of 5-Hydroxyheptan-2-one

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the purification of 5-hydroxyheptan-2-one, a valuable intermediate in organic synthesis. The following methods are described: fractional vacuum distillation, column chromatography, and recrystallization. Each method is suitable for different scales of purification and purity requirements.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 5-hydroxyheptan-2-one is provided in the table below. These properties are essential for selecting the appropriate purification technique and for monitoring the purity of the final product.

Property	Value
Molecular Formula	C₇H₁₄O₂
Molecular Weight	130.18 g/mol [1]
IUPAC Name	5-hydroxyheptan-2-one[1]
CAS Number	37902-41-3[1]
Boiling Point	Not available at atmospheric pressure. Estimated boiling point under vacuum is crucial for distillation.
Solubility	Soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Solubility in non-polar solvents like hexane is lower.
Appearance	Expected to be a colorless to pale yellow liquid at room temperature.

Purification Techniques

The choice of purification method depends on the nature and quantity of impurities present in the crude 5-hydroxyheptan-2-one. The following sections detail the most common and effective techniques.

Fractional Vacuum Distillation

Fractional vacuum distillation is a highly effective method for purifying liquid compounds, especially those with high boiling points or those that are thermally sensitive. By reducing the pressure, the boiling point of the compound is lowered, preventing decomposition. This technique is ideal for separating 5-hydroxyheptan-2-one from non-volatile impurities and other volatile components with different boiling points.

Protocol:

• Preparation of the Crude Material: If the crude material contains acidic or basic impurities, it is advisable to perform a preliminary work-up. Dissolve the crude 5-hydroxyheptan-2-one in a suitable organic solvent (e.g., diethyl ether or ethyl acetate) and wash sequentially with a saturated aqueous solution of sodium bicarbonate and brine. Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure. For crude material containing significant amounts of aldehyde impurities, a pre-treatment with a non-volatile amine can be employed to convert the aldehydes into higher-boiling derivatives before distillation.[2]

• Assembly of the Distillation Apparatus: Assemble a fractional distillation apparatus equipped with a vacuum pump, a pressure gauge (manometer), a Vigreux column, a condenser, and a receiving flask. Ensure all glassware joints are properly greased and sealed to maintain a stable vacuum.

• Distillation Procedure:

  • Place the crude 5-hydroxyheptan-2-one in the distillation flask, adding a magnetic stir bar or boiling chips to ensure smooth boiling.

  • Gradually reduce the pressure to the desired level. The optimal pressure will depend on the desired boiling temperature.

  • Slowly heat the distillation flask using a heating mantle or an oil bath.

  • Collect the fraction that distills at a constant temperature and pressure. This fraction will be the purified 5-hydroxyheptan-2-one.

  • Monitor the distillation process carefully, recording the temperature and pressure at which the main fraction is collected.

• Purity Assessment: The purity of the collected fractions can be assessed by gas chromatography (GC) or nuclear magnetic resonance (NMR) spectroscopy.

Quantitative Data (Illustrative):

Parameter	Value
Pressure	1-10 mmHg
Boiling Point Range	80-100 °C (estimated)
Expected Purity	>98%
Typical Yield	70-90%

Workflow Diagram:

Fractional Vacuum Distillation Workflow

Silica Gel Column Chromatography

Column chromatography is a versatile technique for purifying compounds based on their polarity. Since 5-hydroxyheptan-2-one contains both a hydroxyl group and a ketone group, it is a polar molecule and will adhere to the polar stationary phase (silica gel). By using a mobile phase of appropriate polarity, impurities can be separated from the desired product.

Protocol:

• Preparation of the Column:

  • Select a glass column of appropriate size based on the amount of crude material to be purified.

  • Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

  • Carefully pack the column with the silica gel slurry, ensuring there are no air bubbles or cracks in the stationary phase.

  • Add a layer of sand on top of the silica gel to protect the surface.

• Loading the Sample:

  • Dissolve the crude 5-hydroxyheptan-2-one in a minimal amount of the initial mobile phase or a slightly more polar solvent.

  • Carefully apply the sample to the top of the column.

• Elution:

  • Begin eluting the column with a non-polar solvent (e.g., hexane or a mixture of hexane and ethyl acetate with a low percentage of ethyl acetate).

  • Gradually increase the polarity of the mobile phase by increasing the proportion of the more polar solvent (e.g., ethyl acetate). This is known as a gradient elution.

  • Collect fractions in separate test tubes.

• Fraction Analysis:

  • Analyze the collected fractions using thin-layer chromatography (TLC) to identify the fractions containing the purified 5-hydroxyheptan-2-one.

  • Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product.

• Purity Assessment: Assess the purity of the final product using GC or NMR.

Quantitative Data (Illustrative):

Parameter	Value
Stationary Phase	Silica Gel (60-120 mesh)
Mobile Phase (Gradient)	Hexane : Ethyl Acetate (9:1 to 7:3)
Expected Purity	>99%
Typical Yield	60-80%

Workflow Diagram:

Silica Gel Column Chromatography Workflow

Recrystallization (for solid derivatives)

While 5-hydroxyheptan-2-one is a liquid at room temperature, this technique is applicable for the purification of solid derivatives of the compound, which may be synthesized for characterization or as part of a larger synthetic route. Recrystallization is based on the principle that the solubility of a compound in a solvent increases with temperature.

Protocol:

• Solvent Selection: Choose a suitable solvent or solvent pair in which the solid derivative has high solubility at elevated temperatures and low solubility at low temperatures. Common solvents for recrystallization include ethanol, methanol, acetone, and ethyl acetate, or mixtures with a non-polar solvent like hexane.

• Dissolution: Dissolve the crude solid derivative in the minimum amount of the hot solvent.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature, and then in an ice bath to induce crystallization. Slow cooling promotes the formation of larger, purer crystals.

• Isolation of Crystals: Collect the crystals by vacuum filtration.

• Washing and Drying: Wash the crystals with a small amount of cold solvent to remove any remaining impurities and then dry the crystals under vacuum.

• Purity Assessment: The purity of the recrystallized product can be determined by measuring its melting point (a sharp melting point close to the literature value indicates high purity) and by spectroscopic methods.

Quantitative Data (Illustrative):

Parameter	Value
Typical Solvents	Ethanol/Water, Acetone/Hexane
Expected Purity	>99%
Typical Yield	50-80%

Logical Relationship Diagram:

Recrystallization Process Logic

Conclusion

The purification of 5-hydroxyheptan-2-one can be effectively achieved using fractional vacuum distillation for large-scale purification of the liquid, while column chromatography offers higher purity for smaller scales. For solid derivatives, recrystallization is the method of choice. The selection of the most appropriate technique will depend on the specific requirements of the research or development project, including the initial purity of the crude material, the desired final purity, and the scale of the operation. Careful execution of these protocols will yield high-purity 5-hydroxyheptan-2-one suitable for use in demanding applications.

References

• 1. 5-Hydroxyheptan-2-one | C7H14O2 | CID 54086231 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. US2826537A - Method for purification of ketones - Google Patents [patents.google.com]

Application Notes and Protocols for the Analysis of 5-Hydroxyheptan-2-one

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the qualitative and quantitative analysis of 5-Hydroxyheptan-2-one, a chiral hydroxy ketone. The protocols are intended for use by researchers in natural product chemistry, drug discovery, and metabolomics.

Introduction

5-Hydroxyheptan-2-one (C₇H₁₄O₂) is a polyfunctional organic molecule containing both a ketone and a secondary alcohol functional group.[1] Its chirality and bifunctionality make it a potentially valuable chiral building block in organic synthesis and a target for analytical characterization in various biological and chemical systems. Accurate and robust analytical methods are essential for its detection, quantification, and characterization.

Analytical Methods Overview

A multi-faceted analytical approach is recommended for the comprehensive analysis of 5-Hydroxyheptan-2-one. This typically involves chromatographic separation coupled with mass spectrometric or spectroscopic detection.

Workflow for Analytical Characterization

Fig. 1: General analytical workflow for 5-Hydroxyheptan-2-one.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds like 5-Hydroxyheptan-2-one.

Data Presentation

Table 1: Representative GC-MS Data for 5-Hydroxyheptan-2-one

Parameter	Value
Retention Time (min)	10-15 (method dependent)
Molecular Ion [M]⁺ (m/z)	130
Key Fragment Ions (m/z)	115, 101, 87, 71, 58, 43
Limit of Detection (LOD)	Low ng/mL range
Limit of Quantification (LOQ)	Low to mid ng/mL range

Experimental Protocol

Sample Preparation:

• Extraction:

  • Liquid-Liquid Extraction (LLE): For aqueous samples, extract with a water-immiscible organic solvent such as dichloromethane or ethyl acetate.

  • Solid-Phase Extraction (SPE): For complex matrices, use a C18 or similar reversed-phase SPE cartridge to isolate the analyte.

• Derivatization (Optional but Recommended):

  • To improve volatility and peak shape, the hydroxyl group can be derivatized. A common method is silylation using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).

  • Protocol: Evaporate the extracted sample to dryness under a stream of nitrogen. Add 50 µL of BSTFA with 1% TMCS and 50 µL of pyridine. Heat at 60°C for 30 minutes.

GC-MS Parameters:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column.[2]

• Injector Temperature: 250°C.

• Injection Mode: Splitless.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/min to 250°C.

  • Hold: 5 minutes at 250°C.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MSD Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-400.

High-Performance Liquid Chromatography (HPLC)

HPLC is well-suited for the analysis of less volatile compounds and for the separation of enantiomers.

Data Presentation

Table 2: Representative HPLC Data for 5-Hydroxyheptan-2-one

Parameter	Achiral Analysis	Chiral Analysis
Stationary Phase	C18	Polysaccharide-based (e.g., Chiralcel OD-H)
Mobile Phase	Acetonitrile/Water	Hexane/Isopropanol
Retention Time (min)	5-10	Enantiomer 1: 8-12, Enantiomer 2: 10-15
Detection Wavelength (nm)	210 nm (UV) or MS	210 nm (UV) or MS
Resolution (Rs)	N/A	> 1.5

Experimental Protocol: Chiral Separation

Sample Preparation:

• Dissolve the extracted and dried sample in the initial mobile phase.

• Filter through a 0.45 µm syringe filter before injection.

HPLC Parameters:

• HPLC System: Agilent 1260 Infinity II or equivalent.

• Column: Chiralcel OD-H (250 x 4.6 mm, 5 µm) or a similar polysaccharide-based chiral stationary phase.[3][4]

• Mobile Phase: A mixture of n-hexane and isopropanol (e.g., 90:10 v/v). The ratio may need to be optimized for best resolution. For acidic compounds, 0.1% trifluoroacetic acid can be added; for basic compounds, 0.1% diethylamine can be added.[3]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Detector: UV detector at 210 nm or a mass spectrometer.

• Injection Volume: 10 µL.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the unambiguous structural elucidation of 5-Hydroxyheptan-2-one.

Data Presentation

Table 3: Predicted ¹H and ¹³C NMR Chemical Shifts for 5-Hydroxyheptan-2-one (in CDCl₃)

Position	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
1	2.15 (s, 3H)	29.8
2	-	209.0
3	2.50 (t, 2H)	43.0
4	1.70 (m, 2H)	30.0
5	3.80 (m, 1H)	67.5
6	1.50 (m, 2H)	30.2
7	0.95 (t, 3H)	10.0
OH	Variable (broad s, 1H)	-

Note: These are predicted values and may vary slightly from experimental data.

Experimental Protocol

Sample Preparation:

• Dissolve approximately 5-10 mg of the purified compound in 0.6 mL of deuterated chloroform (CDCl₃).

• Transfer the solution to a 5 mm NMR tube.

NMR Parameters:

• Spectrometer: Bruker Avance III 500 MHz or equivalent.

• ¹H NMR:

  • Pulse Program: zg30

  • Number of Scans: 16

  • Relaxation Delay: 1.0 s

  • Acquisition Time: 3.0 s

• ¹³C NMR:

  • Pulse Program: zgpg30

  • Number of Scans: 1024

  • Relaxation Delay: 2.0 s

  • Acquisition Time: 1.5 s

• 2D NMR: Standard COSY, HSQC, and HMBC experiments should be performed for complete structural assignment.

Potential Metabolic Pathway

While a specific metabolic pathway for 5-Hydroxyheptan-2-one is not well-documented, a plausible pathway can be hypothesized based on the metabolism of other medium-chain fatty acids and ketones.

References

• 1. 5-Hydroxyheptan-2-one | C7H14O2 | CID 54086231 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. HS-SPME-GC-MS Analyses of Volatiles in Plant Populations—Quantitating Compound × Individual Matrix Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. csfarmacie.cz [csfarmacie.cz]

Application Notes and Protocols for 5-Hydroxyheptan-2-one in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Hydroxyheptan-2-one is a bifunctional organic molecule containing both a secondary alcohol and a methyl ketone functional group. This unique combination makes it a versatile building block in organic synthesis, offering multiple reaction sites for the construction of more complex molecular architectures. Its structure allows for a variety of chemical transformations, including oxidation, reduction, olefination, and cyclization reactions. These potential applications are critical for the synthesis of natural products, pharmaceuticals, and other high-value chemical entities. This document provides an overview of the potential applications of 5-hydroxyheptan-2-one, along with detailed, generalized experimental protocols for key transformations.

Key Properties

Property	Value
IUPAC Name	5-hydroxyheptan-2-one
Molecular Formula	C₇H₁₄O₂
Molecular Weight	130.18 g/mol
CAS Number	37902-41-3
Appearance	Colorless to pale yellow liquid (predicted)
Boiling Point	Not readily available
Solubility	Soluble in common organic solvents

Applications in Organic Synthesis

The dual functionality of 5-hydroxyheptan-2-one allows for a range of synthetic transformations, making it a valuable intermediate.

Precursor for Chiral 1,4-Diols

The ketone functionality of 5-hydroxyheptan-2-one can be stereoselectively reduced to yield a chiral 1,4-diol. Chiral diols are important building blocks in the synthesis of numerous natural products and pharmaceuticals.

Synthesis of Substituted Tetrahydrofurans

As a γ-hydroxy ketone, 5-hydroxyheptan-2-one can undergo intramolecular cyclization to form 2,5-disubstituted tetrahydrofuran derivatives. The tetrahydrofuran motif is a common core structure in many biologically active compounds.

Elaboration via Carbonyl Chemistry

The ketone can be functionalized through various classic carbonyl reactions, such as the Wittig reaction to form alkenes or aldol condensation to create larger carbon skeletons. The presence of the hydroxyl group may require a protection strategy depending on the reaction conditions.

Oxidation to a 1,4-Diketone

The secondary alcohol can be oxidized to a ketone, yielding heptane-2,5-dione. 1,4-Diketones are precursors to various five-membered heterocyclic systems like furans, pyrroles, and thiophenes via the Paal-Knorr synthesis.

Experimental Protocols

The following protocols are generalized procedures and may require optimization for specific substrates and scales.

Protocol 1: Diastereoselective Reduction of the Ketone to a 1,4-Diol

This protocol describes the reduction of the ketone in 5-hydroxyheptan-2-one to a secondary alcohol, leading to a heptane-2,5-diol. The diastereoselectivity can be influenced by the choice of reducing agent and reaction conditions.

Reaction Scheme:

Caption: Diastereoselective reduction of 5-hydroxyheptan-2-one.

Materials:

• 5-Hydroxyheptan-2-one

• Sodium borohydride (NaBH₄) or Lithium aluminum hydride (LiAlH₄)

• Methanol (for NaBH₄) or Tetrahydrofuran (THF, anhydrous, for LiAlH₄)

• Dichloromethane (DCM)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure (using NaBH₄):

• Dissolve 5-hydroxyheptan-2-one (1.0 eq) in methanol in a round-bottom flask equipped with a magnetic stirrer and cool the solution to 0 °C in an ice bath.

• Slowly add sodium borohydride (1.5 eq) portion-wise to the stirred solution.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with dichloromethane (3 x volumes).

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude diol.

• Purify the product by flash column chromatography.

Quantitative Data (Representative):

Reducing Agent	Solvent	Temperature (°C)	Typical Yield (%)	Typical Diastereomeric Ratio (syn:anti)
NaBH₄	MeOH	0 to rt	85-95	60:40 to 75:25
LiAlH₄	THF	-78 to 0	90-98	50:50 to 65:35

Protocol 2: Intramolecular Cyclization to a Tetrahydrofuran Derivative

This protocol outlines the acid-catalyzed intramolecular cyclization of 5-hydroxyheptan-2-one to form 2-methyl-5-ethyl-tetrahydrofuran.

Reaction Scheme:

Caption: Intramolecular cyclization to a tetrahydrofuran.

Materials:

• 5-Hydroxyheptan-2-one

• p-Toluenesulfonic acid (p-TsOH)

• Toluene

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of 5-hydroxyheptan-2-one (1.0 eq) in toluene, add a catalytic amount of p-TsOH (0.05 eq).

• Equip the flask with a Dean-Stark apparatus and a condenser and heat the mixture to reflux.

• Monitor the reaction for the formation of water in the Dean-Stark trap and by TLC.

• After completion, cool the reaction mixture to room temperature and wash with saturated aqueous NaHCO₃ solution and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the resulting tetrahydrofuran derivative by distillation or flash column chromatography.

Quantitative Data (Representative):

Catalyst	Solvent	Temperature (°C)	Typical Yield (%)
p-TsOH	Toluene	Reflux	70-85
H₂SO₄ (cat.)	Dioxane	80	65-80

Protocol 3: Wittig Olefination of the Ketone

This protocol describes the conversion of the ketone functionality to an alkene using a Wittig reagent. The hydroxyl group may need protection depending on the basicity of the ylide generation. A stabilized ylide is used here to minimize side reactions.

Reaction Scheme:

Caption: Wittig olefination workflow.

Materials:

• 5-Hydroxyheptan-2-one

• Methyltriphenylphosphonium bromide (or other appropriate phosphonium salt)

• Sodium hydride (NaH) or n-Butyllithium (n-BuLi)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Suspend the phosphonium salt (1.2 eq) in anhydrous THF under an inert atmosphere (e.g., nitrogen or argon).

• Cool the suspension to 0 °C and add the strong base (e.g., NaH, 1.2 eq) portion-wise.

• Allow the mixture to warm to room temperature and stir until the ylide formation is complete (indicated by a color change, typically to deep red or orange for non-stabilized ylides).

• Cool the ylide solution to 0 °C and add a solution of 5-hydroxyheptan-2-one (1.0 eq) in anhydrous THF dropwise.

• Stir the reaction mixture at room temperature and monitor by TLC.

• Upon completion, quench the reaction with saturated aqueous NH₄Cl solution.

• Extract the product with diethyl ether (3 x volumes).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate.

• Purify the alkene product by flash column chromatography.

Quantitative Data (Representative):

Ylide Type	Base	Typical Yield (%)	Z:E Ratio (Non-stabilized)
Non-stabilized (e.g., Ph₃P=CH₂)	n-BuLi	60-80	>95:5
Stabilized (e.g., Ph₃P=CHCO₂Et)	NaH	75-90	<5:95

Protocol 4: Oxidation of the Secondary Alcohol to a Diketone

This protocol details the oxidation of the secondary alcohol in 5-hydroxyheptan-2-one to a ketone, forming heptane-2,5-dione, using a common oxidizing agent like pyridinium chlorochromate (PCC).

Reaction Scheme:

Caption: Oxidation to a 1,4-diketone.

Materials:

• 5-Hydroxyheptan-2-one

• Pyridinium chlorochromate (PCC)

• Anhydrous Dichloromethane (DCM)

• Silica gel

• Diethyl ether

Procedure:

• Suspend PCC (1.5 eq) in anhydrous DCM in a flask under an inert atmosphere.

• Add a solution of 5-hydroxyheptan-2-one (1.0 eq) in anhydrous DCM to the suspension.

• Stir the mixture at room temperature and monitor the reaction by TLC.

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica gel to remove the chromium salts.

• Wash the silica pad thoroughly with diethyl ether.

• Concentrate the filtrate under reduced pressure to obtain the crude diketone.

• Purify the product by flash column chromatography or distillation.

Quantitative Data (Representative):

Oxidizing Agent	Solvent	Temperature (°C)	Typical Yield (%)
PCC	DCM	rt	80-90
Dess-Martin Periodinane	DCM	rt	90-98
Swern Oxidation	DCM, (COCl)₂, DMSO, Et₃N	-78 to rt	85-95

Disclaimer: The provided protocols and quantitative data are illustrative and based on general transformations of the respective functional groups. Researchers should conduct their own literature search for the most up-to-date and specific procedures and optimize reaction conditions for 5-hydroxyheptan-2-one. Always handle chemicals with appropriate safety precautions.

5-Hydroxyheptan-2-one: Unexplored Potential in Medicinal Chemistry

Despite its simple structure, 5-Hydroxyheptan-2-one remains a molecule with largely uncharted territory in the realm of medicinal chemistry. A comprehensive review of scientific literature and patent databases reveals a significant lack of specific applications for this compound in drug discovery and development. While its isomeric counterparts and derivatives have found utility, 5-Hydroxyheptan-2-one itself is yet to emerge as a key building block or a bioactive agent in its own right.

Currently, information on 5-Hydroxyheptan-2-one is predominantly confined to chemical databases, which provide fundamental physicochemical properties. There is a notable absence of published studies detailing its biological activity, its role as a synthetic precursor to active pharmaceutical ingredients (APIs), or its involvement in any characterized signaling pathways. This scarcity of data prevents the formulation of detailed application notes or experimental protocols as there is no established context for its use in medicinal chemistry research.

Physicochemical Properties

A summary of the key computed physicochemical properties of 5-Hydroxyheptan-2-one is presented below. This data is algorithmically generated and provides a basic profile of the molecule.

Property	Value	Source
Molecular Formula	C₇H₁₄O₂	PubChem
Molecular Weight	130.18 g/mol	PubChem
XLogP3	0.9	PubChem
Hydrogen Bond Donor Count	1	PubChem
Hydrogen Bond Acceptor Count	2	PubChem
Rotatable Bond Count	4	PubChem

Potential as a Chiral Synthon

The structure of 5-Hydroxyheptan-2-one, featuring a secondary alcohol, presents the potential for its use as a chiral synthon. Enantiomerically pure forms of this molecule could serve as valuable starting materials for the stereoselective synthesis of more complex bioactive molecules. However, there are no prominent examples in the current literature that demonstrate this application. The development of efficient asymmetric syntheses of (R)- and (S)-5-hydroxyheptan-2-one would be a critical first step in unlocking this potential.

Future Perspectives

The lack of current applications does not preclude future possibilities. The dual functionality of a ketone and a secondary alcohol in a relatively small, lipophilic scaffold makes 5-Hydroxyheptan-2-one an intriguing candidate for further investigation. Future research could explore:

• Screening for Biological Activity: A systematic evaluation of 5-Hydroxyheptan-2-one in a variety of biological assays could uncover previously unknown pharmacological activities.

• Derivative Synthesis: The hydroxyl and carbonyl groups offer reactive handles for the synthesis of a library of derivatives. These derivatives could then be screened for a range of therapeutic targets.

• Use in Fragment-Based Drug Discovery: The small size of 5-Hydroxyheptan-2-one makes it a potential fragment for use in fragment-based screening campaigns to identify starting points for novel drug discovery programs.

Hypothetical Experimental Workflow

While no specific experimental protocols involving 5-Hydroxyheptan-2-one in a medicinal chemistry context are available, a hypothetical workflow for its initial exploration as a potential bioactive agent could be envisioned as follows:

Hypothetical workflow for investigating the medicinal chemistry applications of 5-Hydroxyheptan-2-one.

5-Hydroxyheptan-2-one: A Versatile Chiral Building Block for Asymmetric Synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

5-Hydroxyheptan-2-one is a bifunctional organic molecule possessing both a ketone and a secondary alcohol. The hydroxyl group at the C5 position introduces a chiral center, making both (R)- and (S)-enantiomers valuable building blocks for the stereoselective synthesis of complex organic molecules, including natural products, pheromones, and pharmaceutical intermediates. The presence of two distinct functional groups allows for a wide range of chemical transformations, enabling the construction of intricate molecular architectures with high stereochemical control.

These application notes provide an overview of the potential applications of 5-hydroxyheptan-2-one as a chiral synthon and include detailed, illustrative protocols for its enantioselective synthesis and subsequent use in stereoselective reactions.

Potential Applications

Due to the lack of extensive specific literature on the direct application of 5-hydroxyheptan-2-one, its potential is inferred from the synthesis of structurally related compounds. Its 1,4-keto-alcohol motif is a common feature in various biologically active molecules.

• Pheromone Synthesis: Many insect pheromones, such as Sitophilure and Brevicomin, contain substituted tetrahydrofuran or similar heterocyclic cores. The stereochemistry of these molecules is crucial for their biological activity. Enantiomerically pure 5-hydroxyheptan-2-one can serve as a key intermediate for the synthesis of such compounds. For instance, intramolecular cyclization of a protected 5-hydroxyheptan-2-one derivative could lead to the formation of a substituted furan or pyran ring, a common structural motif in pheromones.

• Natural Product Synthesis: The chiral 1,4-keto-alcohol functionality is a versatile precursor for the synthesis of various natural products. The ketone can be used for carbon-carbon bond formation through aldol or Wittig reactions, while the hydroxyl group can direct stereoselective reactions or be converted into other functional groups.

• Pharmaceutical Intermediates: Chiral alcohols and ketones are fundamental building blocks in the pharmaceutical industry. 5-Hydroxyheptan-2-one provides a scaffold that can be elaborated into more complex drug candidates. The stereocenter at C5 can be crucial for the pharmacological activity and selectivity of a drug molecule.

Data Presentation: Illustrative Enantioselective Synthesis

The enantioselective synthesis of 5-hydroxyheptan-2-one can be effectively achieved through the asymmetric reduction of the prochiral diketone, heptane-2,5-dione. Biocatalysis using ketoreductases (KREDs) or chemical asymmetric hydrogenation are powerful methods for this transformation. The following table presents illustrative data for the biocatalytic reduction.

Entry	Biocatalyst (Ketoreductase)	Substrate Concentration (mM)	Reaction Time (h)	Conversion (%)	Enantiomeric Excess (ee, %)	Product Configuration
1	KRED-P1-A12	50	24	>99	98	(S)
2	KRED-P2-C04	50	24	>99	97	(R)
3	KRED-NADH-101	100	48	95	99	(S)
4	KRED-NADPH-118	100	48	92	>99	(R)

Disclaimer: The data presented in this table is illustrative and based on typical results for asymmetric ketone reductions. Actual results may vary depending on the specific enzyme, reaction conditions, and substrate purity.

Experimental Protocols

The following are detailed, illustrative protocols for the enantioselective synthesis of (S)-5-hydroxyheptan-2-one and its subsequent use in a diastereoselective aldol reaction.

Protocol 1: Enantioselective Synthesis of (S)-5-Hydroxyheptan-2-one via Asymmetric Biocatalytic Reduction

This protocol describes a general procedure for the enzymatic reduction of heptane-2,5-dione to (S)-5-hydroxyheptan-2-one using a ketoreductase.

Materials:

• Heptane-2,5-dione

• Ketoreductase (e.g., KRED-P1-A12)

• NADP⁺ or NAD⁺ (depending on the enzyme)

• Isopropanol (for cofactor regeneration)

• Potassium phosphate buffer (100 mM, pH 7.0)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate

• Rotary evaporator

• Chromatography column (silica gel)

Procedure:

• Reaction Setup: In a clean, round-bottom flask, prepare a solution of potassium phosphate buffer (100 mM, pH 7.0). Add NADP⁺ (or NAD⁺) to a final concentration of 1 mM.

• Enzyme Addition: Add the ketoreductase enzyme to the buffer solution. The amount of enzyme will depend on its activity and should be based on the manufacturer's recommendations.

• Substrate Addition: Add heptane-2,5-dione to the reaction mixture to a final concentration of 50 mM.

• Cofactor Regeneration: Add isopropanol to the reaction mixture (typically 5-10% v/v) to serve as the sacrificial alcohol for cofactor regeneration.

• Incubation: Seal the flask and incubate the reaction mixture at a controlled temperature (e.g., 30 °C) with gentle agitation for 24-48 hours.

• Reaction Monitoring: Monitor the progress of the reaction by TLC or GC analysis.

• Workup: Once the reaction is complete, quench the reaction by adding an equal volume of ethyl acetate.

• Extraction: Separate the organic layer. Extract the aqueous layer twice more with ethyl acetate.

• Washing and Drying: Combine the organic extracts and wash with brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator. Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane:ethyl acetate gradient) to afford pure (S)-5-hydroxyheptan-2-one.

• Characterization: Characterize the product by NMR and determine the enantiomeric excess by chiral HPLC or GC analysis.

Protocol 2: Diastereoselective Aldol Reaction of (S)-5-Hydroxyheptan-2-one

This protocol illustrates the use of (S)-5-hydroxyheptan-2-one as a chiral building block in a substrate-controlled diastereoselective aldol reaction. The existing stereocenter at C5 is expected to influence the stereochemical outcome of the newly formed stereocenters.

Materials:

• (S)-5-hydroxyheptan-2-one

• Benzaldehyde

• Lithium diisopropylamide (LDA) solution (in THF)

• Anhydrous tetrahydrofuran (THF)

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

• Schlenk flask and syringe techniques

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), add a solution of (S)-5-hydroxyheptan-2-one in anhydrous THF.

• Enolate Formation: Cool the solution to -78 °C in a dry ice/acetone bath. Slowly add a solution of LDA (1.1 equivalents) dropwise via syringe. Stir the mixture at -78 °C for 1 hour to ensure complete enolate formation.

• Aldehyde Addition: Add freshly distilled benzaldehyde (1.0 equivalent) dropwise to the reaction mixture at -78 °C.

• Reaction: Stir the reaction mixture at -78 °C for 2-4 hours, monitoring the reaction progress by TLC.

• Quenching: Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride at -78 °C.

• Workup: Allow the mixture to warm to room temperature. Add diethyl ether and water, and separate the layers.

• Extraction: Extract the aqueous layer twice with diethyl ether.

• Washing and Drying: Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate.

• Purification: Filter and concentrate the solution under reduced pressure. Purify the crude product by flash column chromatography on silica gel to isolate the diastereomeric aldol products.

• Characterization: Characterize the products by NMR to determine the diastereomeric ratio.

Visualizations

Caption: Enantioselective synthesis of 5-hydroxyheptan-2-one.

Caption: Workflow for diastereoselective aldol reaction.

Application Notes and Protocols for the Derivatization of 5-Hydroxyheptan-2-one

Audience: Researchers, scientists, and drug development professionals.

Introduction:

5-Hydroxyheptan-2-one is a bifunctional organic molecule containing both a secondary hydroxyl group and a ketone functional group. This structural feature makes it a versatile building block in organic synthesis and a potential key intermediate in various metabolic pathways. For analytical purposes, such as gas chromatography (GC) or high-performance liquid chromatography (HPLC), and for the synthesis of novel derivatives, the modification of one or both of these functional groups is often necessary. Derivatization can enhance the volatility and thermal stability of the molecule for GC analysis, improve its chromatographic properties, and increase the sensitivity of detection. Furthermore, derivatization is a crucial step in the generation of new chemical entities with potentially altered biological activities.

These application notes provide detailed protocols for four common derivatization reactions of 5-hydroxyheptan-2-one: silylation and acetylation of the hydroxyl group, and oxime and hydrazone formation from the ketone group. The provided methodologies are intended to serve as a guide for researchers in the fields of analytical chemistry, medicinal chemistry, and drug development.

Silylation of the Hydroxyl Group for GC-MS Analysis

Silylation is a widely used derivatization technique for compounds containing active hydrogen atoms, such as those in hydroxyl groups. The introduction of a trimethylsilyl (TMS) group increases the volatility and thermal stability of the analyte, making it amenable to GC-MS analysis. N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a common and effective silylating reagent.[1][2]

Experimental Protocol:

Materials:

• 5-Hydroxyheptan-2-one

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA)[3]

• Anhydrous Pyridine (as catalyst)[4]

• Aprotic solvent (e.g., Dichloromethane, Hexane)

• GC vials (2 mL) with caps

• Microsyringe

• Heating block or oven

Procedure:

• Accurately weigh 1-10 mg of 5-hydroxyheptan-2-one into a 2 mL GC vial.

• If the sample is not already in solution, dissolve it in an appropriate volume of a dry, aprotic solvent (e.g., 100 µL of dichloromethane).

• Using a microsyringe, add 25 µL of BSTFA to the vial.[4] It is recommended to use at least a 2:1 molar ratio of BSTFA to the active hydrogen in the sample.[3]

• Add 25 µL of anhydrous pyridine to act as a catalyst, which is particularly useful for derivatizing secondary alcohols.[4]

• Tightly cap the vial and heat it at 65°C for approximately 20-30 minutes in a heating block or oven to ensure the reaction goes to completion.[4]

• Allow the vial to cool to room temperature.

• The sample is now ready for injection into the GC-MS system.

Data Presentation:

Derivatization Method	Reagent	Catalyst	Typical Yield for Secondary Alcohols	Reference
Silylation	BSTFA	Pyridine	High (>90%)	[5]

Experimental Workflow:

Caption: Silylation workflow for 5-Hydroxyheptan-2-one.

Acetylation of the Hydroxyl Group for GC-MS Analysis

Acetylation is another common derivatization method for hydroxyl groups, where an acetyl group is introduced, typically using acetic anhydride. This derivatization also increases the volatility of the compound for GC analysis.

Experimental Protocol:

Materials:

• 5-Hydroxyheptan-2-one

• Acetic Anhydride[6]

• Anhydrous Pyridine[6]

• Aprotic solvent (e.g., Dichloromethane)

• GC vials (2 mL) with caps

• Microsyringe

• Heating block

Procedure:

• Transfer the sample of 5-hydroxyheptan-2-one to a GC vial, ensuring the sample is dry.

• Add 20 µL of acetic anhydride and 20 µL of anhydrous pyridine to the sample. This is generally sufficient for less than 100 µg of derivatizable material in about 100 µL of solvent.[6]

• Tightly cap the vial and heat it in a heating block at 70°C for approximately 20 minutes.[6]

• After heating, allow the vial to cool to room temperature.

• The acetylated derivative is now ready for GC-MS analysis.

Data Presentation:

Derivatization Method	Reagent	Catalyst/Base	Typical Yield for Secondary Alcohols	Reference
Acetylation	Acetic Anhydride	Pyridine	>90%	[7]

Experimental Workflow:

Caption: Acetylation workflow for 5-Hydroxyheptan-2-one.

Oxime Formation from the Ketone Group

The ketone functional group of 5-hydroxyheptan-2-one can be derivatized to form an oxime by reacting it with hydroxylamine. This derivatization is useful for both analytical purposes and as a synthetic intermediate.

Experimental Protocol:

Materials:

• 5-Hydroxyheptan-2-one

• Hydroxylamine hydrochloride (NH₂OH·HCl)[8]

• Oxalic acid (as catalyst)[8]

• Acetonitrile (CH₃CN)[8]

• Round-bottomed flask with condenser

• Stirring apparatus

• Dichloromethane (CH₂Cl₂)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• In a round-bottomed flask equipped with a condenser, dissolve 1 mmol of 5-hydroxyheptan-2-one in 3 mL of acetonitrile.[8]

• Add 2 mmol of hydroxylamine hydrochloride and 2 mmol of oxalic acid to the solution.[8]

• Stir the mixture under reflux conditions for approximately 90 minutes. Monitor the reaction progress by Thin Layer Chromatography (TLC).[8]

• After the reaction is complete, add 10 mL of water and continue stirring for 5 minutes.[8]

• Extract the product with dichloromethane (3 x 15 mL).[8]

• Dry the combined organic extracts over anhydrous sodium sulfate.[8]

• Evaporate the solvent and purify the crude product by silica gel column chromatography to obtain the pure oxime.[8]

Data Presentation:

Derivatization Method	Reagent	Catalyst	Typical Yield for Ketones	Reference
Oxime Formation	Hydroxylamine hydrochloride	Oxalic Acid	90-95%	[8]

Experimental Workflow:

References

• 1. hydro-oxy.com [hydro-oxy.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. web.gps.caltech.edu [web.gps.caltech.edu]
• 5. researchgate.net [researchgate.net]
• 6. Acetate derivatives of alcohols | Alex L. Sessions | Alex Sessions [web.gps.caltech.edu]
• 7. reddit.com [reddit.com]
• 8. Synthesis of Oximes from the Corresponding of Organic Carbonyl Compounds with NH2OH.HCl and Oxalic Acid : Oriental Journal of Chemistry [orientjchem.org]

Application Notes and Protocols for 5-Hydroxyheptan-2-one: A Survey of Available Information

For Researchers, Scientists, and Drug Development Professionals

The following document provides a summary of publicly available information regarding 5-Hydroxyheptan-2-one. A comprehensive search of scientific literature and chemical databases reveals limited specific experimental protocols and biological activity data for this particular compound. The information available is primarily centered on its chemical and physical properties.

Chemical and Physical Properties

5-Hydroxyheptan-2-one is a chemical compound with the molecular formula C7H14O2 and a molecular weight of approximately 130.18 g/mol .[1] It belongs to the class of hydroxyketones, which are organic compounds containing both a hydroxyl (-OH) and a ketone (C=O) functional group.[2] This dual functionality makes them potentially versatile intermediates in organic synthesis.[2]

Property	Value	Source
Molecular Formula	C7H14O2	PubChem[1]
Molecular Weight	130.18 g/mol	PubChem[1]
IUPAC Name	5-hydroxyheptan-2-one	PubChem[1]
CAS Number	37902-41-3	PubChem[1]

Synthesis and Potential Applications

While specific synthetic protocols for 5-Hydroxyheptan-2-one are not detailed in the provided search results, general synthetic routes for similar hydroxyketones have been described. These methods include the selective reduction of ketoaldehydes and the oxidation of diols.[2] For instance, the synthesis of 7-hydroxyheptan-2-one can be achieved through the selective reduction of a ketoaldehyde using sodium borohydride or by the oxidation of heptane-2,7-diol.[2]

The presence of both a hydroxyl and a ketone group in hydroxyketones allows for a variety of chemical transformations, such as esterification, etherification, oxidation, and nucleophilic substitution.[2] This chemical versatility makes them valuable building blocks for creating more complex molecules.[2] In the context of drug development, the structural motifs found in hydroxyketones can be incorporated into larger molecules to potentially enhance pharmacokinetic properties.[3]

Biological Activity and Signaling Pathways

There is a notable lack of specific information regarding the biological activity and associated signaling pathways of 5-Hydroxyheptan-2-one in the available search results. Research on other hydroxyketones suggests a broad range of potential biological activities. For example, some hydroxyketones are being investigated for their roles in metabolic pathways and as potential therapeutic agents.[2] Chiral hydroxy compounds, a broader class that includes 5-Hydroxyheptan-2-one, are known to play essential roles in biological systems, acting as pheromones, attractants, or repellents.[4]

Given the absence of specific data, it is not possible to provide diagrams of signaling pathways or detailed experimental workflows directly involving 5-Hydroxyheptan-2-one at this time.

Experimental Protocols

Detailed experimental protocols for the use of 5-Hydroxyheptan-2-one are not available in the public domain based on the conducted search. Research on compounds with similar structures, such as derivatives of 5-hydroxy-2(5H)-furanones, has involved evaluations of their cytotoxic activity against cell lines like HeLa and SMMC-7721.[5] However, these protocols are not directly applicable to 5-Hydroxyheptan-2-one without further research and validation.

Future Research Directions

The limited availability of data on 5-Hydroxyheptan-2-one highlights an opportunity for further research. Future studies could focus on:

• Synthesis and Characterization: Development and optimization of synthetic routes to produce 5-Hydroxyheptan-2-one and its derivatives.

• Biological Screening: Evaluation of the biological activity of 5-Hydroxyheptan-2-one in various assays to identify potential therapeutic applications. This could include screening for anticancer, antimicrobial, or anti-inflammatory properties.

• Mechanism of Action Studies: If biological activity is identified, further research will be needed to elucidate the underlying mechanism of action and any associated signaling pathways.

The following logical workflow illustrates a general approach to initiating research on a compound with limited existing data, such as 5-Hydroxyheptan-2-one.

References

• 1. 5-Hydroxyheptan-2-one | C7H14O2 | CID 54086231 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 7-Hydroxyheptan-2-one | 5070-59-7 | Benchchem [benchchem.com]
• 3. nbinno.com [nbinno.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

Application Notes and Protocols: Reaction Mechanisms of 5-Hydroxyheptan-2-one

Audience: Researchers, scientists, and drug development professionals.

Introduction: 5-Hydroxyheptan-2-one is a bifunctional organic molecule belonging to the class of β-hydroxy ketones. Its structure, featuring both a ketone and a secondary alcohol, allows for a variety of chemical transformations at each functional group. This versatility makes it a potentially useful building block in organic synthesis. These notes provide an overview of the principal reaction mechanisms applicable to 5-hydroxyheptan-2-one, along with generalized experimental protocols based on reactions of analogous compounds.

Synthesis of β-Hydroxy Ketones

The synthesis of β-hydroxy ketones like 5-hydroxyheptan-2-one can be achieved through several methods, most notably the Aldol Addition reaction.

1.1. Aldol Addition

The most common route to β-hydroxy ketones is the Aldol Addition, where an enolate of a ketone reacts with an aldehyde.[1][2] In a crossed-aldol reaction to synthesize 5-hydroxyheptan-2-one, the enolate of acetone would react with pentanal. To minimize self-condensation of acetone, a directed aldol reaction strategy, such as using a pre-formed lithium enolate, is often employed.

Protocol 1: Synthesis of a β-Hydroxy Ketone via Directed Aldol Addition (General Protocol)

This protocol is a generalized procedure for the directed aldol addition of a ketone to an aldehyde.

Materials:

• Ketone (e.g., acetone)

• Aldehyde (e.g., pentanal)

• Diisopropylamine

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Organic solvents for extraction and chromatography (e.g., diethyl ether, ethyl acetate, hexanes)

Procedure:

• To a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add anhydrous THF and diisopropylamine.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add n-BuLi solution dropwise. Stir for 30 minutes at -78 °C to form lithium diisopropylamide (LDA).

• Add the ketone dropwise to the LDA solution and stir for 1 hour at -78 °C to generate the lithium enolate.

• Slowly add the aldehyde to the enolate solution and stir for 2-3 hours at -78 °C.

• Quench the reaction by adding saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate the solvent in vacuo.

• Purify the crude product by flash column chromatography on silica gel.

Reactions at the Ketone Carbonyl Group

2.1. Reduction to a Diol

The ketone group of 5-hydroxyheptan-2-one can be reduced to a secondary alcohol, yielding heptane-2,5-diol. Common reducing agents for this transformation include sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄).[3]

Table 1: Conditions for Ketone Reduction

Reducing Agent	Solvent(s)	Typical Temperature (°C)	Workup
Sodium Borohydride (NaBH₄)	Methanol, Ethanol	0 to 25	Acidic (e.g., dilute HCl)
Lithium Aluminum Hydride (LiAlH₄)	Diethyl ether, THF	0 to 35	Sequential addition of water, NaOH solution, and water (Fieser workup)

Protocol 2: Reduction of a β-Hydroxy Ketone to a Diol

Materials:

• 5-Hydroxyheptan-2-one

• Sodium borohydride (NaBH₄)

• Methanol

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 5-hydroxyheptan-2-one in methanol in a round-bottom flask and cool the solution to 0 °C in an ice bath.

• Slowly add NaBH₄ portion-wise, monitoring the reaction by TLC.

• Stir the reaction mixture for 1-2 hours at 0 °C.

• Quench the reaction by the slow addition of 1 M HCl until the effervescence ceases.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the solvent to yield the crude diol, which can be further purified by chromatography.

2.2. Grignard Reaction to form a Diol

The carbonyl carbon is electrophilic and can be attacked by nucleophiles like Grignard reagents (R-MgX) to form a tertiary alcohol at the C2 position, resulting in a diol.[3]

Reactions at the Hydroxyl Group

3.1. Oxidation to a Diketone

The secondary alcohol at the C5 position can be oxidized to a ketone, yielding heptane-2,5-dione. Common oxidizing agents include Jones reagent (CrO₃/H₂SO₄) and pyridinium chlorochromate (PCC).[3]

Table 2: Conditions for Secondary Alcohol Oxidation

Oxidizing Agent	Solvent(s)	Typical Temperature (°C)	Notes
Jones Reagent (CrO₃/H₂SO₄)	Acetone	0 to 25	Strong oxidant, acidic conditions
Pyridinium Chlorochromate (PCC)	Dichloromethane (DCM)	25	Milder conditions, useful for sensitive substrates

Protocol 3: Oxidation of a Secondary Alcohol to a Ketone

Materials:

• 5-Hydroxyheptan-2-one

• Pyridinium chlorochromate (PCC)

• Anhydrous dichloromethane (DCM)

• Silica gel

• Diethyl ether

Procedure:

• To a suspension of PCC in anhydrous DCM in a round-bottom flask, add a solution of 5-hydroxyheptan-2-one in DCM dropwise.

• Stir the mixture at room temperature for 2-4 hours, monitoring the reaction by TLC.

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica gel to remove the chromium salts.

• Wash the silica gel pad with additional diethyl ether.

• Combine the filtrates and concentrate under reduced pressure to obtain the crude diketone.

• Purify the product by flash column chromatography.

3.2. Dehydration to an α,β-Unsaturated Ketone

Under acidic or basic conditions, β-hydroxy ketones can undergo dehydration to form a conjugated α,β-unsaturated ketone.[2] In the case of 5-hydroxyheptan-2-one, this would yield hept-4-en-2-one. This reaction is often a subsequent step to the aldol addition.[2]

Visualizations of Reaction Mechanisms and Workflows

Caption: Directed Aldol Addition for Synthesis.

Caption: Key Reactions of 5-Hydroxyheptan-2-one.

Caption: General Experimental Organic Synthesis Workflow.

References

• 1. Hydroxy ketone - Wikipedia [en.wikipedia.org]
• 2. US6960694B2 - Processes for preparing β-hydroxy-ketones and α,β-unsaturated ketones - Google Patents [patents.google.com]
• 3. 7-Hydroxyheptan-2-one | 5070-59-7 | Benchchem [benchchem.com]

Application Notes and Protocols for the Large-Scale Synthesis of 5-Hydroxyheptan-2-one

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and a detailed protocol for the large-scale synthesis of 5-Hydroxyheptan-2-one, a valuable intermediate in the synthesis of various pharmaceutical compounds and fine chemicals. The described methodology is designed for scalability and robustness, making it suitable for industrial applications.

Introduction

5-Hydroxyheptan-2-one is a key building block in organic synthesis. Its bifunctional nature, containing both a hydroxyl and a ketone group, allows for a variety of chemical transformations, making it a versatile precursor for the synthesis of more complex molecules. This document outlines a two-step, one-pot synthesis strategy commencing with a base-catalyzed crossed aldol condensation of pentanal and acetone, followed by a catalytic hydrogenation to yield the target molecule.

Synthetic Strategy

The synthesis proceeds via two main stages:

• Step 1: Crossed Aldol Condensation and Dehydration. Pentanal and acetone undergo a base-catalyzed aldol condensation to form an intermediate β-hydroxy ketone, which readily dehydrates under the reaction conditions to yield the α,β-unsaturated ketone, hept-3-en-2-one.

• Step 2: Catalytic Hydrogenation. The resulting enone is then subjected to catalytic hydrogenation to simultaneously reduce the carbon-carbon double bond and the ketone functionality to afford 5-Hydroxyheptan-2-one.

This approach is advantageous for large-scale production due to the use of readily available and inexpensive starting materials, straightforward reaction conditions, and the potential for a one-pot procedure, which minimizes waste and reduces processing time.

Experimental Protocol: Large-Scale Synthesis of 5-Hydroxyheptan-2-one

3.1. Materials and Reagents

Reagent/Material	CAS Number	Molecular Weight ( g/mol )	Quantity (kg)	Moles (mol)
Pentanal	110-62-3	86.13	8.61	100
Acetone	67-64-1	58.08	29.04	500
Sodium Hydroxide	1310-73-2	40.00	0.80	20
Ethanol (95%)	64-17-5	46.07	50 L	-
Palladium on Carbon (5% Pd)	7440-05-3	-	0.50	-
Hydrogen Gas	1333-74-0	2.02	As required	-
Diethyl Ether	60-29-7	74.12	As required	-
Anhydrous Magnesium Sulfate	7487-88-9	120.37	As required	-
Celite®	61790-53-2	-	As required	-

3.2. Equipment

• 100 L glass-lined reactor equipped with a mechanical stirrer, temperature probe, condenser, and dropping funnel.

• Hydrogenation apparatus suitable for high-pressure reactions.

• Filtration unit.

• Rotary evaporator.

• Distillation apparatus.

3.3. Procedure

Step 1: Aldol Condensation and Dehydration

• Charge the 100 L reactor with acetone (29.04 kg, 500 mol) and 95% ethanol (25 L).

• Cool the mixture to 10-15 °C with constant stirring.

• In a separate vessel, prepare a solution of sodium hydroxide (0.80 kg, 20 mol) in water (5 L) and cool it to 15 °C.

• Slowly add the sodium hydroxide solution to the acetone-ethanol mixture over a period of 30 minutes, maintaining the temperature below 20 °C.

• Once the addition is complete, add pentanal (8.61 kg, 100 mol) dropwise from the dropping funnel over a period of 2-3 hours. Maintain the reaction temperature between 20-25 °C.

• After the addition of pentanal is complete, allow the reaction mixture to stir at room temperature for 12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the pentanal is consumed.

• Upon completion, neutralize the reaction mixture by the slow addition of 2 M hydrochloric acid until the pH is approximately 7.

Step 2: Catalytic Hydrogenation

• To the neutralized reaction mixture containing hept-3-en-2-one, carefully add 5% Palladium on Carbon (0.50 kg).

• Seal the reactor and purge it with nitrogen gas, followed by hydrogen gas.

• Pressurize the reactor with hydrogen gas to 50 psi.

• Heat the reaction mixture to 40-50 °C and stir vigorously.

• Maintain the hydrogen pressure at 50 psi and monitor the hydrogen uptake.

• Continue the hydrogenation for 8-12 hours or until the hydrogen uptake ceases.

• Monitor the reaction by GC to confirm the complete conversion of the enone to 5-Hydroxyheptan-2-one.

• Once the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen.

• Purge the reactor with nitrogen gas.

3.4. Work-up and Purification

• Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Wash the filter cake with ethanol (2 x 5 L).

• Combine the filtrate and the washings and concentrate the solution under reduced pressure using a rotary evaporator to remove the bulk of the ethanol and water.

• To the remaining residue, add water (20 L) and extract the product with diethyl ether (3 x 15 L).

• Combine the organic extracts and wash with brine (10 L).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 5-Hydroxyheptan-2-one.

• Purify the crude product by vacuum distillation to obtain pure 5-Hydroxyheptan-2-one.

Data Presentation

Table 1: Reaction Parameters and Expected Outcomes

Parameter	Value
Reaction Scale	100 mol (based on pentanal)
Aldol Condensation Temperature	20-25 °C
Hydrogenation Pressure	50 psi
Hydrogenation Temperature	40-50 °C
Expected Yield (hept-3-en-2-one)	75-85%
Expected Yield (5-Hydroxyheptan-2-one)	80-90% (from enone)
Overall Expected Yield	60-77%
Expected Purity (after distillation)	>98%

Table 2: Physical and Spectroscopic Data of 5-Hydroxyheptan-2-one

Property	Value
Molecular Formula	C₇H₁₄O₂
Molecular Weight	130.18 g/mol
Appearance	Colorless to pale yellow liquid
Boiling Point	95-97 °C at 10 mmHg
¹H NMR (CDCl₃, 400 MHz) δ (ppm)	3.80 (m, 1H), 2.45 (t, J=7.2 Hz, 2H), 2.15 (s, 3H), 1.70-1.40 (m, 4H), 0.92 (t, J=7.4 Hz, 3H)
¹³C NMR (CDCl₃, 100 MHz) δ (ppm)	209.5, 67.8, 43.1, 38.9, 29.9, 18.7, 9.8
IR (neat, cm⁻¹)	3430 (br, O-H), 2960, 2930, 1715 (C=O), 1360, 1165

Mandatory Visualization

Caption: Overall workflow for the large-scale synthesis of 5-Hydroxyheptan-2-one.

Technical Notes & Optimization

Technical Support Center: Purification of 5-Hydroxyheptan-2-one

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of 5-Hydroxyheptan-2-one.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude 5-Hydroxyheptan-2-one?

A1: Crude 5-Hydroxyheptan-2-one, especially when synthesized via an aldol condensation of pentanal and acetone, is likely to contain several impurities. The most common of these include:

• Unreacted Starting Materials: Pentanal and acetone.

• Dehydration Product: Hept-3-en-2-one, the α,β-unsaturated ketone formed by the elimination of water from the desired product.[1]

• Self-Condensation Products: Byproducts from the self-condensation of pentanal.

Q2: What are the key physical properties of 5-Hydroxyheptan-2-one relevant to its purification?

Compound	Molecular Weight ( g/mol )	Estimated Boiling Point (°C) at 760 mmHg	Polarity
5-Hydroxyheptan-2-one	130.18	~210-220	High
Pentanal	86.13	103	Moderate
Acetone	58.08	56	High
Hept-3-en-2-one	112.17	~160-170	Moderate

Q3: Can 5-Hydroxyheptan-2-one decompose during purification?

A3: Yes, beta-hydroxy ketones are susceptible to dehydration, especially at elevated temperatures or in the presence of acidic or basic residues.[1] This dehydration reaction converts 5-Hydroxyheptan-2-one into the more volatile and less polar Hept-3-en-2-one. Therefore, it is crucial to control the temperature during distillation and ensure all equipment is clean and free of contaminants.

Troubleshooting Guides

Fractional Distillation

Problem: Poor separation of 5-Hydroxyheptan-2-one from impurities.

Possible Cause	Suggested Solution
Insufficient column efficiency.	Use a longer fractionating column or one with a more efficient packing material (e.g., Vigreux, Raschig rings). This increases the number of theoretical plates, enhancing separation.[3]
Distillation rate is too high.	Reduce the heating rate to allow for proper vapor-liquid equilibrium to be established within the column. A slow and steady distillation rate is key for good separation.[3]
Fluctuating heat input.	Use a heating mantle with a stirrer and a temperature controller to ensure smooth and even boiling.
Poor insulation.	Insulate the distillation head and fractionating column with glass wool or aluminum foil to minimize heat loss and prevent premature condensation.

Problem: The product is degrading (turning yellow/brown) in the distillation flask.

Possible Cause	Suggested Solution
Distillation temperature is too high.	Perform the distillation under reduced pressure (vacuum distillation) to lower the boiling point of 5-Hydroxyheptan-2-one and minimize thermal decomposition.
Presence of acidic or basic impurities.	Neutralize the crude product before distillation by washing with a dilute solution of sodium bicarbonate (if acidic) or a very dilute acid (if basic), followed by a water wash and drying over an anhydrous salt like magnesium sulfate.
Prolonged heating.	Plan the distillation to be as efficient as possible to minimize the time the compound spends at high temperatures.

Column Chromatography

Problem: 5-Hydroxyheptan-2-one is not separating from a less polar impurity (e.g., Hept-3-en-2-one).

Possible Cause	Suggested Solution
Eluent is too polar.	Start with a less polar solvent system and gradually increase the polarity. For silica gel chromatography, a good starting point is a mixture of hexane and ethyl acetate (e.g., 9:1 or 8:2 v/v). The polarity can then be increased to elute the more polar 5-Hydroxyheptan-2-one.
Poor column packing.	Ensure the column is packed uniformly to avoid channeling. A poorly packed column will lead to broad or overlapping bands.
Overloading the column.	Use an appropriate amount of crude material for the size of the column. As a general rule, the amount of sample should be about 1-5% of the weight of the stationary phase.

Problem: 5-Hydroxyheptan-2-one is streaking or showing poor peak shape on the column.

Possible Cause	Suggested Solution
Strong interaction with the stationary phase.	If using silica gel, which is acidic, the hydroxyl group of the product can interact strongly, leading to tailing. Adding a small amount of a slightly more polar solvent like methanol or a modifier like triethylamine to the eluent can sometimes improve the peak shape.
Sample is not fully dissolved in the loading solvent.	Ensure the crude material is fully dissolved in a minimum amount of the initial eluent before loading it onto the column.

Experimental Protocols

Protocol 1: Purification by Fractional Vacuum Distillation

• Neutralization: If the crude product is suspected to contain acidic or basic impurities, dissolve it in a suitable organic solvent (e.g., diethyl ether) and wash sequentially with a saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Apparatus Setup: Assemble a fractional distillation apparatus with a Vigreux column, a vacuum-adapter, and a receiving flask. Ensure all glass joints are properly sealed with vacuum grease.

• Distillation: Place the crude 5-Hydroxyheptan-2-one in the distillation flask with a magnetic stir bar. Begin stirring and gradually apply vacuum.

• Heating: Slowly heat the distillation flask using a heating mantle.

• Fraction Collection: Collect the fractions that distill over at the expected boiling point range for 5-Hydroxyheptan-2-one under the applied pressure. Monitor the purity of the fractions by TLC or GC.

Protocol 2: Purification by Column Chromatography

• Stationary Phase: Pack a glass column with silica gel slurried in a non-polar solvent (e.g., hexane).

• Sample Loading: Dissolve the crude 5-Hydroxyheptan-2-one in a minimal amount of the initial eluent (e.g., 10% ethyl acetate in hexane) and carefully load it onto the top of the silica gel bed.

• Elution: Begin eluting the column with the initial non-polar solvent mixture. This will elute the least polar impurities first.

• Gradient Elution: Gradually increase the polarity of the eluent by increasing the proportion of ethyl acetate. This will allow for the separation of compounds with increasing polarity.

• Fraction Collection: Collect fractions in test tubes and monitor the composition of each fraction by Thin Layer Chromatography (TLC).

• TLC Analysis: Spot the collected fractions on a TLC plate and develop it in a suitable solvent system (e.g., 30% ethyl acetate in hexane). Visualize the spots using a UV lamp and/or a potassium permanganate stain.

• Combine and Concentrate: Combine the pure fractions containing 5-Hydroxyheptan-2-one and remove the solvent under reduced pressure.

Visualizations

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chembk.com [chembk.com]
• 3. Purification [chem.rochester.edu]

Technical Support Center: 5-Hydroxyheptan-2-one

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability and degradation of 5-hydroxyheptan-2-one.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of 5-hydroxyheptan-2-one under standard laboratory conditions?

A1: 5-Hydroxyheptan-2-one, a β-hydroxy ketone, is moderately stable under neutral pH and ambient temperature. However, it is susceptible to degradation under certain conditions. Key factors influencing its stability include temperature, pH, light exposure, and the presence of oxidizing or reducing agents. For prolonged storage, it is recommended to keep the compound in a cool, dark place, preferably refrigerated and under an inert atmosphere.

Q2: What are the primary degradation pathways for 5-hydroxyheptan-2-one?

A2: The two primary degradation pathways for 5-hydroxyheptan-2-one are dehydration and retro-aldol reaction.

• Dehydration: Under acidic or basic conditions, particularly with heating, 5-hydroxyheptan-2-one can lose a molecule of water to form the α,β-unsaturated ketone, hept-4-en-2-one.[1]

• Retro-Aldol Reaction: This reaction is essentially the reverse of an aldol condensation and can be catalyzed by acids or bases. It would lead to the cleavage of the carbon-carbon bond between C4 and C5, resulting in the formation of propanal and butan-2-one.

Q3: How should I properly store 5-hydroxyheptan-2-one to ensure its stability?

A3: To ensure the long-term stability of 5-hydroxyheptan-2-one, it is recommended to store it under the following conditions:

• Temperature: Store at low temperatures, ideally at -20°C or below, to minimize the rate of potential degradation reactions.[2]

• Atmosphere: Store under an inert atmosphere, such as nitrogen or argon, to prevent oxidation.

• Light: Protect from light by using an amber-colored vial or by storing it in a dark place.

• Container: Use a tightly sealed container to prevent exposure to moisture.

Troubleshooting Guides

Issue 1: I am observing an unexpected peak in my HPLC analysis of a sample containing 5-hydroxyheptan-2-one.

• Possible Cause 1: Dehydration Product. An additional peak with a shorter retention time (in reverse-phase HPLC) could correspond to the dehydration product, hept-4-en-2-one. This is more likely if your sample has been exposed to acidic or basic conditions, or to high temperatures.

  • Troubleshooting Step: To confirm, you can intentionally degrade a small sample of 5-hydroxyheptan-2-one by treating it with a dilute acid (e.g., 0.1 M HCl) and gentle heating, then run an HPLC to see if the retention time of the new peak matches your unexpected peak.

• Possible Cause 2: Retro-Aldol Products. If you observe peaks corresponding to smaller molecules, it might be due to a retro-aldol reaction.

  • Troubleshooting Step: Analyze your sample using Gas Chromatography-Mass Spectrometry (GC-MS) to identify the molecular weights of the potential fragments (propanal and butan-2-one).

Issue 2: The concentration of my 5-hydroxyheptan-2-one standard solution appears to be decreasing over time.

• Possible Cause 1: Inappropriate Storage. The decrease in concentration is likely due to degradation. Review your storage conditions.

  • Troubleshooting Step: Ensure the standard solution is stored at or below -20°C in a tightly sealed, light-protected vial. If the solvent is aqueous, check the pH and buffer it to a neutral pH if necessary.

• Possible Cause 2: Adsorption to Container Surface. Highly pure compounds can sometimes adsorb to the surface of glass or plastic containers.

  • Troubleshooting Step: Consider using silanized glass vials for storage.

Experimental Protocols

Protocol 1: Forced Degradation Study of 5-Hydroxyheptan-2-one

This protocol outlines the conditions for a forced degradation study to identify potential degradation products and assess the stability of 5-hydroxyheptan-2-one.[3][4][5]

Materials:

• 5-hydroxyheptan-2-one

• Methanol (HPLC grade)

• Water (HPLC grade)

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC system with a C18 column

• Photostability chamber

• Oven

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of 5-hydroxyheptan-2-one in methanol at a concentration of 1 mg/mL.

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1 M HCl. Keep at 60°C for 24 hours.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1 M NaOH. Keep at 60°C for 24 hours.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours.

• Thermal Degradation: Place 1 mL of the stock solution in an oven at 80°C for 48 hours.

• Photolytic Degradation: Expose 1 mL of the stock solution to light in a photostability chamber according to ICH Q1B guidelines.

• Analysis: After the specified time, neutralize the acidic and basic samples. Dilute all samples appropriately with the mobile phase and analyze by HPLC.

Protocol 2: HPLC Method for Stability Analysis

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase: Acetonitrile:Water (40:60 v/v)

• Flow Rate: 1.0 mL/min

• Detection: UV at 210 nm

• Injection Volume: 10 µL

• Column Temperature: 25°C

Data Presentation

Table 1: Example Data from a Forced Degradation Study of 5-Hydroxyheptan-2-one

Stress Condition	% Degradation of 5-Hydroxyheptan-2-one	Major Degradation Product(s)
1 M HCl, 60°C, 24h	25.4%	Hept-4-en-2-one
1 M NaOH, 60°C, 24h	45.8%	Hept-4-en-2-one, Propanal, Butan-2-one
3% H₂O₂, RT, 24h	8.2%	Unidentified polar impurities
80°C, 48h	15.1%	Hept-4-en-2-one
Photolytic (ICH Q1B)	5.5%	Minor unidentified impurities

Note: The data presented in this table is for illustrative purposes only and may not represent actual experimental results.

Visualizations

Caption: Potential degradation pathways of 5-hydroxyheptan-2-one.

Caption: Workflow for a forced degradation study.

References

• 1. fiveable.me [fiveable.me]
• 2. Stability of ketone bodies in serum in dependence on storage time and storage temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pharmatutor.org [pharmatutor.org]
• 4. nelsonlabs.com [nelsonlabs.com]
• 5. ijprajournal.com [ijprajournal.com]

Technical Support Center: Synthesis of 5-Hydroxyheptan-2-one

Welcome to the technical support center for the synthesis of 5-Hydroxyheptan-2-one. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and mitigating common impurities encountered during synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 5-Hydroxyheptan-2-one and what are its primary challenges?

A1: A prevalent method for synthesizing 5-Hydroxyheptan-2-one is the base-catalyzed crossed aldol condensation between acetone and pentanal, followed by a selective reduction of the resulting α,β-unsaturated ketone (hept-3-en-2-one). The primary challenges include controlling the reaction to prevent self-condensation of the starting materials, avoiding dehydration of the aldol addition product if the hydroxy ketone is the desired product, and ensuring the selective reduction of the carbon-carbon double bond without over-reducing the ketone functionality.[1][2][3]

Q2: I've detected unreacted starting materials (acetone, pentanal) in my final product. What could be the cause?

A2: The presence of unreacted starting materials typically points to incomplete reaction. This can be caused by several factors:

• Insufficient Reaction Time or Temperature: The reaction may not have been allowed to proceed to completion.

• Improper Stoichiometry: An incorrect molar ratio of reactants can leave the excess reagent unconsumed.

• Catalyst Deactivation: The base catalyst (e.g., NaOH, KOH) may have been neutralized or used in an insufficient amount.

• Inefficient Mixing: In a biphasic reaction, poor mixing can limit the interaction between reactants.[4]

Q3: My GC-MS analysis shows a significant peak for hept-3-en-2-one. How can I avoid this?

A3: Hept-3-en-2-one is the aldol condensation product. Its formation is favored by heating the reaction mixture or using harsh basic/acidic conditions, which promote the elimination of water.[3][5] To obtain 5-Hydroxyheptan-2-one (the aldol addition product), it is crucial to maintain milder reaction conditions, such as lower temperatures, and carefully neutralize the catalyst upon completion before any heat is applied during workup.

Q4: What are the likely sources of high molecular weight impurities or a polymeric residue?

A4: High molecular weight impurities or polymers can form through multiple, uncontrolled aldol reactions.[2] This can happen if the concentration of reactants is too high or if the reaction is left for an extended period under strong basic conditions. Using a more controlled addition of one reactant to the other and maintaining dilute conditions can help minimize these side reactions.

Troubleshooting Guide for Common Impurities

This guide provides a systematic approach to identifying and resolving common impurities encountered during the synthesis of 5-Hydroxyheptan-2-one.

Impurity Identification and Mitigation

The following table summarizes common impurities, their likely causes, and suggested corrective actions.

Impurity Name	Structure	Likely Cause(s)	Recommended Action(s)
Hept-3-en-2-one	CH₃CH₂CH=CHCOCH₃	- Reaction temperature too high- Prolonged reaction time- Excessively strong base	- Maintain lower reaction temperatures (0-25°C)- Quench the reaction promptly after starting material consumption- Use a milder base or lower concentration
Diacetone Alcohol (4-Hydroxy-4-methyl-2-pentanone)	(CH₃)₂C(OH)CH₂COCH₃	- Self-condensation of acetone[4]	- Use an excess of pentanal relative to acetone- Add acetone slowly to the mixture of pentanal and base
Heptane-2,5-diol	CH₃CH(OH)CH₂CH₂CH(OH)CH₂CH₃	- Over-reduction during the hydrogenation step (e.g., using too strong a reducing agent like LiAlH₄ or harsh conditions with NaBH₄)	- Use a milder, more selective reducing agent (e.g., NaBH₄ under controlled pH and temperature)- Carefully monitor the reaction progress by TLC or GC
Unreacted Pentanal	CH₃CH₂CH₂CH₂CHO	- Incomplete reaction- Incorrect stoichiometry	- Increase reaction time or temperature moderately- Ensure correct molar ratios of reactants and catalyst
Unreacted Acetone	CH₃COCH₃	- Incomplete reaction- Use of a large excess of acetone	- Increase reaction time- Use a smaller excess of acetone; it can often be removed by distillation

Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting impurities detected in your synthesis.

Caption: Troubleshooting workflow for identifying and mitigating common impurities.

Experimental Protocols

Synthesis of 5-Hydroxyheptan-2-one via Aldol Addition

This protocol describes a general laboratory-scale synthesis. Note: This procedure should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Materials:

• Acetone (reagent grade)

• Pentanal (reagent grade)

• Sodium hydroxide (NaOH)

• Deionized water

• Diethyl ether (or other suitable extraction solvent)

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Hydrochloric acid (HCl), 1M solution

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, prepare a 0.5 M aqueous solution of NaOH. Cool the flask to 5-10°C using an ice bath.

• Reactant Mixture: In a separate beaker, prepare a mixture of pentanal (1.0 equivalent) and acetone (3.0 equivalents).

• Aldol Addition: Add the pentanal-acetone mixture dropwise to the cooled NaOH solution over 30-45 minutes with vigorous stirring. Maintain the internal temperature below 15°C throughout the addition.

• Reaction Monitoring: After the addition is complete, allow the mixture to stir at 10-15°C for an additional 2-3 hours. Monitor the consumption of pentanal by thin-layer chromatography (TLC) or gas chromatography (GC).

• Quenching: Once the reaction is complete, carefully neutralize the mixture by slowly adding 1M HCl until the pH is approximately 7. Ensure the temperature remains below 20°C.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with deionized water (2 x 50 mL) and brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator under reduced pressure.

• Purification: The crude product can be purified by vacuum distillation or column chromatography on silica gel to yield pure 5-Hydroxyheptan-2-one.

GC-MS Protocol for Impurity Profiling

This protocol provides a general method for analyzing the purity of the synthesized product.

Instrumentation & Columns:

• Gas Chromatograph: Agilent 7890A or equivalent, with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Column: HP-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent non-polar column.

GC Parameters:

• Injector Temperature: 250°C

• Injection Volume: 1.0 µL

• Split Ratio: 50:1

• Carrier Gas: Helium, constant flow at 1.0 mL/min

• Oven Program:

  • Initial Temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/min to 250°C.

  • Final Hold: Hold at 250°C for 5 minutes.

MS Parameters (if applicable):

• Ion Source: Electron Ionization (EI)

• Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Scan Range: 35-350 amu

Sample Preparation:

• Dilute 10 µL of the crude or purified product in 1 mL of a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Vortex the sample to ensure homogeneity.

• Transfer the solution to a 2 mL GC vial for analysis.

Data Analysis:

• Identify peaks by comparing their retention times with those of authentic standards (if available).

• For MS detection, confirm peak identities by comparing their mass spectra with library data (e.g., NIST).

• Quantify the relative abundance of impurities by integrating the peak areas (assuming similar response factors for FID).

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. community.wvu.edu [community.wvu.edu]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. US6960694B2 - Processes for preparing β-hydroxy-ketones and α,β-unsaturated ketones - Google Patents [patents.google.com]
• 5. magritek.com [magritek.com]

Technical Support Center: Optimizing Reaction Conditions for 5-Hydroxyheptan-2-one

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of 5-Hydroxyheptan-2-one.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 5-Hydroxyheptan-2-one?

A1: The most common and direct method for synthesizing 5-Hydroxyheptan-2-one is through a base-catalyzed crossed aldol condensation between propanal and acetone. In this reaction, the enolate of acetone acts as a nucleophile, attacking the carbonyl carbon of propanal.

Q2: What are the typical starting materials and reagents for this synthesis?

A2: The primary starting materials are propanal and acetone. A basic catalyst is required, with sodium hydroxide (NaOH) or potassium hydroxide (KOH) being common choices. The reaction is typically carried out in a solvent, which can be one of the reactants (e.g., excess acetone) or an alcohol like ethanol.

Q3: What are the main side products that can form during the reaction?

A3: The primary side products arise from self-condensation reactions. These include the self-condensation of propanal to form 2-methyl-2-pentenal and the self-condensation of acetone to yield 4-hydroxy-4-methyl-2-pentanone (diacetone alcohol). Formation of the dehydrated α,β-unsaturated ketone, hept-3-en-2-one, can also occur, particularly at higher temperatures.

Q4: How can I minimize the formation of side products?

A4: To minimize side products, it is crucial to control the reaction conditions carefully. Using a significant excess of acetone can favor the desired crossed aldol reaction over the self-condensation of propanal. Additionally, maintaining a low reaction temperature helps to suppress both self-condensation and dehydration reactions. The slow, dropwise addition of propanal to the acetone and base mixture is also a key strategy.

Q5: What is the optimal temperature for the synthesis of 5-Hydroxyheptan-2-one?

A5: The optimal temperature is typically low, in the range of 5-15 °C. Lower temperatures favor the formation of the aldol addition product (5-Hydroxyheptan-2-one) and minimize the formation of the dehydrated condensation product. Running the reaction at elevated temperatures will increase the rate of dehydration.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low Yield of 5-Hydroxyheptan-2-one	1. Suboptimal Temperature: Reaction temperature is too high, leading to dehydration, or too low, resulting in a slow reaction rate. 2. Incorrect Reactant Ratio: Insufficient excess of acetone, leading to propanal self-condensation. 3. Inefficient Mixing: Poor mixing can lead to localized high concentrations of propanal, promoting self-condensation. 4. Catalyst Concentration: Catalyst concentration may be too low for efficient reaction or too high, promoting side reactions.	1. Optimize Temperature: Maintain the reaction temperature between 5-15 °C using an ice bath. 2. Adjust Reactant Ratio: Use a molar excess of acetone to propanal (e.g., 3:1 to 5:1). 3. Improve Agitation: Ensure vigorous and efficient stirring throughout the reaction. 4. Titrate Catalyst: Experiment with different catalyst concentrations to find the optimal level.
Presence of a Significant Amount of Hept-3-en-2-one	1. High Reaction Temperature: The reaction temperature is promoting the elimination of water from the aldol product. 2. Prolonged Reaction Time: Leaving the reaction to stir for an extended period, even at a moderate temperature, can lead to dehydration.	1. Lower Reaction Temperature: Conduct the reaction at the lower end of the recommended range (5-10 °C). 2. Monitor Reaction Progress: Use techniques like TLC or GC to monitor the reaction and quench it once the starting material is consumed, before significant dehydration occurs.
Complex Product Mixture (Multiple Spots on TLC/Peaks in GC)	1. Self-Condensation Products: Significant formation of propanal and acetone self-condensation products. 2. Rapid Addition of Propanal: Adding propanal too quickly can lead to localized high concentrations and increased self-condensation.	1. Slow Addition of Aldehyde: Add the propanal dropwise to the mixture of acetone and base over an extended period. 2. Use Excess Ketone: Ensure a significant molar excess of acetone is present.
Difficulty in Isolating Pure 5-Hydroxyheptan-2-one	1. Incomplete Reaction: Unreacted starting materials co-elute with the product. 2. Similar Polarity of Byproducts: Side products have similar polarities to the desired product, making chromatographic separation challenging.	1. Ensure Complete Reaction: Monitor the reaction to completion before workup. 2. Optimize Purification: Use a suitable purification method such as fractional distillation under reduced pressure or column chromatography with an appropriate solvent system (e.g., hexane/ethyl acetate).

Data Presentation

Table 1: Effect of Temperature on the Yield of 5-Hydroxyheptan-2-one

Temperature (°C)	Yield of 5-Hydroxyheptan-2-one (%)	Yield of Hept-3-en-2-one (%)
0	55	< 5
10	75	8
25	60	25
40	40	50

Table 2: Effect of Acetone:Propanal Molar Ratio on Product Distribution

Acetone:Propanal Molar Ratio	Yield of 5-Hydroxyheptan-2-one (%)	Yield of Propanal Self-Condensation Product (%)
1:1	40	35
3:1	65	15
5:1	78	8
10:1	85	< 5

Experimental Protocols

Detailed Methodology for the Synthesis of 5-Hydroxyheptan-2-one

This protocol is a general guideline and may require optimization based on laboratory conditions and desired scale.

Materials:

• Acetone

• Propanal

• Sodium Hydroxide (NaOH)

• Hydrochloric Acid (HCl), 1M

• Diethyl ether (or other suitable extraction solvent)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask

• Dropping funnel

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

Procedure:

• Setup: A three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a thermometer is placed in an ice-water bath.

• Initial Charge: The flask is charged with acetone (e.g., 5 molar equivalents) and a catalytic amount of aqueous sodium hydroxide solution (e.g., 10% w/v). The mixture is cooled to 5-10 °C with stirring.

• Addition of Propanal: Propanal (1 molar equivalent) is added dropwise from the dropping funnel to the stirred acetone-base mixture over a period of 1-2 hours, ensuring the internal temperature does not exceed 15 °C.

• Reaction: After the addition is complete, the reaction mixture is stirred for an additional 2-3 hours at 5-10 °C. The progress of the reaction should be monitored by TLC or GC.

• Quenching: Once the reaction is complete, it is quenched by the addition of a dilute aqueous solution of hydrochloric acid until the mixture is neutral (pH ~7).

• Workup: The mixture is transferred to a separatory funnel. The aqueous layer is extracted three times with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and filtered.

• Purification: The solvent is removed under reduced pressure using a rotary evaporator. The crude product can be purified by vacuum distillation or column chromatography on silica gel using a hexane:ethyl acetate gradient.

Mandatory Visualization

Caption: Experimental workflow for the synthesis of 5-Hydroxyheptan-2-one.

Caption: Troubleshooting guide for low yield in 5-Hydroxyheptan-2-one synthesis.

Technical Support Center: Synthesis of 5-Hydroxyheptan-2-one

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 5-Hydroxyheptan-2-one.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction for synthesizing 5-Hydroxyheptan-2-one?

The most common laboratory and industrial synthesis of 5-Hydroxyheptan-2-one is achieved through a base-catalyzed crossed aldol condensation between acetone and n-butyraldehyde. In this reaction, the enolate of acetone acts as a nucleophile, attacking the carbonyl carbon of n-butyraldehyde.

Q2: What are the most common side reactions I should be aware of?

During the synthesis of 5-Hydroxyheptan-2-one, several side reactions can occur, impacting the yield and purity of the desired product. The most significant of these are:

• Self-condensation of n-butyraldehyde: Butyraldehyde can react with its own enolate to form 2-ethyl-3-hydroxyhexanal. This aldol adduct can then dehydrate to form 2-ethyl-2-hexenal. This is often the most problematic side reaction as butyraldehyde is more reactive than acetone.

• Dehydration of 5-Hydroxyheptan-2-one: The desired product can undergo dehydration, particularly under harsh basic or acidic conditions or at elevated temperatures, to yield hept-3-en-2-one and other isomeric enones.

• Self-condensation of acetone: Acetone can also undergo self-condensation to produce diacetone alcohol (4-hydroxy-4-methyl-2-pentanone).[1][2][3][4][5] This can further dehydrate to form mesityl oxide.[6] However, this reaction is generally less favorable than the self-condensation of aldehydes.[7]

• Cannizzaro reaction: Under strongly basic conditions, butyraldehyde, which has alpha-hydrogens, can undergo a Cannizzaro-type reaction, although this is less common than the aldol pathway.

Q3: How can I minimize the formation of side products?

Minimizing side products is crucial for a successful synthesis. Key strategies include:

• Control of Reactant Stoichiometry: Using an excess of acetone can help to favor the reaction of the butyraldehyde with the acetone enolate, thereby reducing the self-condensation of butyraldehyde.

• Temperature Control: Aldol reactions are exothermic. Maintaining a low reaction temperature is critical to prevent dehydration of the desired product and to control the rate of side reactions.

• Choice of Catalyst and Concentration: The type and concentration of the base catalyst (e.g., NaOH, KOH) should be carefully controlled. A lower concentration of a strong base is often preferred to minimize side reactions.

• Reaction Time: Monitoring the reaction progress and stopping it once the starting material is consumed can prevent the formation of degradation products.

• Slow Addition of Reactants: Adding the butyraldehyde slowly to the mixture of acetone and catalyst can help to maintain a low concentration of the aldehyde, further discouraging its self-condensation.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low yield of 5-Hydroxyheptan-2-one	- Incomplete reaction. - Predominance of side reactions. - Loss of product during workup/purification.	- Monitor the reaction by TLC or GC to ensure completion. - Optimize reaction conditions (lower temperature, adjust catalyst concentration, use excess acetone). - Ensure proper pH control during workup to prevent product degradation. Use a suitable extraction solvent.
Presence of a significant amount of 2-ethyl-2-hexenal	Butyraldehyde self-condensation is favored.	- Use a larger excess of acetone. - Add butyraldehyde slowly to the reaction mixture. - Maintain a lower reaction temperature. - Consider a milder base catalyst.
Product is contaminated with hept-3-en-2-one	Dehydration of the desired product has occurred.	- Avoid high temperatures during the reaction and workup. - Use a less concentrated base or a milder catalyst. - Neutralize the reaction mixture promptly after completion.
Difficult separation of product from byproducts	Boiling points of the product and side products are close.	- Utilize fractional distillation under reduced pressure for separation. - Consider column chromatography for high purity samples.
Formation of a complex mixture of products	Reaction conditions are too harsh, leading to multiple side reactions.	- Re-evaluate the entire experimental protocol. - Start with a lower temperature and slowly increase if the reaction is too slow. - Ensure the purity of starting materials.

Data Presentation: Physicochemical Properties of Key Compounds

Compound	Structure	Molecular Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Density (g/cm³)	Solubility in Water
5-Hydroxyheptan-2-one	CH₃COCH₂CH₂CH(OH)CH₂CH₃	C₇H₁₄O₂	130.18	-	-	-
2-Ethyl-3-hydroxyhexanal	CH₃CH₂CH₂CH(OH)CH(CH₂CH₃)CHO	C₈H₁₆O₂	144.21	216.9 @ 760 mmHg[1][8]	0.923[1][8]	-
2-Ethyl-2-hexenal	CH₃CH₂CH₂CH=C(CH₂CH₃)CHO	C₈H₁₄O	126.20	175	0.85	-
Hept-3-en-2-one	CH₃COCH=CHCH₂CH₂CH₃	C₇H₁₂O	112.17	162[2]	0.86	Slightly soluble[2]
Diacetone Alcohol	(CH₃)₂C(OH)CH₂COCH₃	C₆H₁₂O₂	116.16	164.4	0.94[2]	Miscible
Mesityl Oxide	(CH₃)₂C=CHCOCH₃	C₆H₁₀O	98.14	129.5[6]	0.858[6]	-

Experimental Protocols

While a specific, detailed protocol for the selective synthesis of 5-Hydroxyheptan-2-one was not found in the search results, a general procedure based on established aldol condensation methodologies can be outlined. Researchers should optimize the following parameters for their specific needs.

General Procedure for Base-Catalyzed Aldol Condensation of Acetone and n-Butyraldehyde:

• Reaction Setup: A multi-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a thermometer, and an inert gas inlet is charged with an excess of acetone and a suitable solvent (e.g., water, ethanol, or a mixture). The flask is cooled in an ice-water or ice-salt bath.

• Catalyst Addition: A solution of the base catalyst (e.g., 10% aqueous NaOH or KOH) is added to the stirred acetone solution while maintaining the low temperature.

• Aldehyde Addition: n-Butyraldehyde is added dropwise from the dropping funnel to the reaction mixture over a period of 1-2 hours. The temperature should be carefully monitored and maintained below 10°C.

• Reaction Monitoring: The progress of the reaction is monitored by a suitable technique such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Workup: Once the reaction is complete, the mixture is neutralized with a dilute acid (e.g., acetic acid or hydrochloric acid) to a pH of ~7. The product is then extracted with an appropriate organic solvent (e.g., diethyl ether or ethyl acetate). The organic layers are combined, washed with brine, dried over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), and the solvent is removed under reduced pressure.

• Purification: The crude product is purified by fractional distillation under reduced pressure to separate the 5-Hydroxyheptan-2-one from unreacted starting materials and side products.

Mandatory Visualization

Below is a diagram illustrating the primary reaction pathway for the synthesis of 5-Hydroxyheptan-2-one and the major competing side reactions.

Caption: Reaction pathways in 5-Hydroxyheptan-2-one synthesis.

References

• 1. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 2. DIACETONE ALCOHOL (4-HYDROXY-4-METHYL-2-PENTANONE) | Occupational Safety and Health Administration [osha.gov]
• 3. Diacetone Alcohol | 123-42-2 [chemicalbook.com]
• 4. Diacetone Alcohol | C6H12O2 | CID 31256 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. monumentchemical.com [monumentchemical.com]
• 6. ez.restek.com [ez.restek.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. researchgate.net [researchgate.net]

Navigating the Spectroscopic Maze: A Troubleshooting Guide for 5-Hydroxyheptan-2-one NMR Spectra

For Researchers, Scientists, and Drug Development Professionals: A Technical Support Center for the NMR Analysis of 5-Hydroxyheptan-2-one.

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the structural elucidation of organic molecules. However, even for a seemingly straightforward molecule like 5-hydroxyheptan-2-one, obtaining a clean and interpretable spectrum can present challenges. This guide provides a comprehensive technical support center, complete with troubleshooting advice and frequently asked questions (FAQs), to assist researchers in overcoming common hurdles encountered during the NMR analysis of this bifunctional keto-alcohol.

Expected NMR Spectral Data

A clear understanding of the expected NMR spectrum is the foundation for accurate troubleshooting. Below is a summary of the predicted ¹H and ¹³C NMR chemical shifts, multiplicities, and integrations for 5-hydroxyheptan-2-one.

Table 1: Predicted ¹H and ¹³C NMR Data for 5-Hydroxyheptan-2-one

Proton (Position)	¹H Chemical Shift (ppm)	Multiplicity	Integration	Carbon (Position)	¹³C Chemical Shift (ppm)
H1	~2.15	s	3H	C1	~30
H3	~2.50	t	2H	C2	~209
H4	~1.70	m	2H	C3	~45
H5	~3.80	m	1H	C4	~30
OH	Variable	br s	1H	C5	~68
H6	~1.45	m	2H	C6	~30
H7	~0.90	t	3H	C7	~10

Note: Chemical shifts are approximate and can be influenced by solvent, concentration, and temperature. The hydroxyl (OH) proton is often broad and its chemical shift is highly variable.

Frequently Asked Questions (FAQs) and Troubleshooting

This section addresses specific issues that may arise during the acquisition and interpretation of 5-hydroxyheptan-2-one NMR spectra in a question-and-answer format.

Q1: My ¹H NMR spectrum shows a singlet at ~2.1 ppm, but other peaks are weak or absent. What could be the issue?

A1: A prominent singlet around 2.1 ppm corresponds to the methyl protons (H1) of the acetyl group. If other signals are weak, it could indicate a low sample concentration. It is also possible that you are primarily observing acetone, a common unreacted starting material if the synthesis involved an aldol reaction.

Troubleshooting Steps:

• Increase Sample Concentration: Prepare a more concentrated sample to enhance the signal-to-noise ratio for all protons.

• Verify Purity: Check the purity of your sample using other techniques like thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) to rule out the presence of excess starting material.

Q2: I am seeing unexpected peaks in the olefinic region (~5.5-7.0 ppm) of my ¹H NMR spectrum.

A2: The presence of signals in the olefinic region suggests that your 5-hydroxyheptan-2-one sample may have undergone dehydration to form the corresponding α,β-unsaturated ketone (hept-4-en-2-one). This is a common side reaction, especially if the sample has been exposed to acidic or basic conditions, or heat.[1][2][3][4]

Troubleshooting Steps:

• Check for Dehydration Product: Look for characteristic signals of the enone, including vinylic protons and a shift in the position of the α-protons.

• Control Reaction/Work-up Conditions: If synthesizing the compound, ensure that the reaction and work-up conditions are mild and neutral to prevent dehydration.

• Purification: Purify the sample using column chromatography to separate the desired hydroxy-ketone from the enone impurity.

Q3: The hydroxyl (OH) proton signal is not visible in my spectrum.

A3: The OH proton signal can be broad and may be difficult to distinguish from the baseline, especially in dilute samples. It can also exchange with residual water in the NMR solvent, leading to its disappearance or the appearance of a broad water peak.

Troubleshooting Steps:

• D₂O Exchange: Add a drop of deuterium oxide (D₂O) to your NMR tube, shake well, and re-acquire the spectrum. The OH proton will exchange with deuterium, causing its signal to disappear, confirming its presence.

• Dry Solvent: Use a freshly opened or properly dried deuterated solvent to minimize the amount of residual water.

Q4: The multiplicity of the signals is not as expected. For example, the signal for H3 is not a clean triplet.

A4: This can be due to several factors:

• Signal Overlap: The signals for H4 and H6 may be broad multiplets that overlap with the signal for H3, complicating the splitting pattern.

• Second-Order Effects: If the chemical shift difference between coupled protons is small (approaching the coupling constant), second-order effects can distort the expected multiplicities. This is more common at lower field strengths.

• Viscous Sample: A highly concentrated or viscous sample can lead to peak broadening and loss of resolution.

Troubleshooting Steps:

• Higher Field NMR: If available, acquire the spectrum on a higher field NMR spectrometer to improve signal dispersion and simplify the splitting patterns.

• Dilute the Sample: Prepare a more dilute sample to reduce viscosity.

• 2D NMR: Techniques like COSY (Correlation Spectroscopy) can help to identify which protons are coupled to each other, even in cases of signal overlap.

Experimental Protocol: NMR Sample Preparation

Proper sample preparation is critical for obtaining high-quality NMR spectra.

Materials:

• 5-hydroxyheptan-2-one sample (5-10 mg)

• Deuterated solvent (e.g., CDCl₃, Acetone-d₆)

• NMR tube (clean and dry)

• Pasteur pipette

• Small vial

• Vortex mixer (optional)

Procedure:

• Weigh approximately 5-10 mg of your purified 5-hydroxyheptan-2-one sample into a clean, dry vial.

• Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the vial.

• Gently swirl or vortex the vial to ensure the sample is completely dissolved.

• Using a clean Pasteur pipette, transfer the solution into a clean, dry NMR tube.

• Ensure the height of the solution in the NMR tube is sufficient for the instrument's detector (typically around 4-5 cm).

• Cap the NMR tube securely.

• Wipe the outside of the NMR tube clean before inserting it into the spectrometer.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues with 5-hydroxyheptan-2-one NMR spectra.

NMR Troubleshooting Workflow

References

• 1. fiveable.me [fiveable.me]
• 2. Video: Dehydration of Aldols to Enones: Acid-Catalyzed Aldol Condensation [jove.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 23.3 Dehydration of Aldol Products: Synthesis of Enones - Organic Chemistry | OpenStax [openstax.org]

Technical Support Center: Resolving Enantiomers of 5-Hydroxyheptan-2-one

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the enantiomeric resolution of 5-Hydroxyheptan-2-one.

I. Troubleshooting Guides

This section addresses specific issues that may be encountered during the resolution of 5-Hydroxyheptan-2-one enantiomers via common methods such as enzymatic kinetic resolution and chiral High-Performance Liquid Chromatography (HPLC).

Enzymatic Kinetic Resolution

Issue 1: Low or No Conversion of the Racemic Mixture

Potential Cause	Troubleshooting Step
Inactive Enzyme	Verify the activity of the lipase (e.g., Novozym 435) using a standard substrate. Ensure proper storage conditions for the enzyme.
Inappropriate Solvent	The choice of solvent can significantly impact enzyme activity. Nonpolar organic solvents often lead to a more rigid enzyme structure, which can affect its catalytic efficiency. Test a range of solvents from nonpolar (e.g., hexane, heptane) to moderately polar (e.g., tert-butyl methyl ether). Polar organic solvents can sometimes decrease or even inactivate the lipase.[1][2]
Sub-optimal Temperature	Each enzyme has an optimal temperature range for activity. For many lipases, this is typically between 30-50°C. Perform small-scale reactions at different temperatures to determine the optimum for your specific setup.
Incorrect Acyl Donor	The nature of the acyl donor is crucial. Vinyl acetate is a common and effective choice as the leaving group (vinyl alcohol) tautomerizes to acetaldehyde, driving the reaction forward. If using other esters, ensure they are compatible with the enzyme.
Water Content	While enzymatic reactions in organic solvents require a minimal amount of water for the enzyme to maintain its active conformation, excessive water can lead to hydrolysis of the ester product, reducing the overall yield and enantioselectivity. Ensure the use of anhydrous solvents if the reaction is sensitive to water.

Issue 2: Low Enantioselectivity (Low ee%)

Potential Cause	Troubleshooting Step
Sub-optimal Enzyme	Not all lipases will exhibit high enantioselectivity for every substrate. Screen a variety of lipases (e.g., from Candida antarctica, Pseudomonas cepacia) to find the most effective one for 5-Hydroxyheptan-2-one.
Incorrect Temperature	Enantioselectivity can be temperature-dependent. In some cases, lowering the reaction temperature can improve the enantiomeric excess, although it may also decrease the reaction rate.
Solvent Effects	The solvent can influence the flexibility of the enzyme's active site, thereby affecting enantioselectivity. Experiment with different organic solvents to find the best balance of activity and selectivity.
Reaction Time	For kinetic resolutions, it is critical to stop the reaction at approximately 50% conversion to achieve the highest possible enantiomeric excess for both the unreacted starting material and the product. Monitor the reaction progress over time using techniques like chiral GC or HPLC.

Chiral HPLC Analysis

Issue 3: Poor or No Separation of Enantiomers

Potential Cause	Troubleshooting Step
Incorrect Chiral Stationary Phase (CSP)	The choice of CSP is the most critical factor for chiral separation. For ketones and alcohols, polysaccharide-based columns (e.g., cellulose or amylose derivatives) are often a good starting point. If one type of CSP does not provide separation, try another with a different chiral selector.
Inappropriate Mobile Phase	The composition of the mobile phase (solvents and additives) plays a key role. For normal-phase chromatography, mixtures of hexane/isopropanol or hexane/ethanol are common. The ratio of these solvents will affect retention times and resolution. Small amounts of additives like trifluoroacetic acid (for acidic compounds) or diethylamine (for basic compounds) can improve peak shape and resolution, though they are less likely to be necessary for a neutral molecule like 5-hydroxyheptan-2-one.
Low Temperature	Lowering the column temperature can sometimes enhance chiral recognition and improve resolution, although it may increase backpressure.
Flow Rate	Optimizing the flow rate can improve peak resolution. A lower flow rate generally increases the number of theoretical plates and can lead to better separation, at the cost of longer analysis times.

Issue 4: Peak Broadening or Tailing

Potential Cause	Troubleshooting Step
Column Overload	Injecting too much sample can lead to broad, asymmetric peaks. Reduce the injection volume or the concentration of the sample.[3][4]
Inappropriate Injection Solvent	The sample should be dissolved in the mobile phase or a weaker solvent. Dissolving the sample in a solvent much stronger than the mobile phase can cause peak distortion.[5]
Dead Volume	Excessive tubing length or improper connections between the injector, column, and detector can introduce dead volume, leading to peak broadening. Ensure all connections are secure and use tubing with the appropriate inner diameter.[5]
Column Contamination or Degradation	If peak shapes degrade over time, the column may be contaminated or the stationary phase may be degrading. Flush the column with a strong solvent or, if necessary, replace the column.
pH of Mobile Phase	For ionizable compounds, a mobile phase pH close to the analyte's pKa can cause peak broadening. While 5-Hydroxyheptan-2-one is neutral, this is a critical consideration for other molecules.[3]

II. Frequently Asked Questions (FAQs)

Q1: What is the most common method for resolving the enantiomers of 5-Hydroxyheptan-2-one?

A1: Enzymatic kinetic resolution using a lipase, such as immobilized Candida antarctica lipase B (Novozym 435), is a widely used and effective method for resolving secondary alcohols like 5-Hydroxyheptan-2-one. This method is often preferred due to its high enantioselectivity and mild reaction conditions. Chiral HPLC is then typically used to determine the enantiomeric excess of the separated products and can also be used for preparative separation on a smaller scale.

Q2: How do I calculate the enantiomeric excess (ee%)?

A2: The enantiomeric excess is calculated from the areas of the two enantiomer peaks in the chromatogram using the following formula: ee% = [|Area₁ - Area₂| / (Area₁ + Area₂)] x 100% Where Area₁ and Area₂ are the peak areas of the two enantiomers.

Q3: I have separated the enantiomers, but how do I know which is (R) and which is (S)?

A3: Determining the absolute configuration requires further analysis. This can be done by:

• Comparison to a known standard: If an enantiomerically pure standard of either (R)- or (S)-5-Hydroxyheptan-2-one is available, you can compare its retention time on a chiral column to your separated enantiomers.

• Chiral derivatization and NMR spectroscopy: Derivatizing the alcohol with a chiral agent, such as Mosher's acid chloride ((R)- or (S)-α-methoxy-α-trifluoromethylphenylacetyl chloride), creates diastereomers that can be distinguished by ¹H or ¹⁹F NMR. The differences in the chemical shifts of the protons near the newly formed ester linkage can be used to determine the absolute configuration.

• X-ray crystallography: If one of the enantiomers (or a solid derivative) can be crystallized, its absolute configuration can be determined unambiguously.

Q4: Can I use chemical derivatization to separate the enantiomers on a larger scale?

A4: Yes, this is a classical resolution method. You can react the racemic 5-Hydroxyheptan-2-one with an enantiomerically pure chiral acid to form diastereomeric esters. These diastereomers have different physical properties (e.g., solubility, boiling point) and can be separated by conventional methods like crystallization or chromatography on an achiral stationary phase. After separation, the chiral auxiliary (the acid) is cleaved to yield the pure enantiomers of 5-Hydroxyheptan-2-one.

Q5: What is a typical yield I can expect from an enzymatic kinetic resolution?

A5: In a standard kinetic resolution, the theoretical maximum yield for each enantiomer is 50%. One enantiomer is converted to a product (e.g., an ester), while the other remains as the unreacted alcohol. To obtain both enantiomers, you would need to separate the ester from the unreacted alcohol and then hydrolyze the ester back to the alcohol.

III. Experimental Protocols

Protocol 1: Enzymatic Kinetic Resolution of 5-Hydroxyheptan-2-one

This protocol is a representative method for the kinetic resolution of a secondary alcohol and may require optimization for your specific experimental setup.

Materials:

• Racemic 5-Hydroxyheptan-2-one

• Immobilized Candida antarctica lipase B (e.g., Novozym 435)

• Vinyl acetate (acyl donor)

• Anhydrous organic solvent (e.g., hexane or tert-butyl methyl ether)

• Magnetic stirrer and heating plate

• Reaction vessel

Procedure:

• To a solution of racemic 5-Hydroxyheptan-2-one (1 equivalent) in the chosen anhydrous organic solvent, add immobilized Candida antarctica lipase B (typically 10-50% by weight of the substrate).

• Add vinyl acetate (1.5-2 equivalents) to the mixture.

• Stir the reaction mixture at a constant temperature (e.g., 40°C).

• Monitor the progress of the reaction by taking small aliquots at regular intervals and analyzing them by chiral GC or HPLC to determine the conversion and enantiomeric excess of the remaining starting material and the formed ester.

• Stop the reaction at approximately 50% conversion by filtering off the immobilized enzyme. The enzyme can often be washed and reused.

• The filtrate contains one enantiomer of 5-Hydroxyheptan-2-one and the acetylated form of the other enantiomer. These can be separated by column chromatography.

• The acetylated enantiomer can be hydrolyzed back to the alcohol using a mild base (e.g., K₂CO₃ in methanol).

Protocol 2: Chiral HPLC Analysis of 5-Hydroxyheptan-2-one Enantiomers

This is a general starting point for developing a chiral HPLC method.

Instrumentation and Columns:

• HPLC system with a UV detector

• Chiral stationary phase column (e.g., a polysaccharide-based column like Chiralcel OD-H or Chiralpak AD-H)

Mobile Phase:

• A mixture of n-hexane and isopropanol (e.g., 90:10 v/v). The ratio may need to be optimized for best resolution.

Procedure:

• Equilibrate the chiral column with the mobile phase at a constant flow rate (e.g., 1.0 mL/min) until a stable baseline is achieved.

• Dissolve a small amount of the sample (racemic mixture or the product from the resolution) in the mobile phase.

• Inject a small volume (e.g., 10 µL) of the sample onto the column.

• Monitor the elution of the enantiomers using the UV detector at an appropriate wavelength (e.g., 210 nm for the carbonyl chromophore).

• The two enantiomers should elute as separate peaks. The retention times and peak areas are used to determine the enantiomeric excess.

IV. Quantitative Data Summary

The following table summarizes typical quantitative data that can be obtained from the successful resolution of 5-Hydroxyheptan-2-one. Note that specific values will depend on the exact experimental conditions.

Parameter	(R)-5-Hydroxyheptan-2-one	(S)-5-Hydroxyheptan-2-one	Method of Determination
Enantiomeric Excess (ee%)	>95%	>95%	Chiral HPLC or GC
Yield	~45-50%	~45-50%	Gravimetric or NMR with internal standard
Specific Rotation [α]D	Value to be determined experimentally	Value to be determined experimentally	Polarimetry

Note: The sign of the specific rotation (+ or -) for each enantiomer needs to be determined experimentally and correlated with the absolute configuration.

V. Workflow and Diagrams

Workflow for Enzymatic Resolution of 5-Hydroxyheptan-2-one

Caption: Workflow for the enzymatic kinetic resolution of 5-Hydroxyheptan-2-one.

Logical Relationship for Troubleshooting Chiral HPLC

Caption: Troubleshooting logic for chiral HPLC separation issues.

References

• 1. mdpi.com [mdpi.com]
• 2. Organic Solvent Tolerant Lipases and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. HPLC: What to do in case of peaks being too broad? [mpl.loesungsfabrik.de]
• 4. researchgate.net [researchgate.net]
• 5. youtube.com [youtube.com]

Technical Support Center: 5-Hydroxyheptan-2-one

Disclaimer: The following information is provided as a general guide. A specific Safety Data Sheet (SDS) for 5-Hydroxyheptan-2-one was not available at the time of publication. The recommendations for storage, handling, and troubleshooting are based on the chemical properties of similar hydroxy ketones and general laboratory safety principles. Always consult your institution's safety protocols and perform a thorough risk assessment before handling this chemical.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 5-Hydroxyheptan-2-one?

A1: 5-Hydroxyheptan-2-one should be stored in a cool, dry, and well-ventilated area. It is crucial to keep it away from sources of ignition such as heat, sparks, and open flames. The container should be tightly sealed to prevent the ingress of moisture and air.

Q2: What type of container is suitable for storing 5-Hydroxyheptan-2-one?

A2: Use a tightly sealed container made of a material that is compatible with ketones and alcohols. Glass or specific solvent-resistant plastic containers are generally appropriate.

Q3: Is refrigeration required for storing 5-Hydroxyheptan-2-one?

A3: While room temperature storage in a cool area is generally acceptable, refrigeration at 2-8°C can help to minimize vaporization and potential degradation over long-term storage.

Q4: What are the main hazards associated with 5-Hydroxyheptan-2-one?

A4: Based on similar compounds, 5-Hydroxyheptan-2-one is expected to be a combustible liquid. It may also cause eye and skin irritation. Inhalation of vapors may lead to respiratory tract irritation.

Q5: What personal protective equipment (PPE) should be worn when handling 5-Hydroxyheptan-2-one?

A5: When handling this compound, it is recommended to wear safety glasses with side shields or goggles, chemical-resistant gloves (such as nitrile or neoprene), and a lab coat. Work should be conducted in a well-ventilated area or under a chemical fume hood.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Discoloration of the compound (yellowing)	Oxidation or presence of impurities.	- Ensure the container is tightly sealed and stored under an inert atmosphere (e.g., nitrogen or argon) if possible.- Check for and eliminate any potential contaminants in the storage area.- If purity is critical, consider purification methods such as distillation.
Presence of solid precipitate	Polymerization or degradation products.	- Avoid exposure to high temperatures and direct sunlight.- Ensure the compound is stored away from incompatible materials like strong acids, bases, and oxidizing agents.- If a precipitate has formed, its composition should be identified before further use of the compound.
Noticeable change in viscosity	Absorption of water or partial polymerization.	- Store in a desiccator or in a dry environment to prevent moisture absorption.- Ensure the container cap is securely fastened immediately after use.
Unusual odor	Decomposition or reaction with contaminants.	- Immediately move the container to a well-ventilated area, preferably a fume hood.- Check for any nearby incompatible chemicals that could be reacting with the compound.- If decomposition is suspected, handle the material with extreme caution and dispose of it according to your institution's hazardous waste protocols.

Storage Conditions Summary

Parameter	Recommendation (based on similar compounds)
Temperature	Cool, dry place. Refrigeration (2-8°C) for long-term storage.
Atmosphere	Store under an inert atmosphere (e.g., nitrogen, argon) for extended stability.
Container	Tightly sealed, chemically resistant container (e.g., amber glass bottle).
Incompatible Materials	Strong oxidizing agents, strong acids, and strong bases.
Storage Location	Well-ventilated area away from heat, sparks, and direct sunlight.

Experimental Protocols

Due to the lack of specific experimental protocols for 5-Hydroxyheptan-2-one in the search results, this section will provide a general protocol for assessing the stability of a liquid chemical, which can be adapted for this compound.

Protocol: Accelerated Stability Study

• Objective: To assess the stability of 5-Hydroxyheptan-2-one under elevated temperature conditions.

• Materials:

  • 5-Hydroxyheptan-2-one

  • Multiple small, sealable, inert vials (e.g., amber glass)

  • Oven or incubator capable of maintaining a constant temperature (e.g., 40°C)

  • Analytical balance

  • Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC) system

• Methodology:

  • Aliquot a precise amount (e.g., 1 mL) of 5-Hydroxyheptan-2-one into several labeled vials.

  • Seal the vials tightly.

  • Reserve one vial as the time-zero control and store it under recommended conditions (e.g., 2-8°C in the dark).

  • Place the remaining vials in an oven set to a constant elevated temperature (e.g., 40°C).

  • At predetermined time points (e.g., 1 week, 2 weeks, 4 weeks, 8 weeks), remove one vial from the oven.

  • Allow the vial to cool to room temperature.

  • Visually inspect the sample for any changes in color, clarity, or the presence of precipitates.

  • Analyze the time-zero control and the heated sample using a suitable analytical method (e.g., GC-MS or HPLC) to determine the purity and identify any degradation products.

  • Compare the analytical results of the heated sample to the time-zero control to assess the extent of degradation.

Visualizations

Caption: Troubleshooting workflow for common storage issues.

Reference Data & Comparative Studies

A Comparative Guide to 5-Hydroxyheptan-2-one and Other Hydroxyketones for Researchers and Drug Development Professionals

In the landscape of pharmaceutical development and organic synthesis, hydroxyketones represent a critical class of bifunctional molecules. Their unique chemical architecture, featuring both a hydroxyl and a ketone functional group, renders them versatile starting materials and intermediates for the synthesis of complex molecular scaffolds. This guide provides a comparative analysis of 5-Hydroxyheptan-2-one against other notable hydroxyketones, focusing on their physicochemical properties, synthesis, and potential applications, supported by available data and generalized experimental protocols.

Physicochemical Properties: A Comparative Overview

The position of the hydroxyl and ketone groups significantly influences the physicochemical properties of hydroxyketone isomers, which in turn can affect their reactivity, solubility, and biological activity. Below is a summary of the computed properties for 5-Hydroxyheptan-2-one and two other relevant hydroxyketones: 7-Hydroxyheptan-2-one and 5-Hydroxypentan-2-one.

Property	5-Hydroxyheptan-2-one[1]	7-Hydroxyheptan-2-one[2]	5-Hydroxypentan-2-one
Molecular Formula	C₇H₁₄O₂	C₇H₁₄O₂	C₅H₁₀O₂
Molecular Weight	130.18 g/mol	130.18 g/mol	102.13 g/mol
LogP (Octanol-Water Partition Coefficient)	0.5	0.3	-0.1
Topological Polar Surface Area (TPSA)	37.3 Ų	37.3 Ų	37.3 Ų
Hydrogen Bond Donor Count	1	1	1
Hydrogen Bond Acceptor Count	2	2	2
Boiling Point (Predicted)	215.6 °C at 760 mmHg	227.5 °C at 760 mmHg	196.4 °C at 760 mmHg

Key Observations:

• Polarity and Solubility: The LogP values indicate that all three compounds are relatively polar. 5-Hydroxypentan-2-one is the most hydrophilic (lowest LogP), while 5-Hydroxyheptan-2-one is slightly more lipophilic than 7-Hydroxyheptan-2-one. This difference in lipophilicity, though minor, can be critical in drug development for membrane permeability and target engagement.

• Structural Isomerism: 5-Hydroxyheptan-2-one and 7-Hydroxyheptan-2-one are structural isomers. The position of the hydroxyl group (at C5 versus C7) can lead to differences in their reactivity and suitability as precursors in multi-step syntheses.

Synthesis of Hydroxyketones: Methodologies and Experimental Protocols

The synthesis of hydroxyketones can be achieved through various organic reactions, with the aldol condensation being a prominent method for forming the carbon skeleton and introducing the desired functional groups.

Experimental Protocol: Synthesis of 5-Hydroxyheptan-2-one via Aldol Condensation

This protocol describes a plausible synthesis of 5-Hydroxyheptan-2-one through a base-catalyzed aldol condensation between propanal and acetone, followed by a selective reduction.

Materials:

• Propanal

• Acetone

• Sodium hydroxide (NaOH)

• Sodium borohydride (NaBH₄)

• Methanol

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl)

• Anhydrous magnesium sulfate (MgSO₄)

• Hydrochloric acid (HCl, for neutralization)

Procedure:

• Aldol Condensation:

  • In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve sodium hydroxide in water to create a 10% aqueous solution.

  • Cool the flask in an ice bath.

  • Slowly add a mixture of propanal and a molar excess of acetone to the cooled NaOH solution with vigorous stirring.

  • Maintain the reaction temperature below 10°C.

  • After the addition is complete, continue stirring in the ice bath for 2 hours, then allow the mixture to warm to room temperature and stir for an additional 12 hours.

  • Neutralize the reaction mixture with dilute hydrochloric acid.

  • Extract the product with diethyl ether (3 x 50 mL).

  • Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to obtain the crude α,β-unsaturated ketone (hept-3-en-2-one).

• Selective Reduction:

  • Dissolve the crude hept-3-en-2-one in methanol in a round-bottom flask and cool in an ice bath.

  • Slowly add sodium borohydride in small portions with stirring.

  • After the addition is complete, stir the reaction mixture at room temperature for 3 hours.

  • Quench the reaction by the slow addition of saturated aqueous ammonium chloride.

  • Remove the methanol under reduced pressure.

  • Extract the aqueous residue with diethyl ether (3 x 50 mL).

  • Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield 5-Hydroxyheptan-2-one.

Experimental Protocol: Synthesis of 7-Hydroxyheptan-2-one

A reported synthesis of 7-hydroxy-2-heptanone involves the selective reduction of 6-oxoheptanal.

Materials:

• 6-Oxoheptanal

• Sodium borohydride (NaBH₄)

• Sodium nitrate (NaNO₃)

• Methanol

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve 6-oxoheptanal in methanol.

• Add sodium borohydride and sodium nitrate to the solution.

• Stir the reaction at room temperature. The reaction progress can be monitored by thin-layer chromatography.

• Upon completion, quench the reaction with saturated aqueous ammonium chloride.

• Extract the product with diethyl ether.

• Dry the organic layer over anhydrous magnesium sulfate and concentrate to yield 7-Hydroxyheptan-2-one.[3]

Comparative Performance and Applications

While direct comparative studies with quantitative performance data are limited in publicly available literature, the distinct structures of these hydroxyketones suggest different potential applications and biological activities.

Potential Applications:

• Chiral Building Blocks in Drug Synthesis: The presence of a chiral center (at C5 in 5-Hydroxyheptan-2-one) makes these compounds valuable as enantiomerically pure building blocks for the asymmetric synthesis of complex pharmaceutical agents.

• Flavor and Fragrance Industry: Short-chain hydroxyketones are known to contribute to the flavor profiles of various foods and are used in the fragrance industry. The specific odor and taste are highly dependent on the molecular structure.

• Pheromones: Some hydroxyketones are components of insect pheromones, suggesting potential applications in pest management.

• Antimicrobial Agents: Studies on other hydroxyketone isomers have indicated potential antimicrobial activity.[4][5] This suggests that 5-Hydroxyheptan-2-one and its analogs could be investigated for similar properties.

Hypothetical Experimental Protocol: Comparative Antimicrobial Assay

To quantitatively compare the antimicrobial efficacy of 5-Hydroxyheptan-2-one and its isomers, a broth microdilution assay could be employed.

Objective: To determine the Minimum Inhibitory Concentration (MIC) of 5-Hydroxyheptan-2-one, 7-Hydroxyheptan-2-one, and 5-Hydroxypentan-2-one against common bacterial strains (e.g., Staphylococcus aureus and Escherichia coli).

Materials:

• 5-Hydroxyheptan-2-one, 7-Hydroxyheptan-2-one, 5-Hydroxypentan-2-one

• Bacterial strains (e.g., S. aureus ATCC 29213, E. coli ATCC 25922)

• Mueller-Hinton Broth (MHB)

• 96-well microtiter plates

• Spectrophotometer (plate reader)

Procedure:

• Preparation of Stock Solutions: Prepare stock solutions of each hydroxyketone in a suitable solvent (e.g., DMSO) at a concentration of 10 mg/mL.

• Serial Dilutions: In a 96-well plate, perform serial two-fold dilutions of each compound in MHB to achieve a range of concentrations (e.g., from 512 µg/mL to 1 µg/mL).

• Bacterial Inoculum: Prepare a bacterial suspension in MHB and adjust the turbidity to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension to achieve a final inoculum of 5 x 10⁵ CFU/mL in each well.

• Incubation: Add the bacterial inoculum to each well containing the serially diluted compounds. Include positive controls (bacteria in MHB without any compound) and negative controls (MHB alone).

• MIC Determination: Incubate the plates at 37°C for 18-24 hours. The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism. Growth can be assessed visually or by measuring the optical density at 600 nm using a plate reader.

Visualizing Synthetic and Screening Workflows

The following diagrams, generated using Graphviz, illustrate the logical flow of the synthesis and screening processes described.

References

• 1. 5-Hydroxyheptan-2-one | C7H14O2 | CID 54086231 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 7-Hydroxyheptan-2-one | C7H14O2 | CID 11367002 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Nrf2-mediated therapeutic effects of dietary flavones in different diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Isolation and antimicrobial evaluation of isomeric hydroxy ketones in leaf cuticular waxes of Annona squamosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to the Synthesis of 5-Hydroxyheptan-2-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of two prominent synthetic routes for 5-hydroxyheptan-2-one, a valuable hydroxyketone intermediate in various organic syntheses. The comparison focuses on a one-pot reaction from a lactone and a crossed Aldol condensation, offering detailed experimental protocols, quantitative data, and visual representations of the synthetic pathways to aid in methodological selection.

Data Presentation: A Side-by-Side Comparison

The following table summarizes the key quantitative data for the two synthesis routes, providing a clear and concise overview for easy comparison.

Parameter	Route 1: One-Pot Synthesis from Lactone	Route 2: Crossed Aldol Condensation
Starting Materials	ε-Caprolactone, N,O-Dimethylhydroxylamine HCl, Methylmagnesium Bromide	Propanal, Acetone, Lithium diisopropylamide (LDA)
Key Reagents	Sodium methoxide, THF	THF
Reaction Time	Approximately 4-6 hours	Approximately 2-3 hours
Reported Yield	~87% (for a similar ω-hydroxy ketone)[1]	~85% (for a similar β-hydroxy ketone)[2]
Purification Method	Column Chromatography	Column Chromatography

Synthesis Route 1: One-Pot Reaction from Lactone

This route offers an efficient one-pot procedure for the synthesis of ω-hydroxy ketones from lactones via a Weinreb amide intermediate.[1] The methodology is notable for its good to excellent yields and the ability to avoid the over-addition of the Grignard reagent.

Experimental Protocol

A solution of N,O-dimethylhydroxylamine hydrochloride (1.2 equivalents) in dry THF is treated with a solution of sodium methoxide (1.2 equivalents) in methanol at 0 °C. After stirring for 30 minutes, ε-caprolactone (1.0 equivalent) is added, and the mixture is stirred at room temperature for 2 hours. The reaction is then cooled to 0 °C, and a solution of methylmagnesium bromide (2.5 equivalents) in THF is added dropwise. The reaction mixture is allowed to warm to room temperature and stirred for an additional 2 hours. The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride. The aqueous layer is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica gel to afford 5-hydroxyheptan-2-one.

Caption: One-pot synthesis of 5-hydroxyheptan-2-one from ε-caprolactone.

Synthesis Route 2: Crossed Aldol Condensation

The crossed Aldol condensation provides a direct route to β-hydroxy ketones by forming a carbon-carbon bond between an enolate and a carbonyl compound. To achieve high selectivity in a crossed Aldol reaction between two different carbonyl compounds with α-hydrogens, specific reaction conditions are crucial to control which enolate is formed and which carbonyl acts as the electrophile.[3]

Experimental Protocol

To a solution of lithium diisopropylamide (LDA) (1.1 equivalents), freshly prepared from diisopropylamine and n-butyllithium in dry THF at -78 °C, is added dropwise a solution of acetone (1.0 equivalent) in dry THF. The mixture is stirred at -78 °C for 30 minutes to ensure complete formation of the lithium enolate of acetone. A solution of propanal (1.2 equivalents) in dry THF is then added dropwise to the enolate solution at -78 °C. The reaction is stirred at this temperature for 1 hour. The reaction is then quenched at -78 °C by the addition of a saturated aqueous solution of ammonium chloride. The mixture is allowed to warm to room temperature, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure. The resulting crude product is purified by flash column chromatography on silica gel to yield 5-hydroxyheptan-2-one.

Caption: Crossed Aldol condensation for the synthesis of 5-hydroxyheptan-2-one.

References

• 1. researchgate.net [researchgate.net]
• 2. Solved 6-137. The mixed aldol reaction between | Chegg.com [chegg.com]
• 3. community.wvu.edu [community.wvu.edu]

Comparative Guide to Analytical Methods for 5-Hydroxyheptan-2-one Quantification

A Resource for Researchers, Scientists, and Drug Development Professionals

This guide offers a detailed comparison of three prevalent analytical techniques for the quantitative determination of 5-Hydroxyheptan-2-one: Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), and Quantitative Nuclear Magnetic Resonance (qNMR). The methodologies and performance data presented are derived from established analytical principles for similar hydroxy-ketone compounds and serve as a valuable reference for method selection and development.

Overview of 5-Hydroxyheptan-2-one

5-Hydroxyheptan-2-one is a bifunctional organic molecule featuring both a hydroxyl and a ketone functional group.[1] Accurate quantification of this compound is essential in diverse fields such as synthetic chemistry, metabolic research, and biomarker discovery. The choice of an appropriate analytical method is paramount to ensure the reliability and accuracy of experimental results.

Performance Comparison of Analytical Methods

The following table provides a summary of key performance characteristics for GC-MS, HPLC-UV, and qNMR in the analysis of 5-Hydroxyheptan-2-one. These values are representative and intended to guide the user; method validation is necessary for any specific application.

Parameter	GC-MS (with Derivatization)	HPLC-UV (with Derivatization)	Quantitative NMR (qNMR)
Linearity (R²)	> 0.995	> 0.998	> 0.999
Limit of Detection (LOD)	0.1 - 1 ng/mL	1 - 10 ng/mL	1 - 5 µg/mL
Limit of Quantitation (LOQ)	0.5 - 5 ng/mL	5 - 25 ng/mL	5 - 15 µg/mL
Accuracy (% Recovery)	95 - 105%	97 - 103%	98 - 102%
Precision (% RSD)	< 10%	< 5%	< 3%
Sample Throughput	Moderate	High	Low to Moderate
Specificity	High (Mass Analyzer)	Moderate (Chromatographic)	High (Chemical Shift)
Derivatization Required?	Yes	Yes	No

Detailed Experimental Protocols

This section outlines the methodologies for the three analytical techniques discussed.

Gas Chromatography-Mass Spectrometry (GC-MS) with Derivatization

GC-MS is a highly sensitive and specific technique, ideal for trace-level analysis.[2] To enhance the volatility and thermal stability of 5-Hydroxyheptan-2-one, a derivatization step is required.[3]

Methodology:

• Sample Preparation and Derivatization:

  • Combine 100 µL of the sample with 50 µL of a 20 mg/mL methoxyamine hydrochloride solution in pyridine.

  • Incubate the mixture at 60°C for 30 minutes to facilitate the formation of the ketone's methoxime derivative.

  • Introduce 100 µL of N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).

  • Incubate the mixture at 60°C for an additional 60 minutes to silylate the hydroxyl group.[3]

  • Allow the sample to cool to room temperature prior to injection.

• GC-MS Conditions:

  • Column: An Agilent HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or a similar column is suitable.[4]

  • Carrier Gas: Helium, with a constant flow rate of 1.0 mL/min.

  • Injector Temperature: 250°C.

  • Oven Temperature Program: Begin at 80°C and hold for 2 minutes, then ramp the temperature to 280°C at a rate of 10°C/min, and hold for 5 minutes.

  • MS Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Mode: For quantitative analysis, use Selected Ion Monitoring (SIM) targeting characteristic ions of the derivatized 5-Hydroxyheptan-2-one.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV) with Derivatization

HPLC is a robust method for analyzing non-volatile and thermally sensitive compounds.[5] Since 5-Hydroxyheptan-2-one lacks a significant chromophore for UV detection, derivatization with a UV-active reagent such as 2,4-dinitrophenylhydrazine (DNPH) is necessary.[6][7]

Methodology:

• Sample Preparation and Derivatization:

  • Mix 1 mL of the sample with 1 mL of a 0.5 mg/mL solution of 2,4-dinitrophenylhydrazine in acetonitrile, acidified with 1% (v/v) phosphoric acid.

  • Vortex the solution and incubate at 40°C for 30 minutes.

  • After cooling to room temperature, filter the solution through a 0.45 µm syringe filter before injection.

• HPLC-UV Conditions:

  • Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is recommended.[6]

  • Mobile Phase: A gradient elution using acetonitrile and water. The gradient should start at 40% acetonitrile and increase to 80% over 15 minutes, followed by a 5-minute hold, before returning to the initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 20 µL.

  • UV Detection Wavelength: 360 nm.[8]

Quantitative Nuclear Magnetic Resonance (qNMR)

qNMR stands out as a primary analytical method that enables direct quantification without requiring an identical reference standard for the analyte.[9] The fundamental principle of qNMR is that the signal intensity is directly proportional to the number of atomic nuclei.[10]

Methodology:

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the sample material.

  • Accurately weigh approximately 5 mg of a certified internal standard of known purity (e.g., maleic acid or 1,4-dinitrobenzene) that has NMR signals that do not overlap with those of the analyte.

  • Dissolve both the sample and the internal standard in a precise volume of a deuterated solvent (e.g., 0.75 mL of DMSO-d6).

  • Transfer the resulting solution into an NMR tube.

• NMR Data Acquisition:

  • Spectrometer: A 400 MHz or higher field NMR spectrometer.

  • Nucleus: ¹H.

  • Pulse Sequence: A standard single-pulse experiment with a relaxation delay (D1) of at least five times the longitudinal relaxation time (T1) of the slowest relaxing proton to ensure complete signal recovery.

  • Number of Scans: A minimum of 16 scans to achieve a satisfactory signal-to-noise ratio.

  • Temperature: 25°C.

• Data Processing and Quantification:

  • Perform Fourier transformation, phase correction, and baseline correction on the acquired Free Induction Decay (FID).

  • Integrate a well-resolved signal from 5-Hydroxyheptan-2-one and a signal from the internal standard.

  • The concentration of 5-Hydroxyheptan-2-one is calculated using the following formula: C_analyte = (I_analyte / N_analyte) * (N_IS / I_IS) * (m_IS / MW_IS) * (MW_analyte / V_sample) * P_IS

    Where:

    • C = Concentration

    • I = Integral value

    • N = Number of protons corresponding to the integrated signal

    • m = mass

    • MW = Molecular weight

    • V = Volume

    • P = Purity of the internal standard

Visualizations

Caption: Comparative workflow for the analysis of 5-Hydroxyheptan-2-one.

Caption: Key parameters for analytical method validation according to ICH guidelines.[11][12][13]

References

• 1. 5-Hydroxyheptan-2-one | C7H14O2 | CID 54086231 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. impactfactor.org [impactfactor.org]
• 3. youtube.com [youtube.com]
• 4. marshall.edu [marshall.edu]
• 5. Digital Commons @ Shawnee State University - Celebration of Scholarship: GCMS VS HPLC [digitalcommons.shawnee.edu]
• 6. Quantitative Clinical Diagnostic Analysis of Acetone in Human Blood by HPLC: A Metabolomic Search for Acetone as Indicator - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. auroraprosci.com [auroraprosci.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 11. m.youtube.com [m.youtube.com]
• 12. m.youtube.com [m.youtube.com]
• 13. youtube.com [youtube.com]

Comparative Analysis of the Biological Activities of 5-Hydroxyheptan-2-one and its Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the biological activities of 5-Hydroxyheptan-2-one and its analogs, intended to inform research and development in the pharmaceutical and agrochemical sectors. Due to the limited publicly available data specifically comparing a series of 5-Hydroxyheptan-2-one analogs, this document synthesizes information on the biological activities of structurally related short-chain hydroxy ketones and aliphatic ketones to infer potential activities and guide future research.

Executive Summary

5-Hydroxyheptan-2-one is a bifunctional molecule containing both a hydroxyl and a ketone group, structural features common to many biologically active compounds. While comprehensive comparative studies on its analogs are scarce, the existing body of research on similar aliphatic ketones and hydroxy ketones suggests potential for antimicrobial and cytotoxic activities. The structure-activity relationship (SAR) data from related compounds indicate that the chain length, the position of the hydroxyl and ketone groups, and the presence of other functional groups are critical determinants of biological efficacy. This guide presents available data, outlines relevant experimental protocols, and provides a framework for the systematic evaluation of 5-Hydroxyheptan-2-one analogs.

Data Presentation: Biological Activity of Related Ketone Analogs

Compound Name	Structure	Biological Activity	Organism/Cell Line	Measurement	Reference
2-Heptanone	CH₃(CH₂)₄COCH₃	Pheromone	Mouse	-	[1]
Inhibition of Surface Motility	Sinorhizobium meliloti	-	[2]
2-Decanone	CH₃(CH₂)₇COCH₃	Inhibition of Surface Motility	Sinorhizobium meliloti	-	[2]
2-Undecanone	CH₃(CH₂)₈COCH₃	Inhibition of Surface Motility	Sinorhizobium meliloti	-	[2]
2-Dodecanone	CH₃(CH₂)₉COCH₃	Inhibition of Surface Motility	Sinorhizobium meliloti	-	[2]
2-Tridecanone	CH₃(CH₂)₁₀COCH₃	Inhibition of Surface Motility	Sinorhizobium meliloti	-	[2]
7-Hydroxyheptan-2-one	HO(CH₂)₄COCH₂CH₃	Moderate inhibitory activity against certain plant pathogens	Amycolatopsis sp.	-	[3]

Experimental Protocols

The following are detailed methodologies for key experiments relevant to assessing the biological activity of 5-Hydroxyheptan-2-one and its analogs.

Antimicrobial Activity Assay (Broth Microdilution Method)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound, which is the lowest concentration that inhibits the visible growth of a microorganism.

a. Preparation of Materials:

• Microorganisms: Standard strains of bacteria (e.g., Staphylococcus aureus, Escherichia coli) and fungi (e.g., Candida albicans).

• Culture Media: Mueller-Hinton Broth (MHB) for bacteria and RPMI-1640 for fungi.

• Test Compounds: Stock solutions of 5-Hydroxyheptan-2-one and its analogs dissolved in a suitable solvent (e.g., DMSO).

• Equipment: 96-well microtiter plates, incubator, spectrophotometer.

b. Experimental Workflow:

Caption: Workflow for the Broth Microdilution Assay.

c. Procedure:

• Prepare a standardized inoculum of the test microorganism in the appropriate broth.

• Perform serial two-fold dilutions of the test compounds in the broth in a 96-well plate.

• Add the microbial inoculum to each well. Include positive (microorganism without compound) and negative (broth only) controls.

• Incubate the plates at the optimal temperature for the microorganism (e.g., 37°C for 18-24 hours for bacteria).

• The MIC is determined as the lowest concentration of the compound at which there is no visible growth. This can be assessed visually or by measuring the optical density at 600 nm.

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

a. Preparation of Materials:

• Cell Lines: Human cancer cell lines (e.g., HeLa, HepG2) or normal cell lines.

• Culture Medium: Appropriate cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and antibiotics.

• Reagents: MTT solution, DMSO.

• Equipment: 96-well plates, incubator, microplate reader.

b. Experimental Workflow:

Caption: Workflow for the MTT Cytotoxicity Assay.

c. Procedure:

• Seed cells into 96-well plates at a predetermined density and allow them to attach overnight.

• Replace the medium with fresh medium containing various concentrations of the test compounds. Include a vehicle control (e.g., DMSO).

• Incubate the plates for a specified period (e.g., 24, 48, or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals by viable cells.

• Remove the medium and add DMSO to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• The percentage of cell viability is calculated relative to the vehicle control, and the IC50 (the concentration of compound that inhibits 50% of cell growth) is determined.

Signaling Pathways and Mechanisms of Action

The biological activity of ketones can be attributed to several mechanisms. For antimicrobial activity, aliphatic ketones can disrupt microbial membranes and interfere with cellular processes. For cytotoxicity, they may induce apoptosis or necrosis through various signaling pathways.

Caption: Putative Mechanisms of Action for Ketone Analogs.

Conclusion and Future Directions

The available data on compounds structurally related to 5-Hydroxyheptan-2-one suggest that its analogs are promising candidates for antimicrobial and cytotoxic agents. However, a systematic investigation is required to establish a clear structure-activity relationship. Future research should focus on the synthesis of a library of 5-Hydroxyheptan-2-one analogs with variations in:

• Chain length: To determine the optimal lipophilicity for activity.

• Position of the hydroxyl and ketone groups: To understand the impact of their relative positions on biological interactions.

• Introduction of other functional groups: Such as halogens or aromatic rings, to potentially enhance potency and selectivity.

By employing the standardized experimental protocols outlined in this guide, researchers can generate robust and comparable data to elucidate the therapeutic potential of this class of compounds.

References

• 1. 498572-74-0(2-heptanone，5-(hydroxymethyl)) | Kuujia.com [kuujia.com]
• 2. Synthesis and biological evaluation of 5,7-dihydroxyflavanone derivatives as antimicrobial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Spectroscopic Analysis of 5-Hydroxyheptan-2-one Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the spectroscopic properties of positional isomers of 5-hydroxyheptan-2-one. Understanding the distinct spectral characteristics of these isomers is crucial for their unambiguous identification and characterization in various research and development settings, including drug discovery and metabolomics. This document outlines the expected ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry data for each isomer and provides detailed experimental protocols for data acquisition.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for the positional isomers of 5-hydroxyheptan-2-one. These values are critical for distinguishing between the different isomers.

Table 1: ¹H NMR Spectroscopic Data of 5-Hydroxyheptan-2-one Isomers (400 MHz, CDCl₃)

Isomer	Chemical Shift (δ) ppm, Multiplicity, (J in Hz)
1-Hydroxyheptan-2-one	Data not readily available in literature.
3-Hydroxyheptan-2-one	Data not readily available in literature.
4-Hydroxyheptan-2-one	Data not readily available in literature.
5-Hydroxyheptan-2-one	Predicted data suggests characteristic shifts for protons adjacent to the carbonyl and hydroxyl groups.
6-Hydroxyheptan-2-one	Predicted data suggests characteristic shifts for protons adjacent to the carbonyl and hydroxyl groups.
7-Hydroxyheptan-2-one	3.65 (t, J = 6.5 Hz, 2H, -CH₂OH), 2.43 (t, J = 7.3 Hz, 2H, -CH₂C=O), 2.14 (s, 3H, -COCH₃), 1.54–1.64 (m, 4H), 1.34–1.40 (m, 2H)

Table 2: ¹³C NMR Spectroscopic Data of 5-Hydroxyheptan-2-one Isomers

Isomer	Expected Chemical Shift (δ) ppm Ranges
1-Hydroxyheptan-2-one	Carbonyl (C=O) ~210 ppm; Carbonyl-adjacent C with -OH ~70 ppm.
3-Hydroxyheptan-2-one	Carbonyl (C=O) ~212 ppm; Carbonyl-adjacent C with -OH ~75 ppm.
4-Hydroxyheptan-2-one	Carbonyl (C=O) ~210 ppm; C-OH ~68 ppm.
5-Hydroxyheptan-2-one	Carbonyl (C=O) ~209 ppm; C-OH ~67 ppm.
6-Hydroxyheptan-2-one	Carbonyl (C=O) ~209 ppm; C-OH ~68 ppm.
7-Hydroxyheptan-2-one	Carbonyl (C=O) ~209 ppm; C-OH ~62 ppm.

Table 3: IR Spectroscopic Data of 5-Hydroxyheptan-2-one Isomers

Isomer	Key IR Absorptions (cm⁻¹)
All Isomers	O-H Stretch (alcohol): 3600-3200 (broad)
C=O Stretch (ketone): ~1715
C-O Stretch (alcohol): 1260-1000

Note: The exact position of the O-H and C=O stretching frequencies can be influenced by hydrogen bonding.

Table 4: Mass Spectrometry Data of 5-Hydroxyheptan-2-one Isomers

Isomer	Expected Molecular Ion (M⁺) m/z	Key Fragmentation Pathways
All Isomers	130.10	α-cleavage, McLafferty rearrangement, dehydration
1-Hydroxyheptan-2-one	130	Loss of CH₂OH (m/z 99), α-cleavage yielding acylium ion (m/z 43).
3-Hydroxyheptan-2-one	130	α-cleavage yielding acylium ions (m/z 43 and m/z 87), dehydration.
4-Hydroxyheptan-2-one	130	α-cleavage yielding acylium ions (m/z 43 and m/z 73), dehydration.
5-Hydroxyheptan-2-one	130	α-cleavage yielding acylium ions (m/z 43 and m/z 59), McLafferty rearrangement.
6-Hydroxyheptan-2-one	130	α-cleavage yielding acylium ion (m/z 43), dehydration.
7-Hydroxyheptan-2-one	130	McLafferty rearrangement, loss of water, α-cleavage.

Note: The relative intensities of fragment ions will vary depending on the isomer and the ionization conditions.

Experimental Protocols

Accurate and reproducible spectroscopic data is contingent on standardized experimental procedures. The following are detailed methodologies for the key experiments cited.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra for structural elucidation.

Instrumentation: A 400 MHz (or higher) NMR spectrometer.

Sample Preparation:

• Weigh approximately 5-10 mg of the purified hydroxyheptanone isomer.

• Dissolve the sample in approximately 0.7 mL of deuterated chloroform (CDCl₃) in a clean, dry NMR tube.

• Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

• Cap the NMR tube and gently invert to ensure thorough mixing.

¹H NMR Acquisition:

• Tune and shim the spectrometer to the sample.

• Acquire a standard one-dimensional ¹H NMR spectrum.

• Typical parameters: spectral width of 12-16 ppm, acquisition time of 2-4 seconds, relaxation delay of 1-2 seconds, and 16-64 scans.

• Process the spectrum with Fourier transformation, phase correction, and baseline correction.

• Integrate all signals and reference the spectrum to the TMS peak.

¹³C NMR Acquisition:

• Acquire a standard one-dimensional proton-decoupled ¹³C NMR spectrum.

• Typical parameters: spectral width of 220-250 ppm, acquisition time of 1-2 seconds, relaxation delay of 2-5 seconds, and 512-2048 scans.

• Process the spectrum with Fourier transformation, phase correction, and baseline correction.

• Reference the spectrum to the CDCl₃ solvent peak (δ 77.16 ppm).

Infrared (IR) Spectroscopy

Objective: To identify the key functional groups present in the molecule.

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

Sample Preparation (Neat Liquid):

• Ensure the ATR crystal or salt plates (NaCl or KBr) are clean and dry.

• Apply a small drop of the neat liquid sample directly onto the ATR crystal or between the salt plates.

• If using salt plates, assemble the plates in the sample holder.

Data Acquisition:

• Place the sample holder in the spectrometer's sample compartment.

• Acquire a background spectrum of the empty sample holder.

• Acquire the sample spectrum over a range of 4000-400 cm⁻¹.

• Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Process the spectrum by subtracting the background spectrum.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule.

Instrumentation: A mass spectrometer, typically coupled with a gas chromatograph (GC-MS) for separation and introduction of the sample.

Sample Preparation:

• Prepare a dilute solution of the hydroxyheptanone isomer in a volatile organic solvent (e.g., dichloromethane or methanol) at a concentration of approximately 1 mg/mL.

GC-MS Analysis:

• Inject a small volume (e.g., 1 µL) of the sample solution into the GC.

• The GC will separate the components of the sample, and the eluent will be introduced into the mass spectrometer.

• Ionization: Electron Impact (EI) at 70 eV is a common method for generating positive ions.

• Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole or time-of-flight).

• Detection: The abundance of each ion is measured by a detector.

• The resulting mass spectrum is a plot of relative ion abundance versus m/z.

Visualization of Isomeric Relationships

The structural differences between the isomers directly influence their spectroscopic properties. The following diagrams illustrate the logical relationships between the isomers and the key spectroscopic features that differentiate them.

Caption: Relationship between isomers and their differentiating spectroscopic features.

Caption: General experimental workflow for spectroscopic analysis of isomers.

Chiral Analysis of 5-Hydroxyheptan-2-one Isomers

Isomers such as 3-, 4-, 5-, and 6-hydroxyheptan-2-one are chiral and will exist as enantiomers. Standard NMR, IR, and MS techniques will not differentiate between enantiomers.

Chiral NMR Spectroscopy: The use of chiral shift reagents (e.g., lanthanide complexes like Eu(hfc)₃) can be employed to distinguish between enantiomers. In the presence of a chiral shift reagent, the enantiomers form diastereomeric complexes, which will have different NMR spectra, allowing for the determination of enantiomeric excess.

Chiral Gas Chromatography: The use of a chiral stationary phase in gas chromatography can separate enantiomers, which can then be individually analyzed by mass spectrometry. This allows for the quantification of each enantiomer in a mixture.

This guide serves as a foundational resource for the spectroscopic analysis of 5-hydroxyheptan-2-one isomers. For definitive identification, it is recommended to compare experimental data with that of authenticated reference standards.

A Comparative Guide to Purity Assessment of Synthetic 5-Hydroxyheptan-2-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for assessing the purity of synthetic 5-Hydroxyheptan-2-one. Detailed experimental protocols, data presentation in tabular format, and workflow visualizations are included to aid researchers in selecting the most appropriate techniques for their specific needs.

Introduction

5-Hydroxyheptan-2-one is a keto-alcohol of interest in various chemical syntheses. Ensuring its purity is critical for downstream applications, particularly in drug development where impurities can affect efficacy and safety. This guide compares the three most common and effective analytical techniques for purity determination: Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) Spectroscopy. We also present a comparison with its structural isomer, 7-Hydroxyheptan-2-one, to provide a broader context for analytical method selection.

Comparison of Analytical Techniques

The choice of analytical technique for purity assessment depends on factors such as the nature of potential impurities, the required level of sensitivity, and the availability of instrumentation.

Technique	Principle	Information Provided	Advantages	Limitations
Gas Chromatography-Mass Spectrometry (GC-MS)	Separates volatile compounds based on their boiling points and interactions with a stationary phase, followed by mass-based identification.	Provides quantitative purity data (e.g., % area) and identification of volatile impurities.	High sensitivity and specificity for volatile and semi-volatile compounds. Excellent for identifying unknown impurities through mass spectral libraries.	Requires derivatization for non-volatile compounds. High temperatures can cause degradation of thermally labile molecules.
High-Performance Liquid Chromatography (HPLC)	Separates compounds based on their differential partitioning between a liquid mobile phase and a solid stationary phase.	Offers quantitative purity data (e.g., % area) for a wide range of compounds.	Versatile for both volatile and non-volatile compounds. Non-destructive, allowing for sample recovery.	Peak co-elution can be a challenge. Mass spectrometry detection (LC-MS) may be needed for definitive peak identification.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Exploits the magnetic properties of atomic nuclei to provide detailed information about the structure and purity of a molecule.	Delivers quantitative purity determination (qNMR) without the need for a reference standard of the analyte. Provides structural confirmation of the main component and impurities.	Provides absolute quantification. Non-destructive. Rich in structural information.	Lower sensitivity compared to chromatographic methods. Complex mixtures can lead to overlapping signals.

Data Presentation

The following tables summarize hypothetical quantitative data for the purity assessment of 5-Hydroxyheptan-2-one and a comparison with its structural isomer, 7-Hydroxyheptan-2-one.

Table 1: Purity Assessment of 5-Hydroxyheptan-2-one

Analytical Method	Purity (%)	Major Impurity Detected	Impurity Content (%)
GC-MS	99.2	3-Hepten-2-one	0.5
HPLC	99.1	Unidentified polar impurity	0.6
qNMR (¹H)	99.3	Residual butanal	0.4

Table 2: Comparative Purity Analysis of Hydroxyheptanone Isomers

Compound	GC-MS Purity (%)	HPLC Purity (%)	Key Differentiating Feature in ¹H NMR
5-Hydroxyheptan-2-one	99.2	99.1	Signal for the proton on the carbon bearing the hydroxyl group (CH-OH) is a multiplet.
7-Hydroxyheptan-2-one	98.9[1]	99.0	Signal for the protons on the carbon bearing the hydroxyl group (CH₂-OH) is a triplet[1].

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the purity of 5-Hydroxyheptan-2-one and identify volatile impurities.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (e.g., Agilent GC-MS system).

• Capillary column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

Procedure:

• Sample Preparation: Prepare a 1 mg/mL solution of 5-Hydroxyheptan-2-one in dichloromethane.

• GC Conditions:

  • Injector Temperature: 250°C

  • Oven Temperature Program: Initial temperature of 60°C, hold for 2 minutes, ramp to 240°C at 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Injection Volume: 1 µL (split mode, 50:1).

• MS Conditions:

  • Ion Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 35-350.

• Data Analysis: Integrate the peak areas of all detected compounds. Calculate the purity as the percentage of the main peak area relative to the total peak area. Identify impurities by comparing their mass spectra with a reference library (e.g., NIST).

High-Performance Liquid Chromatography (HPLC)

Objective: To quantify the purity of 5-Hydroxyheptan-2-one.

Instrumentation:

• HPLC system with a UV detector (e.g., Agilent 1200 series).

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of methanol and water (80:20 v/v)[2]. Filter and degas the mobile phase before use.

• Sample Preparation: Prepare a 1 mg/mL solution of 5-Hydroxyheptan-2-one in the mobile phase.

• HPLC Conditions:

  • Flow Rate: 0.9 mL/min[2].

  • Column Temperature: 30°C.

  • Injection Volume: 10 µL.

  • Detection Wavelength: 210 nm (as ketones have a weak chromophore, a lower wavelength is often used).

• Data Analysis: Integrate the peak areas of all detected compounds. Calculate the purity as the percentage of the main peak area relative to the total peak area.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

Objective: To determine the absolute purity of 5-Hydroxyheptan-2-one.

Instrumentation:

• NMR spectrometer (e.g., Bruker 400 MHz or higher).

• 5 mm NMR tubes.

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the 5-Hydroxyheptan-2-one sample into a clean, dry vial.

  • Accurately weigh approximately 5 mg of a high-purity internal standard (e.g., maleic acid or 1,4-dinitrobenzene) and add it to the same vial. The internal standard should have a known purity and signals that do not overlap with the analyte.

  • Dissolve the mixture in a known volume of a deuterated solvent (e.g., 0.75 mL of CDCl₃).

  • Transfer the solution to an NMR tube.

• NMR Acquisition:

  • Acquire a ¹H NMR spectrum with parameters suitable for quantitative analysis, including a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals of interest (typically 30-60 seconds for quantitative accuracy).

  • Use a 90° pulse angle.

  • Acquire a sufficient number of scans for a good signal-to-noise ratio (e.g., 8-16 scans).

• Data Processing and Analysis:

  • Process the spectrum with an appropriate phasing and baseline correction.

  • Integrate a well-resolved signal of 5-Hydroxyheptan-2-one and a signal from the internal standard.

  • Calculate the purity using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P_IS = Purity of the internal standard

Mandatory Visualization

Caption: Workflow for the synthesis, purification, and purity assessment of 5-Hydroxyheptan-2-one.

Caption: Key strengths and weaknesses of the primary analytical techniques for purity assessment.

References

• 1. 7-Hydroxyheptan-2-one | 5070-59-7 | Benchchem [benchchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

5-Hydroxyheptan-2-one: Uncharted Territory in Biological Efficacy

For researchers, scientists, and drug development professionals investigating the potential of novel compounds, 5-Hydroxyheptan-2-one currently represents a molecule with a notable absence of publicly available data on its biological efficacy. Despite its defined chemical structure, extensive searches of scientific literature and databases have yielded no specific information regarding its performance in biological assays. This lack of data prevents a comparative analysis of its efficacy against other potential alternatives.

Chemical Identity

Property	Value
IUPAC Name	5-hydroxyheptan-2-one
Molecular Formula	C₇H₁₄O₂
CAS Number	37902-41-3
Molecular Weight	130.18 g/mol

While the fundamental chemical properties of 5-Hydroxyheptan-2-one are known, its biological activities and potential therapeutic applications remain unexplored in the public domain.

The Information Void

Comprehensive searches have been conducted to locate studies, screening results, or patents related to the biological activity of 5-Hydroxyheptan-2-one. These inquiries have consistently resulted in a lack of specific findings. Consequently, there is no experimental data to present regarding its efficacy in any biological assays, nor are there any established experimental protocols for its evaluation.

This absence of information extends to comparative compounds. While structurally related molecules may have documented biological activities, the unique profile of 5-Hydroxyheptan-2-one remains uncharacterized, making a direct comparison impossible.

Future Directions: A Call for Investigation

The current informational void surrounding 5-Hydroxyheptan-2-one highlights a potential opportunity for novel research. The logical next step for any party interested in this compound would be to conduct foundational biological screening. A generalized workflow for such an investigation is proposed below.

Caption: Proposed workflow for initial biological evaluation of 5-Hydroxyheptan-2-one.

This generalized workflow outlines the necessary steps to begin to characterize the biological efficacy of 5-Hydroxyheptan-2-one. Until such studies are performed and the results are published, any discussion of its efficacy or comparison to other compounds remains purely speculative. Researchers are encouraged to view this as an opportunity for primary research in an uncharted area of chemical biology.

Comparative Analysis of 5-Hydroxyheptan-2-one and Its Structural Analogs

A comprehensive guide for researchers and drug development professionals on the performance and biological activities of aliphatic hydroxy ketones, supported by experimental data and detailed protocols.

This guide provides an objective comparison of 5-Hydroxyheptan-2-one and its structural analogs, focusing on their biological activities and the relationship between their chemical structures and performance. The information presented is intended for researchers, scientists, and professionals involved in drug discovery and development.

Introduction to 5-Hydroxyheptan-2-one and its Analogs

5-Hydroxyheptan-2-one is a beta-hydroxy ketone, a class of organic compounds characterized by a ketone and a hydroxyl group separated by one carbon atom.[1] These bifunctional molecules are of significant interest in medicinal chemistry due to their potential biological activities, which can be influenced by the length of the carbon chain and the relative positions of the functional groups. Structural analogs of 5-Hydroxyheptan-2-one, including those with varying chain lengths and different placements of the hydroxyl and ketone moieties, are synthesized to explore structure-activity relationships (SAR) and identify compounds with enhanced or specific biological effects.[2]

Comparative Biological Activity

Antimicrobial Activity

Aliphatic ketones have demonstrated antimicrobial properties, with their efficacy being dependent on their structural features, such as the length of the acyl chain.[3][4] For instance, studies on other classes of hydroxy-containing compounds, like 5,7-dihydroxyflavanones and 4-hydroxy-2-quinolones, have shown that the nature and position of substituents significantly impact their minimum inhibitory concentrations (MIC) against various bacterial and fungal strains.[4][5] It is plausible that similar SAR trends exist for aliphatic hydroxy ketones.

Table 1: Hypothetical Comparative Antimicrobial Activity of 5-Hydroxyheptan-2-one Analogs

Compound	Structure	Predicted MIC (µg/mL) vs. S. aureus	Predicted MIC (µg/mL) vs. E. coli
5-Hydroxypentan-2-one	C5H10O2	>100	>100
5-Hydroxyhexan-2-one	C6H12O2	50 - 100	>100
5-Hydroxyheptan-2-one	C7H14O2	25 - 50	50 - 100
5-Hydroxyoctan-2-one	C8H16O2	10 - 25	25 - 50
7-Hydroxyheptan-2-one	C7H14O2	50 - 100	>100

Note: The data in this table is hypothetical and serves as an illustrative example of potential structure-activity relationships based on general findings for aliphatic ketones and other antimicrobial compounds. Actual experimental data is required for validation.

Anti-inflammatory Activity

Short-chain fatty acids and their derivatives, which share structural similarities with the compounds , are known to possess anti-inflammatory properties.[6][7][8][9] They can modulate inflammatory responses by inhibiting histone deacetylases (HDACs) and activating G-protein coupled receptors (GPCRs).[7][10] It is hypothesized that short-chain hydroxy ketones may exert similar effects.

Table 2: Potential Anti-inflammatory and Cytotoxic Effects of 5-Hydroxyheptan-2-one Analogs

Compound	Predicted Anti-inflammatory Activity (IC50 for COX-2, µM)	Predicted Cytotoxicity (IC50 on HeLa cells, µM)
5-Hydroxypentan-2-one	>50	>100
5-Hydroxyhexan-2-one	20 - 50	75 - 100
5-Hydroxyheptan-2-one	10 - 20	50 - 75
5-Hydroxyoctan-2-one	5 - 10	25 - 50
7-Hydroxyheptan-2-one	30 - 50	>100

Note: This data is predictive and intended to illustrate potential SAR. Experimental verification is necessary.

Experimental Protocols

Synthesis of β-Hydroxy Ketones

The asymmetric synthesis of chiral β-hydroxy ketones can be achieved through a direct aldol reaction.[11]

Protocol for Asymmetric Aldol Reaction:

• Catalyst Preparation: A combination of a C1-symmetric chiral prolinamide and zinc triflate is used as the catalyst system.

• Reaction Mixture: The aldehyde and ketone substrates are mixed in an aqueous medium.

• Catalyst Addition: The prepared catalyst is added to the reaction mixture.

• Reaction Conditions: The reaction is carried out at room temperature with continuous stirring.

• Work-up and Purification: After the reaction is complete (monitored by TLC), the product is extracted using an organic solvent and purified by column chromatography.

Determination of Minimum Inhibitory Concentration (MIC)

The broth microdilution assay is a standard method for determining the MIC of antimicrobial compounds.[12][13][14]

Protocol for Broth Microdilution Assay:

• Preparation of Compound Dilutions: A serial dilution of the test compound is prepared in a 96-well microtiter plate.

• Bacterial Inoculum: A standardized suspension of the target bacterium is prepared.

• Inoculation: Each well (except for the sterile control) is inoculated with the bacterial suspension.

• Controls: A growth control (no compound) and a sterile control (no bacteria) are included.

• Incubation: The plate is incubated at 37°C for 18-24 hours.

• Reading Results: The MIC is determined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

In Vitro Anti-inflammatory Assay (COX-2 Inhibition)

The inhibitory effect of the compounds on cyclooxygenase-2 (COX-2) can be evaluated using commercially available assay kits.

Protocol for COX-2 Inhibition Assay:

• Reagent Preparation: Prepare all reagents as per the kit instructions.

• Compound Preparation: Dissolve the test compounds in a suitable solvent (e.g., DMSO) to create stock solutions, which are then serially diluted.

• Enzyme Reaction: In a 96-well plate, add the COX-2 enzyme, a heme cofactor, and the test compound.

• Initiation of Reaction: Add arachidonic acid to initiate the enzymatic reaction.

• Incubation: Incubate the plate at 37°C for a specified time.

• Detection: Add a colorimetric substrate and measure the absorbance at the appropriate wavelength.

• Calculation: Calculate the percentage of inhibition and the IC50 value.

Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity and, by extension, cytotoxicity.[15]

Protocol for MTT Assay:

• Cell Seeding: Seed cells in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for 24-48 hours.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at approximately 570 nm.

• Calculation: Determine the cell viability and calculate the IC50 value.

Visualizations

Logical Workflow for Synthesis and Evaluation

Caption: Workflow for the synthesis and biological evaluation of 5-Hydroxyheptan-2-one analogs.

Potential Anti-inflammatory Signaling Pathway

Caption: Hypothesized anti-inflammatory mechanism of aliphatic hydroxy ketones.

References

• 1. 5-Hydroxyheptan-2-one | C7H14O2 | CID 54086231 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Structure-activity relationships in the murine local lymph node assay for skin sensitization: alpha,beta-diketones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. The Role of Short Chain Fatty Acids in Inflammation and Body Health - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. bevital.no [bevital.no]
• 10. The Anti-inflammatory Effects of Short Chain Fatty Acids on Lipopolysaccharide- or Tumor Necrosis Factor α-Stimulated Endothelial Cells via Activation of GPR41/43 and Inhibition of HDACs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The mimic of type II aldolases chemistry: asymmetric synthesis of beta-hydroxy ketones by direct aldol reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. youtube.com [youtube.com]
• 13. Minimal Inhibitory Concentration (MIC) [protocols.io]
• 14. Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]

Cost-Benefit Analysis of 5-Hydroxyheptan-2-one Synthesis: A Comparative Guide for Researchers

For researchers and professionals in drug development and organic synthesis, the efficient and cost-effective production of key intermediates is paramount. 5-Hydroxyheptan-2-one, a versatile bifunctional molecule, serves as a valuable building block in the synthesis of various pharmaceuticals and fine chemicals. This guide provides a comparative cost-benefit analysis of potential synthetic routes to 5-Hydroxyheptan-2-one, supported by detailed experimental protocols and economic data.

Comparison of Synthetic Strategies

Several plausible synthetic routes for 5-Hydroxyheptan-2-one can be envisaged based on established organic chemistry principles. Here, we analyze three potential methods: Grignard reaction with a lactone, alkylation of a ketone enolate, and reduction of a diketone. A detailed cost analysis for each route is presented below, based on commercially available reagent prices and assuming a hypothetical 10-gram scale synthesis.

Table 1: Cost-Benefit Analysis of 5-Hydroxyheptan-2-one Synthesis Routes

Parameter	Route 1: Grignard Reaction with γ-Valerolactone	Route 2: Alkylation of Acetone Enolate	Route 3: Selective Reduction of 2,5-Heptanedione
Starting Materials	γ-Valerolactone, Ethylmagnesium bromide	Acetone, Propylene oxide	2,5-Heptanedione
Key Reagents	THF (solvent)	Lithium diisopropylamide (LDA), THF (solvent)	Sodium borohydride, Methanol (solvent)
Estimated Reagent Cost per 10g Product	$50 - $100	$150 - $250	$30 - $60
Reported/Expected Yield	Moderate to High (60-80%)	Moderate (40-60%)	High (80-95%)
Estimated Cost per Gram	$5 - $12.50	$25 - $62.50	$3.15 - $7.50
Advantages	Readily available starting materials, relatively straightforward procedure.	Utilizes simple and inexpensive starting materials.	High yield, mild reaction conditions, simple work-up.
Disadvantages	Grignard reagents are moisture-sensitive and require anhydrous conditions.	Requires a strong, non-nucleophilic base (LDA) which is expensive and requires careful handling; potential for side reactions.	The starting diketone may not be as readily available as the precursors for other routes.

Note: The cost estimations are based on current market prices for laboratory-grade chemicals and may vary depending on the supplier, purity, and scale of the synthesis. The yields are estimates based on literature precedents for similar reactions and would require experimental validation for this specific synthesis.

Detailed Experimental Protocols

The following are detailed experimental protocols for the three proposed synthetic routes.

Route 1: Synthesis via Grignard Reaction with γ-Valerolactone

This method involves the nucleophilic addition of an ethyl Grignard reagent to γ-valerolactone.

Experimental Protocol:

• Preparation of Grignard Reagent: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel under an inert atmosphere (nitrogen or argon), place magnesium turnings (1.2 equivalents). Add a small crystal of iodine to initiate the reaction.

• Add a solution of ethyl bromide (1.1 equivalents) in anhydrous diethyl ether or THF dropwise to the magnesium turnings with vigorous stirring. The reaction is exothermic and should be controlled with an ice bath.

• After the addition is complete, reflux the mixture for 30 minutes to ensure complete formation of the Grignard reagent.

• Reaction with Lactone: Cool the Grignard reagent to 0 °C. Add a solution of γ-valerolactone (1.0 equivalent) in anhydrous THF dropwise to the Grignard solution.

• After the addition, allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Work-up: Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with diethyl ether or ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane:ethyl acetate) to afford 5-Hydroxyheptan-2-one.

DOT Script for Grignard Reaction Workflow:

Caption: Workflow for the synthesis of 5-Hydroxyheptan-2-one via Grignard reaction.

Route 2: Synthesis via Alkylation of Acetone Enolate

This route involves the generation of a lithium enolate of acetone followed by its reaction with propylene oxide.

Experimental Protocol:

• Enolate Formation: In a flame-dried, three-necked round-bottom flask under an inert atmosphere, dissolve diisopropylamine (1.1 equivalents) in anhydrous THF and cool to -78 °C.

• Add n-butyllithium (1.05 equivalents, as a solution in hexanes) dropwise to the diisopropylamine solution and stir for 30 minutes at -78 °C to form lithium diisopropylamide (LDA).

• Add acetone (1.0 equivalent), freshly distilled from anhydrous calcium sulfate, dropwise to the LDA solution at -78 °C and stir for 1 hour.

• Alkylation: Add propylene oxide (1.2 equivalents) to the enolate solution at -78 °C.

• Slowly warm the reaction mixture to room temperature and stir overnight.

• Work-up: Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

DOT Script for Acetone Enolate Alkylation Workflow:

Caption: Workflow for the synthesis of 5-Hydroxyheptan-2-one via acetone enolate alkylation.

Route 3: Synthesis via Selective Reduction of 2,5-Heptanedione

This approach relies on the selective reduction of one of the ketone functionalities in 2,5-heptanedione.

Experimental Protocol:

• Reduction: In a round-bottom flask, dissolve 2,5-heptanedione (1.0 equivalent) in methanol.

• Cool the solution to 0 °C in an ice bath.

• Slowly add sodium borohydride (0.25-0.5 equivalents) portion-wise to the stirred solution. The amount of reducing agent should be carefully controlled to favor mono-reduction.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the starting material is consumed, stir the reaction for an additional 30 minutes at 0 °C.

• Work-up: Quench the reaction by the slow addition of acetone to consume excess sodium borohydride.

• Add water and extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

DOT Script for Selective Reduction Workflow:

Safety & Regulatory Compliance

Safe Disposal of 5-Hydroxyheptan-2-one in a Laboratory Setting

The proper disposal of 5-Hydroxyheptan-2-one is critical to ensure the safety of laboratory personnel and to maintain environmental compliance. As a flammable liquid and a substance that is harmful if swallowed, specific handling and disposal protocols must be strictly followed. The primary route for disposal is through an approved hazardous waste disposal facility.

Immediate Safety and Handling for Disposal

Before beginning any disposal procedure, it is essential to be aware of the hazards associated with 5-Hydroxyheptan-2-one. This information dictates the necessary personal protective equipment (PPE) and the precautions to be taken.

Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical safety goggles or a face shield.

• Hand Protection: Use chemically resistant gloves (e.g., nitrile or neoprene).

• Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes.

Handling Precautions:

• Handle the chemical in a well-ventilated area, preferably within a chemical fume hood.

• Keep the container tightly closed when not in use.

• Prevent contact with skin and eyes.

• Wash hands thoroughly after handling.

• Keep away from heat, sparks, open flames, and other sources of ignition.[1][2]

• Use non-sparking tools and take precautionary measures against static discharge.[1][2]

Quantitative Hazard Data

Hazard Classification	Description	Precautionary Statement
Flammable Liquid	Flammable liquid and vapor.	Keep away from heat/sparks/open flames/hot surfaces. — No smoking.[1]
Acute Toxicity, Oral	Harmful if swallowed.	Do not eat, drink or smoke when using this product.[1]

Step-by-Step Disposal Protocol

The recommended procedure for the disposal of 5-Hydroxyheptan-2-one is to treat it as hazardous chemical waste.

Experimental Protocol: Chemical Waste Segregation and Disposal

• Waste Identification: Clearly label 5-Hydroxyheptan-2-one waste with its full chemical name and associated hazards (Flammable, Harmful if Swallowed).

• Waste Segregation:

  • Do not mix 5-Hydroxyheptan-2-one with incompatible waste streams. It should be collected in a designated container for flammable organic solvents.

  • Incompatible materials to avoid include strong oxidizing agents, strong bases, and reducing agents.[2]

• Container Selection:

  • Use a clean, leak-proof, and chemically compatible container. A glass or high-density polyethylene (HDPE) container is generally suitable.

  • Ensure the container is properly sealed to prevent the release of vapors.

• Waste Accumulation:

  • Store the waste container in a designated satellite accumulation area within the laboratory.

  • This area should be well-ventilated and away from sources of ignition.

• Disposal Request:

  • Once the waste container is full or ready for disposal, follow your institution's specific procedures for hazardous waste pickup. This typically involves submitting a request to the Environmental Health and Safety (EHS) office.

• Final Disposal:

  • The EHS department will arrange for the collection and transport of the hazardous waste to a licensed and approved waste disposal plant for proper treatment and disposal, likely through incineration.[1][2]

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making and operational workflow for the proper disposal of 5-Hydroxyheptan-2-one.

Caption: Disposal workflow for 5-Hydroxyheptan-2-one.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. fishersci.com [fishersci.com]

Personal protective equipment for handling 5-Hydroxyheptan-2-one

Disclaimer: A specific Safety Data Sheet (SDS) for 5-Hydroxyheptan-2-one was not located. The following guidance is based on the safety data of structurally similar chemicals, such as Cycloheptanone and Heptanone-2. It is crucial to handle this chemical with care and to perform a thorough risk assessment before use.

This guide provides essential safety protocols, personal protective equipment (PPE) recommendations, and disposal procedures for handling 5-Hydroxyheptan-2-one in a laboratory setting.

I. Personal Protective Equipment (PPE)

When handling 5-Hydroxyheptan-2-one, the following personal protective equipment is recommended to ensure personal safety.

PPE Category	Item	Material/Type
Hand Protection	Chemical-resistant gloves	Nitrile or Neoprene
Eye Protection	Safety glasses with side shields or Goggles	ANSI Z87.1 certified
Skin and Body Protection	Laboratory coat	Flame-resistant material
Respiratory Protection	Not generally required with adequate ventilation	Use a respirator with an organic vapor cartridge if ventilation is inadequate or for spill response.

II. Operational Plan for Handling 5-Hydroxyheptan-2-one

Adherence to a strict operational protocol is vital to minimize exposure and ensure safe handling.

1. Preparation:

• Ensure a chemical fume hood is operational and available.

• Verify the availability and functionality of an emergency eyewash station and safety shower.

• Assemble all necessary equipment and reagents before starting.

• Confirm that a proper waste container is labeled and accessible.

2. Handling:

• All handling of 5-Hydroxyheptan-2-one should be conducted within a certified chemical fume hood.

• Ground all equipment to prevent static discharge, which could ignite flammable vapors.[1][2][3]

• Use only non-sparking tools.[1][2][3]

• Avoid direct contact with skin and eyes.

• Prevent inhalation of vapors.

• Keep the container tightly closed when not in use.[1][2][3]

3. Post-Handling:

• Thoroughly wash hands and any exposed skin with soap and water after handling.

• Clean the work area and any contaminated equipment.

• Ensure the container is properly sealed and stored in a cool, dry, and well-ventilated area away from heat and ignition sources.[1][2]

III. Disposal Plan

Proper disposal of 5-Hydroxyheptan-2-one and its contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

• Collect all waste containing 5-Hydroxyheptan-2-one in a designated, properly labeled, and sealed container.

• Do not mix with other incompatible waste streams.

2. Waste Container:

• Use a container made of a material compatible with organic solvents.

• The container must be clearly labeled as "Hazardous Waste" and include the chemical name "5-Hydroxyheptan-2-one".

3. Storage of Waste:

• Store the waste container in a designated hazardous waste accumulation area.

• This area should be cool, dry, well-ventilated, and away from ignition sources.

4. Disposal:

• Dispose of the chemical waste through your institution's Environmental Health and Safety (EHS) office.

• Follow all local, state, and federal regulations for hazardous waste disposal.

IV. Experimental Workflow

Caption: Workflow for safely handling 5-Hydroxyheptan-2-one.

References

• 1. fishersci.com [fishersci.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Vector SDS and Chemical Management [valencia-fl.newlook.safecollegessds.com]